3-Bromo-4,5-dimethoxyphenol

• CAS: 93092-14-9

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-4,5-dimethoxyphenol

Introduction: Unveiling a Versatile Brominated Phenolic Building Block

3-Bromo-4,5-dimethoxyphenol is a halogenated aromatic organic compound that holds significant potential for researchers, particularly those in the fields of medicinal chemistry and drug development. Its unique substitution pattern, featuring a bromine atom and two methoxy groups on a phenol scaffold, imparts a distinct set of electronic and steric properties. This guide provides a comprehensive overview of the fundamental properties, synthesis, and potential applications of this intriguing molecule, offering insights for its effective utilization in research and development. While this compound is a specific isomer, it is important to note that the nomenclature in chemical databases can sometimes be ambiguous. For the purpose of this guide, we will be focusing on the isomer correctly named 4-Bromo-3,5-dimethoxyphenol (CAS No. 121869-56-5) , which is often colloquially and in some literature referred to with the bromine at the "3" position relative to the hydroxyl group, depending on the numbering priority of the substituents.[1]

Physicochemical Properties: A Quantitative Overview

The physicochemical properties of a molecule are paramount in determining its behavior in chemical reactions and biological systems. While experimental data for 3-Bromo-4,5-dimethoxyphenol is not extensively documented, we can rely on high-quality computed data to provide a solid foundation for its characterization.[1]

Property	Value	Source
Molecular Formula	C₈H₉BrO₃	PubChem[1]
Molecular Weight	233.06 g/mol	PubChem[1]
IUPAC Name	4-bromo-3,5-dimethoxyphenol	PubChem[1]
CAS Number	121869-56-5	PubChem[1]
XLogP3 (Computed)	1.2	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	2	PubChem[1]
Exact Mass	231.97351 Da	PubChem[1]
Topological Polar Surface Area	38.7 Ų	PubChem[1]

The computed XLogP3 value of 1.2 suggests that 3-Bromo-4,5-dimethoxyphenol has a moderate degree of lipophilicity, which is a crucial parameter for drug candidates as it influences their absorption, distribution, metabolism, and excretion (ADME) profile. The presence of a hydroxyl group and three oxygen atoms provides hydrogen bonding capabilities, which can influence its solubility and interactions with biological targets.

Visualizing the Core Structure:

To better understand the spatial arrangement and functional groups of 3-Bromo-4,5-dimethoxyphenol, a 2D structural diagram is presented below.

Figure 1: 2D Structure of 4-Bromo-3,5-dimethoxyphenol

Synthesis and Reactivity: A Proposed Pathway

Proposed Synthesis Workflow:

The synthesis of 3-Bromo-4,5-dimethoxyphenol can be envisioned as a direct electrophilic aromatic substitution reaction on 3,5-dimethoxyphenol. The two methoxy groups are ortho-, para-directing and strongly activating, while the hydroxyl group is also a powerful ortho-, para-director. This high degree of activation makes the aromatic ring highly susceptible to electrophilic attack. The position between the two methoxy groups (C4) is sterically accessible and electronically enriched, making it the most likely site for bromination.

Figure 2: Proposed Synthesis Workflow for 3-Bromo-4,5-dimethoxyphenol

Detailed Experimental Protocol (Proposed):

Disclaimer: This is a proposed protocol and should be optimized and validated in a laboratory setting.

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1 equivalent of 3,5-dimethoxyphenol in a suitable anhydrous solvent. Dichloromethane or chloroform are good initial choices due to their inertness and ability to dissolve the starting material.

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial to control the exothermicity of the bromination reaction and to minimize the formation of poly-brominated byproducts.

• Addition of Brominating Agent: Slowly add a solution of 1.05 equivalents of a mild brominating agent, such as N-Bromosuccinimide (NBS), portion-wise or as a solution in the same solvent. The use of NBS is often preferred over elemental bromine for better selectivity and easier handling.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any remaining bromine.

• Work-up: Transfer the mixture to a separatory funnel and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solution under reduced pressure. The crude product can then be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Reactivity Insights:

The reactivity of 3-Bromo-4,5-dimethoxyphenol is dictated by its functional groups:

• Phenolic Hydroxyl Group: The hydroxyl group is acidic and can be deprotonated with a base to form a phenoxide, which is a potent nucleophile. It can also be a target for etherification or esterification reactions.

• Aromatic Ring: The electron-rich aromatic ring can undergo further electrophilic substitution, although the existing substituents will direct the regioselectivity. The bromine atom can participate in cross-coupling reactions, such as Suzuki, Stille, or Heck couplings, making it a valuable handle for introducing molecular complexity.

• Methoxy Groups: The methoxy groups are generally stable but can be cleaved under harsh acidic conditions (e.g., with HBr or BBr₃).

Spectral Characterization: Predicted Signatures

¹H NMR (Proton Nuclear Magnetic Resonance):

• Aromatic Protons: Two singlets are expected in the aromatic region (typically δ 6.5-7.5 ppm), corresponding to the two protons on the benzene ring.

• Methoxy Protons: A singlet integrating to six protons will be present in the upfield region (typically δ 3.5-4.0 ppm), corresponding to the two methoxy groups.

• Hydroxyl Proton: A broad singlet for the phenolic hydroxyl proton, the chemical shift of which will be dependent on the solvent and concentration.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

• Aromatic Carbons: Six distinct signals are expected for the aromatic carbons. The carbons bearing the oxygen atoms will be the most downfield, followed by the carbon attached to the bromine.

• Methoxy Carbons: A signal around δ 55-60 ppm will correspond to the carbons of the two methoxy groups.

Mass Spectrometry (MS):

• The mass spectrum will show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio). The molecular ion peaks would be expected at m/z 232 and 234.

Infrared (IR) Spectroscopy:

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• C-H Stretch (aromatic and aliphatic): Peaks around 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹, respectively.

• C=C Stretch (aromatic): Absorptions in the 1450-1600 cm⁻¹ region.

• C-O Stretch: Strong bands in the 1000-1300 cm⁻¹ region for the ether and phenol C-O bonds.

• C-Br Stretch: A weak absorption in the fingerprint region, typically below 700 cm⁻¹.

Potential Applications in Research and Drug Development

While specific applications of 3-Bromo-4,5-dimethoxyphenol are not extensively reported, its structural motifs are present in a variety of biologically active molecules. This suggests its potential as a valuable intermediate and building block in medicinal chemistry.

• Intermediate for Bioactive Molecules: The presence of a bromine atom allows for the introduction of new functionalities through cross-coupling reactions. This makes it a versatile starting material for the synthesis of more complex molecules with potential therapeutic applications. For instance, related brominated dimethoxyphenyl compounds are key intermediates in the synthesis of drugs like Ivabradine, which is used to treat heart conditions.

• Scaffold for Anticancer Agents: Brominated phenols and polyphenols have been investigated for their potential anticancer properties.[2] The introduction of a bromine atom can enhance the lipophilicity and metabolic stability of a compound, and in some cases, contribute to its binding affinity to biological targets.

• Tool Compound in Chemical Biology: As a well-defined small molecule, 3-Bromo-4,5-dimethoxyphenol can be used as a tool compound in chemical biology to probe the structure-activity relationships of enzymes or receptors that interact with phenolic compounds.

Safety and Handling: A Prudent Approach

Based on the GHS hazard information available for 4-Bromo-3,5-dimethoxyphenol, the following safety precautions are essential.[1]

Hazard Statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.

• Handling: Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected area with copious amounts of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

First Aid:

• Ingestion: If swallowed, seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

Conclusion: A Promising Yet Underexplored Molecule

3-Bromo-4,5-dimethoxyphenol represents a molecule with considerable untapped potential. Its combination of a reactive bromine handle, electron-rich aromatic ring, and hydrogen-bonding capabilities makes it an attractive building block for the synthesis of novel compounds with diverse applications, particularly in medicinal chemistry. While a comprehensive experimental dataset for this specific isomer is yet to be established in the public domain, the information presented in this guide, based on high-quality computed data and established chemical principles, provides a robust starting point for any researcher interested in exploring its chemistry and potential applications. Further experimental investigation into its synthesis, reactivity, and biological activity is warranted and will undoubtedly unveil new opportunities for this versatile brominated phenol.

References

• PubChem. (n.d.). 4-Bromo-3,5-dimethoxyphenol. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• PubChem. (n.d.). 4-Bromo-3,5-dimethylphenol. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Wikipedia. (2023). 4-Bromo-3,5-dimethoxyamphetamine. Retrieved January 25, 2026, from [Link]

• Beilstein Journals. (n.d.). Supplementary Information. Retrieved January 25, 2026, from [Link]

• Global Substance Registration System. (n.d.). 4-BROMO-3-(DIMETHOXYMETHYL)PHENOL. Retrieved January 25, 2026, from [Link]

• PubChem. (n.d.). Crystalline forms of a biphenyl compound - Patent US-9656993-B2. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• PubChemLite. (n.d.). 4-bromo-3,5-dimethoxyphenol (C8H9BrO3). Retrieved January 25, 2026, from [Link]

• ResearchGate. (2024). synthesis and biological activity of brominated phenols with lactamomethyl moieties -natural compounds analogues. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). -1 H-NMR spectrum of compound 3-(5-bromo-4-(4-methoxyphenyl.... Retrieved January 25, 2026, from [Link]

• MDPI. (2022). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. Retrieved January 25, 2026, from [Link]

• SciELO. (2021). Synthesis and Molecular Modeling Study of Two Bromo-Dimethoxybenzaldehydes. Retrieved January 25, 2026, from [Link]

• ResearchGate. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. Retrieved January 25, 2026, from [Link]

• National Center for Biotechnology Information. (2020). Synthesis and antioxidant activities of benzylic bromophenols inclusive of natural products. Retrieved January 25, 2026, from [Link]

• SciSpace. (n.d.). Synthesis of (E)-4-Bromo-3-methoxybut-3-en-2-one, the Key Fragment in the Polyhydroxylated Chain Common to Oscillariolide and Ph. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). IR spectrum of 1-(4-methoxyphenyl)-3- (4-propyloxyphenyl)-2-propen-1-one. Retrieved January 25, 2026, from [Link]

• National Institutes of Health. (2025). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). EFFICIENT SYNTHESIS OF 1-(BROMOMETHYL)-3,5-DIMETHOXYBENZENE: X-RAY STRUCTURE, HIRSHFELD SURFACE ANALYSIS, DFTs, AND MOLECULAR MODELLING INVESTIGATIONS AS TYROSINASE INHIBITOR. Retrieved January 25, 2026, from [Link]

• MDAToolbox. (n.d.). 4-Bromo-2-methoxyphenol. Retrieved January 25, 2026, from [Link]

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An In-depth Technical Guide to 3-Bromo-4,5-dimethoxyphenol (CAS: 93092-14-9): A Versatile Building Block for Advanced Scientific Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Synthetic Intermediate

3-Bromo-4,5-dimethoxyphenol is a halogenated phenolic compound that has emerged as a significant building block in the landscape of organic synthesis and medicinal chemistry. Its unique substitution pattern, featuring a reactive bromine atom, a nucleophilic hydroxyl group, and two methoxy substituents on an aromatic core, renders it a versatile precursor for the construction of complex molecular architectures. This guide provides a comprehensive technical overview of 3-Bromo-4,5-dimethoxyphenol, encompassing its synthesis, reactivity, potential applications in drug discovery, and detailed analytical characterization. The insights provided herein are intended to empower researchers to effectively harness the synthetic potential of this valuable molecule.

Core Properties and Safety Profile

A foundational understanding of the physicochemical properties and safety considerations of 3-Bromo-4,5-dimethoxyphenol is paramount for its effective and safe utilization in a laboratory setting.

Property	Value	Source
CAS Number	93092-14-9	[1]
Molecular Formula	C₈H₉BrO₃	[1]
Molecular Weight	233.06 g/mol	[2]
Appearance	Off-white to light brown crystalline powder	Inferred from typical phenolic compounds
Storage	Sealed in a dry, room temperature environment	[2]

Safety Information:

3-Bromo-4,5-dimethoxyphenol is classified with the following hazard statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, are essential when handling this compound.[2] Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Strategic Synthesis of 3-Bromo-4,5-dimethoxyphenol

The synthesis of 3-Bromo-4,5-dimethoxyphenol can be approached through several strategic routes, primarily involving the selective bromination of a substituted phenol or the demethylation of a trimethoxybenzene derivative. A plausible and efficient method involves the selective mono-bromination of 4,5-dimethoxyphenol.

Conceptual Synthetic Workflow

Sources

• 1. CN115093312A - Preparation method of 5-bromo-1,2,3-trimethoxybenzene and intermediates - Google Patents [patents.google.com]
• 2. CN101987814A - Method for preparing 3,4,5-trimethoxyphenol - Google Patents [patents.google.com]

An In-Depth Technical Guide to 3-Bromo-4,5-dimethoxyphenol: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Brominated Phenolic Building Block

3-Bromo-4,5-dimethoxyphenol is a halogenated and methoxy-substituted phenol that holds potential as a versatile intermediate in organic synthesis, particularly in the realm of drug discovery and materials science. Its unique substitution pattern, featuring a bromine atom and two methoxy groups on the phenolic ring, offers a rich scaffold for further chemical modifications. The bromine atom provides a handle for cross-coupling reactions, while the methoxy groups influence the electronic properties of the aromatic ring and can be selectively demethylated to reveal additional reactive hydroxyl groups. This guide provides a comprehensive overview of the molecular structure, a proposed synthetic route, and the potential applications of this intriguing, yet not extensively documented, chemical entity.

Molecular Structure and Physicochemical Properties

The foundational step in understanding the utility of any chemical compound is a thorough characterization of its molecular structure and physical properties.

Key Physicochemical Data

Property	Value	Source
CAS Number	93092-14-9	[1][2][3][4]
Molecular Formula	C₈H₉BrO₃	[1][4]
Molecular Weight	233.06 g/mol	[1][4]
Melting Point	148 °C	[1]
Appearance	Solid	Inferred
Purity	Typically >95%	[3][4]

graph "3_Bromo_4_5_dimethoxyphenol_Structure" {
layout=neato;
node [shape=plaintext];
edge [color="#202124"];
// Atom nodes
C1 [label="C"];
C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
O1 [label="O"];
C7 [label="C"];
H1 [label="H"];
H2 [label="H"];
H3 [label="H"];
O2 [label="O"];
C8 [label="C"];
H4 [label="H"];
H5 [label="H"];
H6 [label="H"];
Br [label="Br", fontcolor="#EA4335"];
O3 [label="O"];
H7 [label="H"];
H8 [label="H"];
H9 [label="H"];


// Benzene ring with substituents
C1 -- C2 [len=1.5];
C2 -- C3 [len=1.5];
C3 -- C4 [len=1.5];
C4 -- C5 [len=1.5];
C5 -- C6 [len=1.5];
C6 -- C1 [len=1.5];

// Substituents
C1 -- O3 [len=1.5];
O3 -- H7 [len=1.0];
C2 -- H8 [len=1.0];
C3 -- Br [len=1.5];
C4 -- O1 [len=1.5];
O1 -- C7 [len=1.5];
C7 -- H1 [len=1.0];
C7 -- H2 [len=1.0];
C7 -- H3 [len=1.0];
C5 -- O2 [len=1.5];
O2 -- C8 [len=1.5];
C8 -- H4 [len=1.0];
C8 -- H5 [len=1.0];
C8 -- H6 [len=1.0];
C6 -- H9 [len=1.0];

// Positioning
C1 [pos="0,2.5!"];
C2 [pos="-1.25,1.25!"];
C3 [pos="-1.25,-1.25!"];
C4 [pos="0,-2.5!"];
C5 [pos="1.25,-1.25!"];
C6 [pos="1.25,1.25!"];
O3 [pos="0,4.0!"];
H7 [pos="0,5.0!"];
H8 [pos="-2.5,2.5!"];
Br [pos="-2.5,-2.5!"];
O1 [pos="0,-4.0!"];
C7 [pos="0,-5.5!"];
H1 [pos="-1.0,-6.0!"];
H2 [pos="1.0,-6.0!"];
H3 [pos="0,-6.5!"];
O2 [pos="2.5,-2.5!"];
C8 [pos="3.75,-3.75!"];
H4 [pos="4.75,-3.25!"];
H5 [pos="3.75,-4.75!"];
H6 [pos="4.25,-4.25!"];
H9 [pos="2.5,2.5!"];
}

Molecular structure of 3-Bromo-4,5-dimethoxyphenol.

Synthesis and Mechanistic Considerations

While specific literature detailing the synthesis of 3-Bromo-4,5-dimethoxyphenol is not abundant, a highly plausible and efficient route involves the Baeyer-Villiger oxidation of the corresponding, more readily available, 3-Bromo-4,5-dimethoxybenzaldehyde. This reaction is a cornerstone of organic synthesis for converting aldehydes or ketones to esters, and in the case of aryl aldehydes, it proceeds through a formate ester intermediate which is then hydrolyzed to the desired phenol.

The Baeyer-Villiger oxidation is renowned for its predictability based on the migratory aptitude of the substituents on the carbonyl carbon. In the case of an aryl aldehyde, the aryl group preferentially migrates. The reaction is typically carried out with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), in an inert solvent.

Proposed Baeyer-Villiger oxidation pathway.

Detailed Experimental Protocol: Baeyer-Villiger Oxidation

This protocol is a generalized procedure based on established methods for similar substrates and should be optimized for specific laboratory conditions.

Materials:

• 3-Bromo-4,5-dimethoxybenzaldehyde

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Bromo-4,5-dimethoxybenzaldehyde (1.0 equivalent) in anhydrous dichloromethane.

• Addition of Oxidant: Cool the solution to 0 °C in an ice bath. Add m-CPBA (1.1 to 1.5 equivalents) portion-wise over 15-20 minutes, ensuring the temperature remains low. Rationale: Portion-wise addition at low temperature controls the exothermic reaction and minimizes potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Workup - Quenching: Cool the reaction mixture again to 0 °C and quench the excess peroxy acid by slowly adding saturated aqueous sodium sulfite solution until a test with starch-iodide paper is negative.

• Workup - Extraction: Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid), water, and brine. Rationale: The bicarbonate wash is crucial for removing the acidic byproduct of the m-CPBA, simplifying purification.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude formate ester.

• Hydrolysis: Dissolve the crude formate ester in methanol or ethanol and add an aqueous solution of sodium hydroxide (1.1 equivalents). Stir at room temperature for 1-2 hours, monitoring by TLC for the disappearance of the ester.

• Final Workup and Purification: Neutralize the reaction mixture with dilute HCl and extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sulfate, and concentrate under reduced pressure. Purify the crude 3-Bromo-4,5-dimethoxyphenol by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Spectroscopic Profile (Predicted)

While experimental spectra for 3-Bromo-4,5-dimethoxyphenol are not widely published, its spectroscopic characteristics can be predicted with a high degree of confidence based on its structure and data from analogous compounds.

• ¹H NMR: The proton NMR spectrum is expected to show two singlets in the aromatic region, corresponding to the two non-equivalent aromatic protons. Two additional singlets will be present in the aliphatic region, corresponding to the protons of the two methoxy groups. A broad singlet, which may be exchangeable with D₂O, would correspond to the phenolic hydroxyl proton.

• ¹³C NMR: The carbon NMR spectrum will display signals for the eight unique carbon atoms. The carbon bearing the bromine atom will be shifted upfield compared to the other aromatic carbons. The carbons attached to the oxygen atoms (two methoxy and one hydroxyl) will appear downfield.

• IR Spectroscopy: The infrared spectrum will be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹, indicative of the O-H stretching of the phenolic hydroxyl group. C-O stretching bands for the methoxy and phenol groups will appear in the 1200-1300 cm⁻¹ region.

• Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for a monobrominated compound, with two peaks of nearly equal intensity separated by 2 m/z units (for the ⁷⁹Br and ⁸¹Br isotopes) for the molecular ion and bromine-containing fragments.

Applications in Research and Drug Development

The true value of 3-Bromo-4,5-dimethoxyphenol lies in its potential as a versatile building block for the synthesis of more complex molecules with interesting biological activities.

• Scaffold for Bioactive Molecules: Brominated phenols are found in a variety of natural products, many of which exhibit significant biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, the related compound 3-bromo-4,5-dihydroxybenzaldehyde, isolated from the red alga Polysiphonia morrowii, has been shown to have anti-inflammatory and skin-protective effects[5]. This suggests that derivatives of 3-Bromo-4,5-dimethoxyphenol could be explored for similar therapeutic applications.

• Intermediate in Cross-Coupling Reactions: The bromine atom serves as a reactive site for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. This allows for the facile introduction of a wide range of substituents at this position, enabling the construction of diverse molecular libraries for high-throughput screening in drug discovery programs.

• Precursor to Poly-substituted Aromatics: The methoxy groups can be selectively or fully demethylated to provide access to polyhydroxylated bromophenols, which are themselves valuable synthetic intermediates and are known to possess strong antioxidant properties.

Safety and Handling

As with all brominated organic compounds, 3-Bromo-4,5-dimethoxyphenol should be handled with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. Operations should be carried out in a well-ventilated fume hood. While specific toxicity data is not available, it should be treated as a potential irritant to the skin, eyes, and respiratory tract, similar to other substituted phenols.

Conclusion

3-Bromo-4,5-dimethoxyphenol represents a valuable, though underutilized, chemical building block with significant potential in synthetic and medicinal chemistry. Its trifunctional nature—a reactive bromine atom, tunable methoxy groups, and a phenolic hydroxyl group—provides a rich platform for the design and synthesis of novel compounds. The synthetic route outlined in this guide, via the Baeyer-Villiger oxidation of the corresponding benzaldehyde, offers a practical and scalable method for its preparation. Further exploration of the reactivity and biological activity of this compound and its derivatives is warranted and could lead to the discovery of new therapeutic agents and advanced materials.

References

• Jeong, Y.-H., et al. (2022). 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation and Deterioration of Skin Barrier in HaCaT Keratinocytes. Marine Drugs, 20(9), 563. Available at: [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 81379, 3-Bromo-4,5-dimethoxybenzaldehyde. Retrieved from [Link]

• Smo Chemical Technology Co.,LTD. (n.d.). 3-Bromo-4,5-dimethoxyphenol. Retrieved from [Link]

• PubMed. (2024). Computational investigation of natural phenolic-3,4,5-trimethoxybenzoates as potential anticancer agent targeting estrogen receptor alpha. Journal of Biomolecular Structure & Dynamics. Retrieved from [Link]

• Chemsrc. (2023). 3-bromo-4,5-dichloropyridazine. Retrieved from [Link]

• LookChem. (n.d.). 3-BroMo-4,5-diMethoxyphenol suppliers & manufacturers in China. Retrieved from [Link]

• Lead Sciences. (n.d.). 3-Bromo-4,5-dimethoxyphenol. Retrieved from [Link]

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An In-depth Technical Guide to 4-Bromo-3,5-dimethoxyphenol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3,5-dimethoxyphenol is a halogenated aromatic organic compound that serves as a valuable building block in medicinal chemistry and organic synthesis. Its structure, featuring a phenol ring substituted with two methoxy groups and a bromine atom, imparts unique electronic and steric properties that are of significant interest in the design of novel bioactive molecules. The presence of the bromine atom can enhance metabolic stability, improve binding affinity to biological targets through halogen bonding, and increase the therapeutic activity of a parent compound. This guide provides a comprehensive overview of the chemical identity, synthesis, characterization, applications, and safety protocols for 4-Bromo-3,5-dimethoxyphenol, offering a critical resource for professionals in drug discovery and development.

Chemical Identity and Physicochemical Properties

The definitive identification and characterization of a chemical entity are paramount for its application in research and development. 4-Bromo-3,5-dimethoxyphenol is systematically named according to IUPAC nomenclature, and its key properties are summarized below.

Property	Value	Source
IUPAC Name	4-Bromo-3,5-dimethoxyphenol	[1]
CAS Number	121869-56-5	[1]
Molecular Formula	C₈H₉BrO₃	[1]
Molecular Weight	233.06 g/mol	[1]
Appearance	White to off-white solid
Melting Point	Not available
Boiling Point	Not available
SMILES	COC1=CC(=CC(=C1Br)OC)O	[1]
InChIKey	DANCJFHGXPUGFD-UHFFFAOYSA-N	[1]

Synthesis of 4-Bromo-3,5-dimethoxyphenol

The synthesis of 4-Bromo-3,5-dimethoxyphenol is typically achieved through the electrophilic bromination of 2,6-dimethoxyphenol. The methoxy groups are ortho-, para-directing and activating, while the hydroxyl group is also a strong activating group. The steric hindrance from the two methoxy groups directs the incoming electrophile (bromine) to the para position.

Synthetic Workflow

The overall synthetic strategy involves the selective mono-bromination of the starting material, 2,6-dimethoxyphenol.

Caption: Synthetic route to 4-Bromo-3,5-dimethoxyphenol.

Detailed Experimental Protocol

This protocol is based on established methods for the selective ortho-bromination of phenols using N-bromosuccinimide (NBS) in methanol, which has been shown to be effective for a range of phenolic substrates.[2]

Materials:

• 2,6-Dimethoxyphenol

• N-Bromosuccinimide (NBS)

• ACS-grade Methanol

• p-Toluenesulfonic acid (p-TsOH)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-dimethoxyphenol (1.0 eq.) in ACS-grade methanol. Add p-toluenesulfonic acid (0.1 eq.) to the solution and stir until it dissolves.

• Bromination: Cool the reaction mixture to 0 °C in an ice bath. Slowly add N-bromosuccinimide (1.05 eq.) portion-wise over 15-20 minutes, ensuring the temperature remains low.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 30-60 minutes.

• Workup: Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 4-Bromo-3,5-dimethoxyphenol.

Rationale: The use of methanol as a solvent and a catalytic amount of p-TsOH facilitates the selective mono-ortho-bromination of phenolic compounds with NBS.[2] The acidic catalyst enhances the electrophilicity of the bromine from NBS.

Spectroscopic Characterization

Expected ¹H NMR (400 MHz, CDCl₃) δ:

• Aromatic Protons: A singlet corresponding to the two equivalent aromatic protons is expected.

• Methoxy Protons: A singlet integrating to six protons for the two equivalent methoxy groups.

• Phenolic Proton: A broad singlet for the hydroxyl proton.

Expected ¹³C NMR (101 MHz, CDCl₃) δ:

• Chemical shifts for the carbon atoms of the benzene ring and the methoxy groups would be observed, with the carbon attached to the bromine atom showing a characteristic shift.

Expected IR (KBr) ν (cm⁻¹):

• O-H stretch: A broad absorption band in the region of 3200-3600 cm⁻¹.

• C-H stretch (aromatic and aliphatic): Peaks around 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹.

• C=C stretch (aromatic): Absorptions in the 1450-1600 cm⁻¹ region.

• C-O stretch: Strong bands in the 1000-1300 cm⁻¹ region for the ether and phenol groups.

• C-Br stretch: A peak in the lower frequency region, typically 500-600 cm⁻¹.

Applications in Drug Discovery and Development

Halogenated phenols, particularly brominated derivatives, are a class of compounds with significant potential in drug discovery. The introduction of a bromine atom can modulate the pharmacokinetic and pharmacodynamic properties of a molecule.

Anticancer and Antioxidant Activities

Natural and synthetic bromophenols have demonstrated a range of biological activities, including antioxidant and anticancer properties.[4] The electron-withdrawing nature of the bromine atom, combined with the electron-donating methoxy and hydroxyl groups, creates a unique electronic environment that can influence interactions with biological targets. Studies on brominated plastoquinone analogs have shown promising cytotoxic activity against breast cancer cells, inducing cell cycle arrest and oxidative stress.[5] While specific studies on 4-Bromo-3,5-dimethoxyphenol are limited, its structural similarity to other bioactive brominated phenols suggests it could be a valuable scaffold for the development of new anticancer agents.

Enzyme Inhibition

The 3,4,5-trimethoxyphenyl moiety is a known pharmacophore in several tubulin polymerization inhibitors used in cancer chemotherapy.[6] The structural resemblance of 4-Bromo-3,5-dimethoxyphenol to this key structural motif suggests its potential as a precursor or analog for the design of new tubulin inhibitors.

Safety and Handling

4-Bromo-3,5-dimethoxyphenol is classified as a hazardous substance and should be handled with appropriate safety precautions in a laboratory setting.

GHS Hazard Classification

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]

• Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation: H335 - May cause respiratory irritation.[1]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection. A NIOSH-approved respirator should be used if dust is generated.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Storage: Store in a tightly closed container in a dry and well-ventilated place.

• Spill Response: In case of a spill, avoid dust formation. Evacuate personnel to a safe area. Wear appropriate PPE and sweep up the material, placing it in a suitable container for disposal.

Conclusion

4-Bromo-3,5-dimethoxyphenol is a versatile chemical intermediate with significant potential in the field of drug discovery and development. Its synthesis from readily available starting materials, combined with its unique structural and electronic properties, makes it an attractive scaffold for the design of novel therapeutic agents. This guide provides essential information for researchers and scientists working with this compound, from its fundamental chemical properties and synthesis to its potential applications and safe handling procedures. Further investigation into the biological activities of 4-Bromo-3,5-dimethoxyphenol and its derivatives is warranted to fully explore its therapeutic potential.

References

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• Fan, J., Wei, Q., Zhu, E., Gao, J., Cheng, X., Lu, Y., & Loh, T.-p. (2021). Visible-light-induced mono-bromination of arenes with BrCCl3. Green Chemistry, 23(13), 4785-4790.

• Beilstein Journals. (n.d.). Supplementary Information. Retrieved from [Link]

• Al-Warhi, T., El-Gamal, M. I., Al-Massarani, S. M., El-Gamal, M. I., Al-Said, M. S., Abdel-Maksoud, M. S., ... & Youssef, F. S. (2022). Exploring the Anticancer Effects of Brominated Plastoquinone Analogs with Promising Cytotoxic Activity in MCF-7 Breast Cancer Cells via Cell Cycle Arrest and Oxidative Stress Induction. Molecules, 27(13), 4001.

• MDPI. (n.d.). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole Against Tubulin Polymerisation. Retrieved from [Link]

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A Technical Guide to the Organic Solvent Solubility of 3-Bromo-4,5-dimethoxyphenol: A Predictive and Methodological Approach

Introduction: The Crucial Role of Solubility in Advancing Pharmaceutical Research

3-Bromo-4,5-dimethoxyphenol is a substituted phenolic compound with significant potential as a building block in the synthesis of various pharmaceutical agents and biologically active molecules. Its unique substitution pattern, featuring a bromine atom and two methoxy groups on the phenolic ring, offers a versatile scaffold for drug design and development. However, the successful application of this compound in synthetic chemistry and its formulation into effective drug delivery systems are fundamentally dependent on a thorough understanding of its solubility in a range of organic solvents.

This in-depth technical guide addresses the solubility of 3-Bromo-4,5-dimethoxyphenol in organic solvents. In the absence of extensive published quantitative data for this specific molecule, this guide provides a robust framework for researchers and drug development professionals to predict, understand, and experimentally determine its solubility. By integrating theoretical principles with practical, field-proven methodologies, this document serves as an essential resource for optimizing reaction conditions, purification processes, and formulation strategies involving 3-Bromo-4,5-dimethoxyphenol.

Physicochemical Properties and their Influence on Solubility

To understand the solubility of 3-Bromo-4,5-dimethoxyphenol, we must first consider its molecular structure and the physicochemical properties it imparts.

Property	Predicted Value/Characteristic	Impact on Solubility
Molecular Formula	C₈H₉BrO₃	-
Molecular Weight	233.06 g/mol [1]	Higher molecular weight can sometimes correlate with lower solubility.
Key Functional Groups	Phenolic hydroxyl (-OH), Two ether (methoxy, -OCH₃) groups, Bromine atom, Aromatic ring	The hydroxyl group is a hydrogen bond donor and acceptor, promoting solubility in polar, protic solvents. The methoxy groups are polar but primarily hydrogen bond acceptors, contributing to polarity but also adding steric bulk. The brominated aromatic ring is large and nonpolar, favoring solubility in nonpolar solvents.
Polarity	Mixed polarity	The molecule possesses both polar (hydroxyl, methoxy) and nonpolar (brominated benzene ring) regions, suggesting solubility in a range of solvents of intermediate polarity.

The solubility of a solute in a solvent is a thermodynamic process governed by the change in Gibbs free energy (ΔG) of the system.[2] For dissolution to be favorable, ΔG must be negative. This is determined by the enthalpy (ΔH) and entropy (ΔS) of dissolution, as described by the equation: ΔG = ΔH - TΔS.[2]

The principle of "like dissolves like" is a useful heuristic for predicting solubility.[3] This means that polar compounds tend to dissolve in polar solvents, and nonpolar compounds in nonpolar solvents.[3] 3-Bromo-4,5-dimethoxyphenol, with its blend of polar and nonpolar characteristics, is expected to exhibit nuanced solubility behavior.

The interplay of these factors is illustrated in the following diagram:

Caption: Intermolecular forces governing the solubility of 3-Bromo-4,5-dimethoxyphenol.

Predicted Solubility Profile

Based on the structural features and by analogy to similar compounds like 4-bromo-3,5-dimethoxyphenol[1] and 3-bromo-4-methoxyphenol[4], we can predict the following solubility trends for 3-Bromo-4,5-dimethoxyphenol:

• High Solubility: Expected in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF), which can effectively solvate the polar functional groups. Also, good solubility is anticipated in lower alcohols like methanol and ethanol, where hydrogen bonding can occur with the phenolic hydroxyl group.

• Moderate Solubility: Likely in ketones such as acetone and esters like ethyl acetate, where dipole-dipole interactions will be the primary solvation mechanism. Chlorinated solvents like dichloromethane and chloroform are also expected to be moderately effective.

• Low to Negligible Solubility: Expected in nonpolar aliphatic hydrocarbons like hexane and cyclohexane. While the brominated aromatic ring has nonpolar character, the influence of the polar hydroxyl and methoxy groups will likely prevent significant dissolution in highly nonpolar media. Solubility in water is also expected to be low due to the large, hydrophobic brominated aromatic ring.

A Field-Proven Protocol for Experimental Solubility Determination: The Shake-Flask Method

To obtain accurate, quantitative solubility data, a systematic experimental approach is essential. The shake-flask method is a widely recognized and robust technique for determining the solubility of a compound and is recommended by regulatory bodies such as the OECD.[5][6]

Principle

An excess of the solid compound is equilibrated with a given solvent at a constant temperature. The concentration of the dissolved compound in the resulting saturated solution is then determined using a suitable analytical method.

Experimental Workflow

The following diagram outlines the key steps in the shake-flask method:

Caption: Experimental workflow for the shake-flask solubility determination method.

Detailed Step-by-Step Methodology

• Preparation:

  • Ensure the 3-Bromo-4,5-dimethoxyphenol is of high purity.

  • Use high-purity (e.g., HPLC grade) solvents.

  • Prepare a series of glass vials with screw caps and PTFE septa.

• Equilibration:

  • To each vial, add a pre-weighed amount of 3-Bromo-4,5-dimethoxyphenol, ensuring an excess of the solid will remain after equilibration.

  • Add a precise volume of the desired organic solvent to each vial.

  • Place the vials in a constant-temperature shaker bath (e.g., 25 °C ± 0.5 °C).

  • Agitate the vials for a sufficient time to reach equilibrium (typically 24 to 48 hours). A preliminary kinetic study can determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand in the temperature-controlled bath for at least 24 hours to allow for the settling of undissolved solid.

  • For solvents where sedimentation is slow, centrifuge the vials at a controlled temperature.

• Sampling and Analysis:

  • Carefully withdraw a known volume of the clear supernatant using a pre-warmed or temperature-equilibrated pipette.

  • Dilute the aliquot gravimetrically or volumetrically with a suitable solvent to a concentration that falls within the linear range of a pre-validated analytical method.

  • Analyze the diluted sample by a suitable technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), to determine the concentration.

  • Prepare a calibration curve using standards of known concentrations of 3-Bromo-4,5-dimethoxyphenol to ensure accurate quantification.

• Data Reporting:

  • Calculate the solubility in units such as mg/mL or mol/L.

  • Perform the experiment in triplicate for each solvent to ensure reproducibility and report the mean and standard deviation.

Advanced Predictive Approaches: A Glimpse into In Silico Methods

For high-throughput screening and early-stage drug development, computational methods for predicting solubility are becoming increasingly valuable. Quantitative Structure-Activity Relationship (QSAR) models, for instance, correlate the physicochemical properties of molecules with their biological activities or, in this case, their solubility.[7][8] These models use calculated molecular descriptors to predict the solubility of new compounds without the need for experimental measurement. While the development of a specific QSAR model for 3-Bromo-4,5-dimethoxyphenol is beyond the scope of this guide, it is an important consideration for large-scale screening projects.

Conclusion: A Path Forward for Researchers

While specific, published solubility data for 3-Bromo-4,5-dimethoxyphenol in a wide array of organic solvents remains to be fully documented, a strong predictive framework can be established based on its molecular structure and the principles of physical chemistry. The mixed polarity of the molecule suggests that it will be most soluble in polar aprotic and protic organic solvents, with decreasing solubility in less polar and nonpolar media.

For researchers in drug development and organic synthesis, the most reliable path forward is the experimental determination of solubility using a standardized protocol such as the shake-flask method detailed herein. This approach will yield the precise, quantitative data necessary for optimizing synthetic routes, purification strategies, and the development of effective pharmaceutical formulations. This guide provides the theoretical foundation and practical tools to empower researchers to confidently work with 3-Bromo-4,5-dimethoxyphenol.

References

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• Wikipedia. Solubility. Available from: [Link]

• PubChem. 3-Bromo-4-methoxyphenol. Available from: [Link]

• FILAB. Solubility testing in accordance with the OECD 105. Available from: [Link]

• Regulations.gov. Water Solubility (Flask Method). Available from: [Link]

• PubMed. Quantitative structure-activity relationship analysis of phenolic antioxidants. Available from: [Link]

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Unveiling the Therapeutic Potential of 3-Bromo-4,5-dimethoxyphenol: A Technical Guide for Preclinical Investigation

Abstract

This technical guide delineates a strategic framework for the comprehensive evaluation of 3-Bromo-4,5-dimethoxyphenol, a synthetic bromophenol with an unexplored biological activity profile. Drawing parallels with structurally analogous marine-derived bromophenols, which exhibit a wide array of pharmacological effects, we posit that 3-Bromo-4,5-dimethoxyphenol holds significant, yet uncharacterized, potential as a lead compound for drug discovery. This document provides a robust, scientifically-grounded roadmap for researchers, scientists, and drug development professionals to systematically investigate its cytotoxic, anti-inflammatory, antioxidant, and anticancer properties. By furnishing detailed experimental protocols, data interpretation frameworks, and visualizations of key workflows and signaling pathways, this guide aims to catalyze the preclinical assessment of this promising molecule and elucidate its therapeutic viability.

Introduction: The Case for Investigating 3-Bromo-4,5-dimethoxyphenol

The relentless pursuit of novel therapeutic agents has increasingly turned towards the vast chemical diversity of marine natural products and their synthetic derivatives. Bromophenols, a class of compounds frequently isolated from marine algae, are renowned for their diverse and potent biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial effects.[1][2][3] A notable example is 3-Bromo-4,5-dihydroxybenzaldehyde (BDB), a well-characterized bromophenol from red algae, which has demonstrated significant anti-inflammatory and cytoprotective properties.[4][5]

This guide focuses on a synthetic analogue, 3-Bromo-4,5-dimethoxyphenol . While direct biological studies on this specific molecule are scarce in existing literature, its structural architecture—featuring a brominated phenol core with two methoxy groups—provides a strong rationale for hypothesizing a spectrum of valuable biological activities. The presence of the bromine atom and the phenolic hydroxyl group are key pharmacophores that often confer bioactivity.[3] The methoxy groups, replacing the hydroxyls of BDB, may modulate the compound's lipophilicity, metabolic stability, and interaction with biological targets, potentially offering a distinct therapeutic window.

This document serves as a comprehensive technical manual, outlining a logical and rigorous experimental strategy to unlock the potential of 3-Bromo-4,5-dimethoxyphenol. We will proceed from foundational cytotoxicity assessments to in-depth investigations of its anti-inflammatory and antioxidant mechanisms, and culminate in an evaluation of its anticancer potential.

Foundational Assessment: Cytotoxicity Profile

Before exploring specific therapeutic activities, it is imperative to establish the cytotoxicity profile of 3-Bromo-4,5-dimethoxyphenol. This foundational step determines the concentration range for subsequent mechanism-of-action studies and provides initial insights into its safety profile.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability.

Step-by-Step Methodology:

• Cell Culture: Seed selected cell lines (e.g., RAW 264.7 murine macrophages, HaCaT human keratinocytes, and a panel of human cancer cell lines such as MCF-7 and A549) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 3-Bromo-4,5-dimethoxyphenol in a suitable solvent (e.g., DMSO). Serially dilute the compound in a complete cell culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 200 µM). Replace the existing medium with the compound-containing medium. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plates for 24, 48, and 72 hours in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: Following incubation, add MTT solution to each well and incubate for an additional 2-4 hours. The viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration to determine the IC₅₀ (half-maximal inhibitory concentration) value.

Data Presentation: Cytotoxicity Summary

Cell Line	Incubation Time (h)	IC₅₀ (µM)
RAW 264.7	24	>200
HaCaT	24	>200
MCF-7	48	15.5
A549	48	25.2

(Note: The data presented in this table is hypothetical and for illustrative purposes only.)

Workflow Visualization: Cytotoxicity Assessment

Caption: Workflow for determining the cytotoxicity of 3-Bromo-4,5-dimethoxyphenol using the MTT assay.

Investigation of Anti-inflammatory Potential

Given the potent anti-inflammatory effects of the structurally similar BDB, which acts by modulating NF-κB and MAPK signaling pathways[1], it is highly probable that 3-Bromo-4,5-dimethoxyphenol exhibits similar properties.

Hypothesized Mechanism of Action

We hypothesize that 3-Bromo-4,5-dimethoxyphenol will suppress the inflammatory response in macrophages and keratinocytes by inhibiting the phosphorylation and subsequent activation of key signaling proteins in the NF-κB and MAPK pathways, leading to a reduction in the production of pro-inflammatory mediators.

Experimental Protocol: Assessing Anti-inflammatory Effects in Macrophages

Cell Model: Lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages.

Step-by-Step Methodology:

• Cell Treatment: Seed RAW 264.7 cells and allow them to adhere. Pre-treat the cells with non-toxic concentrations of 3-Bromo-4,5-dimethoxyphenol for 1-2 hours.

• Inflammatory Challenge: Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified duration (e.g., 24 hours for cytokine measurements, or shorter time points for signaling studies).

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): Measure the accumulation of nitrite in the cell culture supernatant using the Griess assay.

  • Pro-inflammatory Cytokines (TNF-α, IL-6): Quantify the levels of secreted cytokines in the supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[4]

• Western Blot Analysis for Signaling Pathways:

  • Lyse the cells at earlier time points (e.g., 15, 30, 60 minutes) post-LPS stimulation.

  • Separate total cellular proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membranes with primary antibodies against the phosphorylated and total forms of key signaling proteins, including NF-κB p65, IκBα, ERK1/2, JNK, and p38 MAPK.

  • Use appropriate secondary antibodies and a chemiluminescent substrate for detection.

Signaling Pathway Visualization

Caption: Hypothesized inhibition of LPS-induced inflammatory signaling pathways by 3-Bromo-4,5-dimethoxyphenol.

Evaluation of Antioxidant Activity

The phenolic hydroxyl group in the molecule suggests inherent antioxidant potential through radical scavenging. This activity is crucial as oxidative stress is a key pathological factor in many diseases. The methoxy groups may influence the electron-donating capacity of the phenol, making an assessment of its antioxidant efficacy essential.[6][7]

Experimental Protocol: In Vitro and Cell-Based Antioxidant Assays

A. DPPH Radical Scavenging Assay (In Vitro)

• Reaction Mixture: Prepare various concentrations of 3-Bromo-4,5-dimethoxyphenol in methanol. Add a methanolic solution of DPPH (2,2-diphenyl-1-picrylhydrazyl).

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the decrease in absorbance at 517 nm. The discoloration from purple to yellow indicates the scavenging of the DPPH radical.

• Analysis: Calculate the percentage of radical scavenging activity and determine the EC₅₀ (effective concentration to scavenge 50% of radicals). Use ascorbic acid or Trolox as a positive control.

B. Cellular Reactive Oxygen Species (ROS) Assay

• Cell Model: Use HaCaT keratinocytes or another suitable cell line.

• Treatment and Stress Induction: Pre-treat cells with the compound for 1-2 hours. Induce oxidative stress by adding hydrogen peroxide (H₂O₂) or by exposure to UVB radiation.

• ROS Detection: Load the cells with the fluorescent probe DCFDA-DA (2',7'-dichlorofluorescin diacetate). DCFDA-DA is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent DCF.

• Data Acquisition: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

• Analysis: Compare the fluorescence levels in compound-treated cells versus stressed-only cells to determine the percentage reduction in intracellular ROS.

Preliminary Anticancer Screening

The structural motifs of 3-Bromo-4,5-dimethoxyphenol are found in various compounds with demonstrated anticancer activity. For instance, brominated stilbene derivatives and methoxylated benzenesulphonamides have shown potent cytotoxic effects against various cancer cell lines.[8][9][10][11] This provides a strong rationale for screening our compound for similar properties.

Experimental Protocol: Anticancer Activity Evaluation

Cell Models: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HT-29 for colon cancer) and a non-cancerous control cell line (e.g., MCF-10A).

Step-by-Step Methodology:

• Cell Viability Screening: Perform the MTT assay as described in Section 2 across the cancer cell line panel to identify sensitive lines and determine their respective IC₅₀ values.

• Apoptosis Assay (Annexin V/Propidium Iodide Staining):

  • Treat a sensitive cancer cell line with the compound at its IC₅₀ concentration for 24-48 hours.

  • Stain the cells with FITC-conjugated Annexin V (to detect early apoptotic cells) and Propidium Iodide (PI, to detect late apoptotic/necrotic cells).

  • Analyze the cell populations using flow cytometry to quantify the percentage of apoptotic cells.

• Cell Cycle Analysis:

  • Treat cells as above, then fix them in ethanol.

  • Stain the cellular DNA with PI.

  • Analyze the DNA content of the cells by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M). An accumulation of cells in a specific phase may indicate a mechanism of cell cycle arrest.

Workflow Visualization: Anticancer Screening

Caption: A systematic workflow for the preliminary anticancer screening of 3-Bromo-4,5-dimethoxyphenol.

Conclusion and Future Perspectives

This guide presents a hypothesis-driven, multi-faceted approach to elucidate the potential biological activities of 3-Bromo-4,5-dimethoxyphenol. By systematically applying the detailed protocols herein, researchers can generate a robust preclinical dataset. Positive findings in these in vitro assays—particularly potent anti-inflammatory or selective anticancer activity—would strongly advocate for advancing this compound to more complex studies. Future directions would include the investigation of specific molecular targets, in-depth analysis of its effects on gene expression, and ultimately, validation in relevant in vivo animal models of inflammation, oxidative stress-related diseases, or cancer. The exploration of 3-Bromo-4,5-dimethoxyphenol represents a promising avenue in the search for novel therapeutic leads, grounded in the proven potential of its structural class.

References

• Kim, M., Kim, H. H., Lee, H. J., Kim, J., Heo, J. D., & Kim, Y. S. (2020). 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation and Deterioration of Skin Barrier in HaCaT Keratinocytes. Marine Drugs, 18(12), 629. [Link]

• Piekus-Słomka, N., Borys, E., & Murias, M. (2022). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Molecules, 27(19), 6598. [Link]

• Ahn, S., Jin, H. H., & Lee, D. (2018). Anti-Inflammatory Effect of 3-Bromo-4,5-Dihydroxybenzaldehyde, a Component of Polysiphonia morrowii, In Vivo and In Vitro. Molecules, 23(11), 2998. [Link]

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• Piekus-Słomka, N., Borys, E., & Murias, M. (2022). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Semantic Scholar. [Link]

• Liu, M., Hansen, P. E., & Lin, X. (2011). Bromophenols in Marine Algae and Their Bioactivities. Marine Drugs, 9(7), 1273–1292. [Link]

• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. (2014).

• Piekus-Słomka, N., Borys, E., & Murias, M. (2022). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. National Institutes of Health. [Link]

• Kuwahara, H., Kanazawa, A., & Ashida, H. (2004). Antioxidative and Antimutagenic Activities of 4-Vinyl-2,6-dimethoxyphenol (Canolol) Isolated from Canola Oil. Journal of Agricultural and Food Chemistry, 52(13), 4143-4148. [Link]

• Yoshino, M., & Murakami, K. (2007). Radical-scavenging Activity of Natural Methoxyphenols vs. Synthetic Ones using the Induction Period Method. Journal of Health Science, 53(2), 223-227. [Link]

• Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. (2019). Taylor & Francis Online. [Link]

• Choi, Y. J., & Lee, W. W. (2022). Bromophenols in Red Algae: Exploring the Chemistry and Uncovering Biological Benefits of These Unknown Compounds. Marine Drugs, 20(11), 705. [Link]

• Zhang, H., & Huang, C. H. (2014). Oxidation of Bromophenols and Formation of Brominated Polymeric Products of Concern during Water Treatment with Potassium Permanganate. Environmental Science & Technology, 48(3), 1773-1781. [Link]

• Adelakun, O. E., Anozie, U. M., & de la Rosa, L. C. (2012). Enzymatic modification of 2,6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity. Process Biochemistry, 47(9), 1331-1337. [Link]

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• Lee, S. H., & Hyun, J. W. (2016). Marine Compound 3-Bromo-4,5-dihydroxybenzaldehyde Protects Skin Cells against Oxidative Damage via the Nrf2/HO-1 Pathway. Marine Drugs, 14(11), 197. [Link]

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The Versatile Intermediate: A Technical Guide to 3-Bromo-4,5-dimethoxyphenol in Pharmaceutical Synthesis

This guide provides an in-depth exploration of 3-Bromo-4,5-dimethoxyphenol, a key building block in the synthesis of complex pharmaceutical molecules. We will delve into its chemical characteristics, synthesis, and critical role as a pharmaceutical intermediate, supported by practical insights and detailed protocols for researchers and drug development professionals.

Introduction: The Strategic Importance of Brominated Phenols

In the landscape of medicinal chemistry, halogenated intermediates are indispensable tools for creating novel therapeutics. The introduction of a bromine atom into an aromatic scaffold, such as in 3-Bromo-4,5-dimethoxyphenol, offers a strategic advantage in drug design and synthesis. The bromine atom can serve as a handle for further chemical transformations, such as cross-coupling reactions, or can modulate the electronic and lipophilic properties of the molecule to enhance its biological activity and pharmacokinetic profile.

3-Bromo-4,5-dimethoxyphenol, with its unique substitution pattern of a hydroxyl and two methoxy groups, presents a trifunctional platform for synthetic chemists. This arrangement influences the reactivity of the aromatic ring and provides multiple points for modification, making it a valuable precursor for a range of pharmaceutical compounds.

Physicochemical Properties and Structural Elucidation

A thorough understanding of the physicochemical properties of 3-Bromo-4,5-dimethoxyphenol is fundamental to its effective use in synthesis.

Property	Value	Source
CAS Number	93092-14-9	[1]
Molecular Formula	C₈H₉BrO₃	[1]
Molecular Weight	233.06 g/mol
Appearance	Typically an off-white to pale brown solid	General Knowledge
Solubility	Soluble in common organic solvents like methanol, ethanol, and dichloromethane	General Knowledge

The structural integrity of 3-Bromo-4,5-dimethoxyphenol is confirmed through a suite of analytical techniques, each providing a unique piece of the structural puzzle.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H NMR spectroscopy is expected to show distinct signals for the aromatic protons and the methoxy and hydroxyl groups. The coupling patterns of the aromatic protons would confirm the substitution pattern. ¹³C NMR would show characteristic peaks for the carbon atoms in the aromatic ring and the methoxy groups.[2][3]

• Infrared (IR) Spectroscopy : The IR spectrum would be characterized by absorption bands corresponding to the O-H stretch of the phenolic group, C-H stretches of the aromatic ring and methoxy groups, C-O stretches, and the C-Br stretch.[4]

• Mass Spectrometry (MS) : Mass spectrometry provides the molecular weight of the compound and its fragmentation pattern, which can further confirm the structure. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) would be a key diagnostic feature.[4]

Synthesis of 3-Bromo-4,5-dimethoxyphenol: A Step-by-Step Protocol

The synthesis of 3-Bromo-4,5-dimethoxyphenol is typically achieved through the regioselective bromination of a suitable precursor, such as 3,4,5-trimethoxyphenol. The methoxy and hydroxyl groups on the aromatic ring are activating and ortho-, para-directing. Therefore, careful control of reaction conditions is crucial to achieve the desired regioselectivity.[5][6]

Below is a representative protocol for the synthesis of 3-Bromo-4,5-dimethoxyphenol.

Diagram of the Synthetic Pathway

Caption: Synthetic route to 3-Bromo-4,5-dimethoxyphenol.

Experimental Protocol

Materials:

• 3,4,5-Trimethoxyphenol

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,4,5-trimethoxyphenol (1 equivalent) in dichloromethane.

• Bromination: Cool the solution to 0 °C in an ice bath. Add N-Bromosuccinimide (1.05 equivalents) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate solution. Separate the organic layer.

• Washing: Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure 3-Bromo-4,5-dimethoxyphenol.

Application as a Pharmaceutical Intermediate: A Case Study in Cardiovascular Drug Synthesis

The strategic placement of the bromo and methoxy groups makes 3-Bromo-4,5-dimethoxyphenol and its derivatives valuable intermediates in the synthesis of various pharmaceuticals, particularly those targeting the cardiovascular system.[7][8][9] A notable example is the synthesis of drugs like Ivabradine, a heart rate-lowering agent. While not a direct precursor, the closely related compound, 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, is a key intermediate in Ivabradine synthesis.[10][11]

The synthesis of such molecules often involves a multi-step pathway where the brominated dimethoxyphenyl moiety is a core component. The bromine atom allows for the introduction of other functional groups through reactions like Suzuki or Sonogashira coupling, enabling the construction of the final complex drug molecule.

Quality Control and Analytical Workflow

Ensuring the purity and identity of 3-Bromo-4,5-dimethoxyphenol is paramount for its use in pharmaceutical manufacturing. A robust analytical workflow is essential for quality control.

Diagram of the Analytical Workflow

Caption: Quality control workflow for 3-Bromo-4,5-dimethoxyphenol.

A typical Certificate of Analysis (CoA) for 3-Bromo-4,5-dimethoxyphenol would include data from High-Performance Liquid Chromatography (HPLC) to determine purity, along with spectroscopic data (NMR, IR, MS) to confirm its identity and structure.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3-Bromo-4,5-dimethoxyphenol. It is advisable to consult the Safety Data Sheet (SDS) for detailed information on hazards, handling, and storage. In general, it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Conclusion

3-Bromo-4,5-dimethoxyphenol is a versatile and valuable intermediate in the pharmaceutical industry. Its unique chemical structure provides a flexible platform for the synthesis of complex drug molecules. A thorough understanding of its properties, synthesis, and analytical characterization is essential for its effective and safe use in drug discovery and development.

References

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• Wesołowska, O., et al. (2022). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Molecules, 27(15), 4788.

• Chen, F. Q., et al. (2007). An Alternate Preparation of 3,4,5-Trimethoxyphenol. Synthetic Communications, 37(1), 51-55.

• Duan, X., et al. (2011). Method for preparing 3,4,5-trimethoxyphenol. Chinese Patent CN101987814A.

• Servier. (2014). Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. Chinese Patent CN103848757A.

• Quibell, J. M., et al. (2018). Transition-Metal-Free Decarboxylative Bromination of Aromatic Carboxylic Acids. Organic Letters, 20(18), 5636–5640.

• Lestari, W. W., et al. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. Indonesian Journal of Chemistry, 20(2), 350-357.

• Ghaffari, M. (2015). Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach. Western Kentucky University.

• Li, J., et al. (2014). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. International Journal of Molecular Sciences, 15(7), 12158–12173.

• Kim, J., et al. (2018). Treatment with 3-Bromo-4,5-Dihydroxybenzaldehyde Improves Cardiac Function by Inhibiting Macrophage Infiltration in Mice. Korean Circulation Journal, 48(10), 886–898.

• Supporting information for. (n.d.). The Royal Society of Chemistry.

• Gunawan, G., & Nandiyanto, A. B. D. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science & Technology, 6(2), 267-298.

• Qin, S.-G., et al. (2019). 3-Bromo-4,5-Dihydroxybenzaldehyde Protects Against Myocardial Ischemia and Reperfusion Injury Through the Akt-PGC1α-Sirt3 Pathway. Frontiers in Pharmacology, 10, 12.

• 3,4,5-Trimethoxyphenethyl bromide. (n.d.). A2B Chem.

• Starshinova, A. M., et al. (2022). Linked biaromatic compounds as cardioprotective agents. Medicinal Chemistry Research, 31(1), 1-28.

• Zhao, G.-P., & Jiao, C.-L. (2023). Bromophenols from the Marine Red Alga Symphyocladia latiuscula and Their Radical Scavenging Activity. Records of Natural Products, 17(4), 726-730.

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The Emergence of a Versatile Building Block: A Technical Guide to the Discovery and History of 3-Bromo-4,5-dimethoxyphenol

Introduction: Unveiling a Key Synthetic Intermediate

In the landscape of organic synthesis and drug discovery, the strategic functionalization of aromatic rings is a cornerstone of molecular design. Among the vast array of substituted phenols, 3-Bromo-4,5-dimethoxyphenol (CAS No. 93092-14-9) has emerged as a valuable, albeit niche, building block. Its unique substitution pattern—a bromine atom ortho to a hydroxyl group and flanked by two methoxy groups—offers a rich platform for further chemical modification. This guide provides an in-depth exploration of the discovery, historical context, and synthetic evolution of this compound, tailored for researchers, scientists, and professionals in drug development. We will delve into the chemical logic underpinning its synthesis and present a detailed, field-proven protocol for its preparation.

Physicochemical Properties and Structural Data

A clear understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The key data for 3-Bromo-4,5-dimethoxyphenol are summarized below.

Property	Value	Source
CAS Number	93092-14-9	N/A
Molecular Formula	C₈H₉BrO₃	N/A
Molecular Weight	233.06 g/mol	N/A
Melting Point	148 °C	N/A
Appearance	Off-white to light brown crystalline powder	N/A
Solubility	Soluble in methanol, ethanol, and other polar organic solvents.	N/A

A Historical Perspective: Tracing the Synthetic Origins

The documented history of 3-Bromo-4,5-dimethoxyphenol is rooted in the broader exploration of substituted aromatic compounds for various applications in organic synthesis. While its exact "discovery" as a singular event is not prominently recorded, its preparation appears in the scientific literature as a key intermediate in the synthesis of more complex molecules.

A notable description of its synthesis can be found in the Journal of Organic Chemistry, 1994, Volume 59, pages 1967-1969.[1] This publication, focused on the total synthesis of other target molecules, details the preparation of 3-Bromo-4,5-dimethoxyphenol as a crucial precursor. The synthetic strategies employed in this and similar preparations are not arbitrary; they are grounded in the fundamental principles of electrophilic aromatic substitution and the directing effects of substituents on the benzene ring.

The logical precursor to 3-Bromo-4,5-dimethoxyphenol is 3,4-dimethoxyphenol. The hydroxyl and methoxy groups are both activating, ortho-, para-directing substituents. This makes the aromatic ring highly susceptible to electrophilic attack. The challenge, therefore, lies in achieving regioselective bromination at the C3 position.

The Causality of Synthesis: An Experimental Deep Dive

The preparation of 3-Bromo-4,5-dimethoxyphenol is a multi-step process that showcases the deliberate manipulation of functional groups to achieve a desired substitution pattern. The overall synthetic workflow can be visualized as follows:

Caption: A simplified workflow for the synthesis of 3-Bromo-4,5-dimethoxyphenol.

Part 1: Electrophilic Bromination of 3,4-Dimethoxyphenol

The core of the synthesis is the selective introduction of a bromine atom onto the 3,4-dimethoxyphenol ring.

Chemical Logic:

• Activating Groups: The hydroxyl (-OH) and the two methoxy (-OCH₃) groups are strong activating groups, meaning they donate electron density to the aromatic ring, making it more nucleophilic and thus more reactive towards electrophiles like Br⁺.

• Directing Effects: All three groups are ortho, para-directors. In 3,4-dimethoxyphenol, the positions ortho and para to the hydroxyl group are C2, C6, and C5. The positions ortho and para to the C4-methoxy group are C3 and C5. The position ortho to the C5-methoxy group is C4 and C6. The confluence of these directing effects makes the C3 and C6 positions the most likely sites for electrophilic attack.

• Steric Hindrance: The choice of brominating agent and reaction conditions can influence the regioselectivity. Milder brominating agents and controlled temperatures are often employed to favor monobromination and to potentially exploit subtle differences in steric hindrance between the possible reaction sites.

Experimental Protocol: A Self-Validating System

This protocol is a representative method based on established procedures for the selective bromination of activated phenols.

Materials:

• 3,4-Dimethoxyphenol

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM), anhydrous

• Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 3,4-dimethoxyphenol (1 equivalent) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C in an ice-water bath. This is crucial to control the exothermicity of the reaction and to enhance selectivity.

• Brominating Agent Addition: Dissolve N-Bromosuccinimide (1.05 equivalents) in a minimal amount of anhydrous dichloromethane and add it to the dropping funnel. Add the NBS solution dropwise to the stirred solution of the phenol over 30-60 minutes. The slow addition helps to prevent over-bromination and side reactions.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A typical mobile phase would be a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v). The product, being more polar than the starting material, will have a lower Rf value.

• Quenching: Once the reaction is complete (as indicated by the consumption of the starting material on TLC), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any remaining bromine.

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (to remove any acidic byproducts) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes. Combine the fractions containing the pure product and concentrate under reduced pressure to yield 3-Bromo-4,5-dimethoxyphenol as a solid.

Applications in Drug Development and Organic Synthesis

The strategic placement of the bromine atom and the phenolic hydroxyl group makes 3-Bromo-4,5-dimethoxyphenol a versatile intermediate.

• Cross-Coupling Reactions: The aryl bromide is a prime handle for transition-metal-catalyzed cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. This allows for the introduction of a wide variety of carbon-based substituents at the 3-position, building molecular complexity.

• Modification of the Phenolic Group: The hydroxyl group can be readily alkylated, acylated, or converted to a triflate, providing another site for diversification.

• Synthesis of Natural Product Analogues: Many natural products contain dimethoxyphenyl or brominated phenolic moieties. This compound serves as a valuable starting material for the synthesis of analogues of these natural products with potentially enhanced biological activity.

The following diagram illustrates the potential synthetic utility of 3-Bromo-4,5-dimethoxyphenol:

Caption: Synthetic transformations enabled by the functional groups of 3-Bromo-4,5-dimethoxyphenol.

Conclusion: A Foundation for Future Innovation

While the discovery of 3-Bromo-4,5-dimethoxyphenol may not be a landmark event in the history of chemistry, its utility as a synthetic intermediate is undeniable. The logic of its synthesis, rooted in the principles of electrophilic aromatic substitution, provides a clear example of how chemists can strategically manipulate molecular architecture. For researchers in drug development and organic synthesis, this compound represents a valuable tool, offering multiple avenues for the creation of novel and complex molecules. As the demand for sophisticated chemical entities continues to grow, the importance of such versatile building blocks will only increase.

References

• Journal of Organic Chemistry, 1994 , 59(7), 1967-1969. [Link][1]

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Protocols & Analytical Methods

Application Note & Protocol: A Guided Synthesis of 3-Bromo-4,5-dimethoxyphenol from Vanillin

Abstract: This document provides a comprehensive guide for the multi-step synthesis of 3-Bromo-4,5-dimethoxyphenol, a valuable substituted phenolic building block for drug discovery and materials science. The described synthetic route commences with vanillin, an inexpensive and readily available starting material derived from natural sources. The protocol is structured to provide not only a step-by-step procedure but also the underlying mechanistic rationale, ensuring that researchers can execute the synthesis with a deep understanding of the chemical transformations involved. This guide is intended for researchers, chemists, and professionals in the field of drug development and organic synthesis.

Strategic Overview of the Synthesis

The conversion of vanillin to 3-Bromo-4,5-dimethoxyphenol is achieved through a robust three-step synthetic sequence. This strategy was designed for its efficiency, high yields, and reliance on well-established chemical transformations. The pathway involves:

• Electrophilic Aromatic Bromination: Introduction of a bromine atom onto the vanillin scaffold at the C5 position, yielding 5-bromovanillin.

• Williamson Ether Synthesis: Methylation of the phenolic hydroxyl group of 5-bromovanillin to produce the key intermediate, 3-bromo-4,5-dimethoxybenzaldehyde.

• Baeyer-Villiger Oxidation: Conversion of the aldehyde functionality in 3-bromo-4,5-dimethoxybenzaldehyde into a formate ester, which is subsequently hydrolyzed to afford the final product, 3-Bromo-4,5-dimethoxyphenol.

Overall Synthetic Workflow

Caption: High-level workflow for the three-step synthesis.

Mechanistic Insights and Rationale

A thorough understanding of the reaction mechanisms is critical for troubleshooting and optimization.

• Step 1: Regioselective Bromination of Vanillin The bromination of vanillin is a classic example of electrophilic aromatic substitution where the regiochemical outcome is dictated by the directing effects of the substituents on the aromatic ring. The hydroxyl (-OH) and methoxy (-OCH₃) groups are strong activating, ortho, para-directing groups, while the aldehyde (-CHO) group is a deactivating, meta-directing group. The C5 position is ortho to the powerful hydroxyl directing group and meta to the aldehyde, making it the most electronically enriched and sterically accessible site for electrophilic attack by the bromonium ion (Br⁺). This results in a highly regioselective synthesis of 5-bromovanillin.[1] The bromine electrophile can be generated in situ from reagents like potassium bromate and hydrobromic acid, which offers a safer alternative to handling elemental bromine.[1][2]

• Step 2: Methylation via Williamson Ether Synthesis To form the second methoxy group, the acidic phenolic proton of 5-bromovanillin is first removed by a base (e.g., sodium hydroxide) to generate a nucleophilic phenoxide ion. This ion then acts as a nucleophile, attacking the electrophilic methyl group of a methylating agent like dimethyl sulfate in an Sₙ2 reaction. This process is highly efficient and is a standard method for the preparation of aryl methyl ethers.[3][4]

• Step 3: Baeyer-Villiger Oxidation of an Aromatic Aldehyde The Baeyer-Villiger oxidation is a sophisticated transformation that converts aldehydes to carboxylic acids or ketones to esters using peroxyacids like meta-chloroperoxybenzoic acid (m-CPBA).[5][6] The reaction proceeds via the "Criegee intermediate," formed by the nucleophilic attack of the peroxyacid on the carbonyl carbon of the aldehyde.[6] This is followed by a concerted rearrangement where the aryl group migrates to the adjacent oxygen atom, displacing a carboxylate leaving group. The resulting formate ester is unstable under the reaction conditions and is readily hydrolyzed to the target phenol, 3-Bromo-4,5-dimethoxyphenol. The high migratory aptitude of the electron-rich aromatic ring ensures the success of this transformation.

Detailed Experimental Protocols

Safety Precaution: All manipulations must be performed in a certified chemical fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

Protocol 1: Synthesis of 5-Bromovanillin (Intermediate I)

This protocol is adapted from established procedures for the bromination of vanillin in an acidic medium.[1][7]

Reagent/Material	Molecular Wt. ( g/mol )	Amount	Moles (mmol)
Vanillin	152.15	15.2 g	100
Glacial Acetic Acid	60.05	75 mL	-
Bromine	159.81	17.6 g (5.6 mL)	110
Ice/Water	-	200 mL	-

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 15.2 g (100 mmol) of vanillin in 75 mL of glacial acetic acid.

• While stirring, slowly add 17.6 g (110 mmol) of bromine dropwise to the solution over 15-20 minutes. Use a dropping funnel for controlled addition. The reaction is exothermic; maintain the temperature below 30°C using a water bath if necessary.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 1 hour. A precipitate will form as the reaction progresses.[7]

• Pour the reaction mixture into a beaker containing 200 mL of an ice/water slurry. Stir vigorously for 10 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake thoroughly with cold water (3 x 50 mL) to remove residual acetic acid and HBr.

• Dry the pale yellow solid product under vacuum.

  • Expected Yield: ~22.0 g (95%).[7]

  • Characterization: Melting point 163-164°C.

Protocol 2: Synthesis of 3-Bromo-4,5-dimethoxybenzaldehyde (Intermediate II)

This procedure methylates the phenolic hydroxyl group of 5-bromovanillin.

Reagent/Material	Molecular Wt. ( g/mol )	Amount	Moles (mmol)
5-Bromovanillin	231.04	11.55 g	50
Sodium Hydroxide	40.00	2.2 g	55
Water	18.02	25 mL	-
Dimethyl Sulfate	126.13	6.94 g (5.2 mL)	55
Dichloromethane	84.93	100 mL	-

Procedure:

• In a 250 mL flask, dissolve 2.2 g (55 mmol) of sodium hydroxide in 25 mL of water.

• Add 11.55 g (50 mmol) of 5-bromovanillin to the NaOH solution and stir until it dissolves completely, forming the sodium salt.

• Cool the solution in an ice bath to 0-5°C.

• With vigorous stirring, add 6.94 g (55 mmol) of dimethyl sulfate dropwise, ensuring the temperature does not exceed 10°C. Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme care.

• After addition, allow the mixture to warm to room temperature and stir for 2-3 hours.

• Extract the product into dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with 5% NaOH solution (2 x 30 mL) and then with brine (1 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Recrystallize the crude solid from ethanol/water to yield a crystalline product.

  • Expected Yield: ~11.6 g (95%).

  • Characterization: Melting point 65-67°C. The product is also known as 5-bromoveratraldehyde.[8]

Protocol 3: Synthesis of 3-Bromo-4,5-dimethoxyphenol (Final Product)

This final step employs a Baeyer-Villiger oxidation to convert the aldehyde to a phenol.

Reagent/Material	Molecular Wt. ( g/mol )	Amount	Moles (mmol)
3-Bromo-4,5-dimethoxybenzaldehyde	245.07	9.8 g	40
Dichloromethane (DCM)	84.93	150 mL	-
meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)	172.57	~7.8 g	~45
Sodium Bicarbonate (sat. aq. solution)	-	100 mL	-
Sodium Sulfite (10% aq. solution)	-	50 mL	-
Hydrochloric Acid (2M)	-	As needed	-

Procedure:

• Dissolve 9.8 g (40 mmol) of 3-Bromo-4,5-dimethoxybenzaldehyde in 150 mL of dichloromethane in a 500 mL flask.

• Cool the solution to 0°C in an ice bath.

• In small portions, add ~7.8 g (~45 mmol) of m-CPBA to the stirred solution over 30 minutes. Monitor the internal temperature to keep it below 5°C.

• After the addition, allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate eluent).

• Once the starting material is consumed, quench the reaction by adding 50 mL of 10% aqueous sodium sulfite solution to destroy excess peroxide. Stir for 20 minutes.

• Transfer the mixture to a separatory funnel and wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) to remove meta-chlorobenzoic acid, and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is the formate ester.

• To hydrolyze the ester, dissolve the crude residue in 100 mL of methanol, add 20 mL of 2M HCl, and stir at room temperature for 2 hours (or until hydrolysis is complete by TLC).

• Remove the methanol under reduced pressure. Add 100 mL of water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude phenol.

• Purify the product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., toluene/hexanes).

  • Expected Yield: ~7.9 g (85%).

  • Characterization: Analyze by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the structure.

References

• PubChem National Center for Biotechnology Information . 3-Bromo-4,5-dimethoxybenzaldehyde. Available from: [Link]

• Manrao, M. R., et al. Regiospecific Alkoxylation of Phenolic Aldehydes. Journal of the Indian Chemical Society. Available from: [Link]

• Poor Man's Chemist . Synthesis of 5-Bromovanillin From Vanillin and Bromine. YouTube. Available from: [Link]

• SciELO . Synthesis and Molecular Modeling Study of Two Bromo-Dimethoxybenzaldehydes. Available from: [Link]

• Designer-Drug.com . Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde. Available from: [Link]

• Google Patents. CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile.

• NileRed . Bromination of vanillin. YouTube. Available from: [Link]

• Organic Chemistry Portal . Baeyer-Villiger Oxidation. Available from: [Link]

• University of Delaware . Vanillin Synthesis from 4-Hydroxybenzaldehyde. Available from: [Link]

• National Institutes of Health (NIH) . Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Available from: [Link]

• Chad's Prep . 19.8 Baeyer Villiger Oxidation | Organic Chemistry. YouTube. Available from: [Link]

• Rhodium.ws . Synthesis of 3,4,5-Trimethoxybenzaldehyde from Vanillin. Available from: [Link]

• University of California, Santa Cruz . Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromination of Vanillin. Available from: [Link]

• PubMed . Computational investigation of natural phenolic-3,4,5-trimethoxybenzoates as potential anticancer agent targeting estrogen receptor alpha. Available from: [Link]

• ResearchGate . Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. Available from: [Link]

• ResearchGate . Is it possible to selectively demethylate a 2-methoxyl group in 5-bromo-2,4-dimethoxybenzaldehyde?. Available from: [Link]

• Sciencemadness.org . Bromination of Vanillin without bromine. Available from: [Link]

• Wikipedia . Baeyer–Villiger oxidation. Available from: [Link]

• Professor Dave Explains . Baeyer-Villiger Oxidation. YouTube. Available from: [Link]

• The Hive . Synthesis of 4-bromo-2,5-dimethoxy-PPA. Available from: [Link]

• UCLA . 12BL Experiment 9: Directive Effects in Vanillin Bromination – An EAS Rxn. Available from: [Link]

• National Institutes of Health (NIH) . Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds. Available from: [Link]

• ResearchGate . The Comparative Bromination of Vanillin Using the Reported Reagents vs. [BBIm]Br 3 …. Available from: [Link]

• IPIndia . Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. Available from: [Link]

• MDPI . 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation. Available from: [Link]

• PubMed . Metabolism of the designer drug 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in mice, after acute administration. Available from: [Link]

• MDPI . Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Available from: [Link]

• Royal Society of Chemistry . Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review. Available from: [Link]

• Universiti Pertanian Malaysia . Bromination of 2,5-dimethoxybenzaldehyde. Available from: [Link]

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Application Notes and Protocols for the Bromination of 4,5-Dimethoxyphenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Brominated Phenolic Compounds

Brominated phenols and their derivatives are pivotal intermediates in the synthesis of a wide array of pharmaceuticals, agrochemicals, and functional materials. The introduction of a bromine atom onto the aromatic ring of a phenol, such as 4,5-dimethoxyphenol, provides a versatile synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of more complex molecular architectures.[1] This application note provides a detailed protocol for the regioselective bromination of 4,5-dimethoxyphenol, grounded in the principles of electrophilic aromatic substitution. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental guide, and discuss the critical parameters that ensure a successful and safe synthesis.

Theoretical Background: Mechanism and Regioselectivity

The bromination of 4,5-dimethoxyphenol is a classic example of an electrophilic aromatic substitution (EAS) reaction.[2] The phenol ring, enriched with electron density by the activating hydroxyl (-OH) and methoxy (-OCH₃) groups, acts as a nucleophile, attacking an electrophilic bromine species.[3]

The Reaction Mechanism:

The reaction proceeds in two main steps:

• Attack of the Aromatic Ring: The π electrons of the benzene ring attack the electrophilic bromine (Br⁺), forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. The formation of this intermediate is the rate-determining step of the reaction.[2]

• Deprotonation: A base in the reaction mixture removes a proton from the carbon atom bearing the bromine, restoring the aromaticity of the ring and yielding the brominated product.[4]

Controlling Regioselectivity:

The position of bromination on the 4,5-dimethoxyphenol ring is dictated by the directing effects of the existing substituents. Both the hydroxyl and methoxy groups are potent ortho-, para-directors due to their ability to donate electron density to the ring through resonance.[4][5] In 4,5-dimethoxyphenol, the positions ortho and para to the strongly activating hydroxyl group are C2 and C6. The methoxy groups at C4 and C5 also activate the ring. Considering the steric hindrance and the combined activating influence, the most probable sites for electrophilic attack are the positions ortho to the hydroxyl group.

Experimental Protocol: Bromination of 4,5-Dimethoxyphenol

This protocol is designed for the selective monobromination of 4,5-dimethoxyphenol. For alternative approaches, including the use of N-bromosuccinimide (NBS) as a safer brominating agent, further optimization may be required.[1][6][7]

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
4,5-Dimethoxyphenol	Reagent	Sigma-Aldrich
Bromine (Br₂)	Reagent	Acros Organics	EXTREMELY TOXIC AND CORROSIVE
Glacial Acetic Acid	ACS Grade	Fisher Scientific
Sodium Thiosulfate (Na₂S₂O₃)	ACS Grade	VWR	For quenching
Sodium Bicarbonate (NaHCO₃)	ACS Grade	EMD Millipore	For neutralization
Ethyl Acetate	HPLC Grade	J.T.Baker	For extraction
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent	Alfa Aesar	For drying

Equipment:

• Round-bottom flask with a magnetic stir bar

• Dropping funnel

• Ice bath

• Magnetic stir plate

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Fume hood

Experimental Workflow Diagram:

Caption: Workflow for the bromination of 4,5-dimethoxyphenol.

Step-by-Step Procedure:

• Preparation: In a fume hood, dissolve 4,5-dimethoxyphenol (1.0 eq.) in glacial acetic acid in a round-bottom flask equipped with a magnetic stir bar. Cool the flask in an ice bath to 0-5 °C.

• Bromine Addition: In a separate container, prepare a solution of bromine (1.05 eq.) in a small amount of glacial acetic acid. Transfer this solution to a dropping funnel. Add the bromine solution dropwise to the stirred solution of 4,5-dimethoxyphenol over 30-60 minutes, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing a cold, saturated aqueous solution of sodium thiosulfate to quench any unreacted bromine. The orange/brown color of bromine should disappear.

• Neutralization: Carefully neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[8]

Safety Precautions

Bromine is an extremely hazardous substance and must be handled with extreme care in a well-ventilated chemical fume hood. [9][10][11]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield, a lab coat, and heavy-duty, chemically resistant gloves (e.g., nitrile) when handling bromine.[12]

• Inhalation: Bromine vapor is highly toxic and can cause severe respiratory damage.[13] Avoid inhaling vapors at all costs.

• Skin Contact: Liquid bromine can cause severe chemical burns.[13] In case of contact, immediately flush the affected area with copious amounts of water for at least 30 minutes and seek immediate medical attention.[13]

• Spills: Have a bromine spill kit readily available. Small spills can be neutralized with a solution of sodium thiosulfate.

• Waste Disposal: Dispose of all chemical waste according to your institution's hazardous waste disposal guidelines.

Product Characterization

The identity and purity of the synthesized brominated 4,5-dimethoxyphenol should be confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum will show characteristic shifts for the aromatic protons, the hydroxyl proton, and the methoxy protons. The integration and splitting patterns will help confirm the position of the bromine atom.[14][15]

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule, further confirming the structure of the product.[14][15]

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the O-H stretch of the phenolic hydroxyl group, C-H stretches of the aromatic ring and methoxy groups, and C-O stretches. The C-Br stretch will appear in the fingerprint region.[14][16]

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product. The presence of bromine will be indicated by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br are present in a roughly 1:1 ratio).

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction; Loss of product during work-up	Extend reaction time and monitor by TLC; Ensure proper pH adjustment during neutralization to prevent loss of the phenolic product in the aqueous layer.
Formation of Polybrominated Products	Excess bromine; Reaction temperature too high	Use a stoichiometric amount or a slight excess of bromine; Maintain a low reaction temperature during bromine addition.
Discolored Product	Presence of impurities	Purify the crude product thoroughly by recrystallization or column chromatography.[17]

References

• Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry - YouTube. (2022, November 28). Retrieved from [Link]

• (PDF) Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant - ResearchGate. (2020, April 24). Retrieved from [Link]

• Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction - ChemRxiv. (2025, April 7). Retrieved from [Link]

• Bromination of 2,S-dimethoxybenzaldehyde. (1984). Pertanika, 7(2), 1-4.
• CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine - Google Patents.
• CN101407474A - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile - Google Patents.

• A New Bromination Method for Phenols and Anisoles: NBS/HBF4·Et2O in CH3CN | The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Preparation method for pinaverium bromide intermediate 2-bromo-4,5-dimethoxybenzyl ... - Patsnap Eureka. Retrieved from [Link]

• Multiple Electrophilic Aromatic Substitution Reactions of Phloroglucinol and Studies Towards the Total Synthesis of Hopeanol - SFU Summit. Retrieved from [Link]

• The intermediates in the interaction of phenols with N-bromosuccinimide. Canadian Journal of Chemistry, 66(10), 2556-2564.
• US3546302A - Process for brominating phenols - Google Patents.

• Safety Data Sheet: Bromine - Carl ROTH. Retrieved from [Link]

• Regioselective bromination of phenols. | Download Scientific Diagram - ResearchGate. Retrieved from [Link]

• Bromine - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC - PubMed Central. Retrieved from [Link]

• Oxidation of Bromophenols and Formation of Brominated Polymeric Products of Concern during Water Treatment with Potassium Permanganate | Environmental Science & Technology - ACS Publications. Retrieved from [Link]

• mod02lec10 - Electrophilic Aromatic Substitution in Phenols - YouTube. (2021, August 11). Retrieved from [Link]

• Nitration & Bromination of Phenol (Cambridge (CIE) A Level Chemistry): Revision Note. (2025, January 4). Retrieved from [Link]

• Ch24: Electrophilic Arom. Subs. of phenols - University of Calgary. Retrieved from [Link]

• The intermediates in the interaction of phenols with N-bromosuccinimide - ResearchGate. (2025, August 6). Retrieved from [Link]

• Bromination phenol in Water and non-polar solvent - Physics Wallah. Retrieved from [Link]

• BROMINE BROMINE - Safety Handbook - icl-group-sustainability.com. Retrieved from [Link]

• Structural (monomer and dimer), spectroscopic (FT-IR, FT-Raman, UV-Vis and NMR) and solvent effect (polar and nonpolar) studies of 2-methoxy-4-vinyl phenol | Request PDF - ResearchGate. (2023). Retrieved from [Link]

• Handling liquid bromine and preparing bromine water | Demonstration | RSC Education. Retrieved from [Link]

• Effect of Amines on ortho-Bromination of Phenols with NBS. Bulletin of the Chemical Society of Japan, 66(5), 1576-1579.

• Electrophilic Aromatic Substitution in Phenols #swayamprabha #CH37SP - YouTube. (2024, December 9). Retrieved from [Link]

• ring reactions of phenol - Chemguide. Retrieved from [Link]

• Spectroscopic [IR and Raman] Analysis and Gaussian Hybrid Computational Investigation- NMR, UV-Visible, MEP Maps and Kubo Gap on 2,4,6-Nitrophenol - Longdom Publishing. Retrieved from [Link]

• Oxidation of bromophenols and formation of brominated polymeric products of concern during water treatment with potassium permanganate - PubMed. Retrieved from [Link]

• Supporting information for - The Royal Society of Chemistry. Retrieved from [Link]

• Bromination of Phenol (A-Level Chemistry) - YouTube. (2022, January 26). Retrieved from [Link]

• Photoremoval of some brominated phenols (4-bromophenol and 2,4,6-tribromophenol) with reused polystyrene foam and SnO2 | Catalysis Conferences 2025. Retrieved from [Link]

• Electrophilic Aromatic Substitution Mechanism - Master Organic Chemistry. (2017, November 9). Retrieved from [Link]

• Crystal structure, IR and NMR spectra of (E)-2‑methoxy-4-(2-morpholinovinyl)phenol molecule and its DFT calculations - GCRIS. (2023, January 17). Retrieved from [Link]

• SAFETY DATA SHEET (SDS) - Name of chemical: BROMINE (Br2). (2021, June 21). Retrieved from [Link]

• Crystal Structure, IR and NMR Spectra of (E)-2-methoxy-4-(2-morpholinovinyl)phenol Molecule and Its DFT Calculations | Request PDF - ResearchGate. (2025, August 8). Retrieved from [Link]

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Application Note: Structural Elucidation of 3-Bromo-4,5-dimethoxyphenol using High-Resolution ¹H NMR Spectroscopy

Introduction: The Significance of Substituted Phenols

Substituted phenolic compounds are cornerstone scaffolds in medicinal chemistry and materials science. The strategic placement of functional groups, such as halogens and methoxy moieties, on a phenol ring can dramatically alter a molecule's biological activity, reactivity, and physicochemical properties. 3-Bromo-4,5-dimethoxyphenol is an exemplar of such a multi-functionalized aromatic system, representing a key intermediate in the synthesis of more complex molecular targets.

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as the preeminent analytical technique for the unambiguous structural determination of organic molecules in solution. It provides precise information on the electronic environment, connectivity, and relative abundance of protons within a molecule. This application note provides a comprehensive guide for researchers and drug development professionals on the acquisition, processing, and detailed spectral analysis of 3-Bromo-4,5-dimethoxyphenol, transforming raw spectral data into a validated molecular structure.

Foundational Principles: Predicting the ¹H NMR Spectrum

A priori analysis of the molecular structure is critical for an informed interpretation of the resulting spectrum. The substitution pattern on the aromatic ring dictates the number of unique proton signals, their chemical shifts (δ), their splitting patterns (multiplicity), and their relative integrations.

2.1 Analysis of Molecular Symmetry and Proton Environments

The structure of 3-Bromo-4,5-dimethoxyphenol possesses no plane of symmetry that would render any of its protons chemically equivalent. Therefore, we anticipate observing five distinct signals in the ¹H NMR spectrum, corresponding to:

• Two non-equivalent aromatic protons (H-2 and H-6).

• Two non-equivalent methoxy groups (-OCH₃ at C-4 and C-5).

• One phenolic hydroxyl proton (-OH at C-1).

Caption: Molecular structure of 3-Bromo-4,5-dimethoxyphenol with unique proton environments highlighted.

2.2 Predicting Chemical Shifts (δ)

The chemical shift of a proton is dictated by its local electronic environment. Electron-donating groups (EDGs) shield nearby protons, shifting their signals upfield (lower δ), while electron-withdrawing groups (EWGs) deshield them, causing a downfield shift (higher δ).

• Aromatic Protons (H-2, H-6): These protons reside in the aromatic region, typically between 6.5-8.0 ppm.[1] The powerful electron-donating effects of the hydroxyl (-OH) and methoxy (-OCH₃) groups are expected to shield these protons, shifting them towards the upfield end of this range. The bromine atom has a weaker deshielding effect.

• Methoxy Protons (-OCH₃): The protons of methoxy groups on an aromatic ring typically appear as sharp singlets in the 3.5-4.4 ppm range.[2][3] Due to their different positions relative to the other substituents, the two methoxy groups in this molecule will have slightly different chemical shifts.

• Phenolic Hydroxyl Proton (-OH): The chemical shift of an -OH proton is highly variable (typically δ 4–7 ppm for phenols) and is sensitive to solvent, concentration, and temperature due to hydrogen bonding.[4][5][6][7] It usually presents as a broad singlet because of rapid chemical exchange with trace amounts of water or other protic species.[4][8]

2.3 Predicting Spin-Spin (J) Coupling

Spin-spin coupling, transmitted through covalent bonds, causes the splitting of NMR signals.[9][10][11] The magnitude of this effect is given by the coupling constant, J, measured in Hertz (Hz).

• H-2 and H-6: These two aromatic protons are separated by four bonds (meta to each other). This results in a weak coupling, known as meta-coupling (⁴JHH), which is typically in the range of 2-3 Hz.[9] Consequently, the signals for H-2 and H-6 are expected to appear as two distinct doublets, each with a small coupling constant.

• Other Protons: The methoxy and hydroxyl protons have no adjacent, non-equivalent protons to couple with. Therefore, they are all expected to appear as singlets.

2.4 Predicted Data Summary

The anticipated ¹H NMR data for 3-Bromo-4,5-dimethoxyphenol is summarized below.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic (H-2/H-6)	~6.5 - 7.2	Doublet (d)	~2-3	1H
Aromatic (H-6/H-2)	~6.5 - 7.2	Doublet (d)	~2-3	1H
Methoxy 1 (-OCH₃)	~3.8 - 4.0	Singlet (s)	N/A	3H
Methoxy 2 (-OCH₃)	~3.8 - 4.0	Singlet (s)	N/A	3H
Phenolic (-OH)	~4.0 - 7.0 (variable)	Singlet (s), broad	N/A	1H

Experimental Design and Protocols

Adherence to a rigorous experimental protocol is essential for acquiring high-quality, reproducible NMR data.

3.1 Workflow for ¹H NMR Analysis

The end-to-end process from sample preparation to final structural validation follows a logical sequence.

Caption: Standard workflow for structural elucidation via ¹H NMR spectroscopy.

3.2 Protocol 1: Sample Preparation

The goal is to create a homogeneous, particle-free solution at an appropriate concentration.

• Weighing: Accurately weigh 1-5 mg of 3-Bromo-4,5-dimethoxyphenol into a clean, dry vial.[12]

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a versatile first choice for many organic compounds.[12] For compounds with poor solubility or to obtain a sharper -OH signal, Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[12] The solvent should contain an internal standard, typically tetramethylsilane (TMS) at 0.03-0.05% v/v, to set the chemical shift reference to 0.00 ppm.[4]

• Homogenization: Gently swirl or vortex the vial until the sample is completely dissolved.

• Filtration and Transfer: To remove any suspended particles that can degrade spectral quality, filter the solution through a pipette containing a small, tightly packed plug of glass wool directly into a clean, high-quality 5 mm NMR tube.[13]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

3.3 Protocol 2: Data Acquisition and Processing

While instrument specifics vary, the fundamental steps are universal.

• Instrument Setup: Insert the sample into the spectrometer. The instrument will lock onto the deuterium signal of the solvent to stabilize the magnetic field and then perform an automated or manual shimming procedure to optimize field homogeneity.

• Acquisition: Acquire the Free Induction Decay (FID) signal using a standard ¹H pulse program. Typically, 8 to 16 scans are sufficient for a sample of this concentration to achieve an excellent signal-to-noise ratio.

• Processing: The raw FID data is converted into a frequency-domain spectrum through a series of standard software operations[14][15]:

  • Fourier Transformation (FT): Converts the time-domain FID into the frequency-domain spectrum.

  • Phase Correction: Adjusts all peaks to be purely absorptive (positive and upright).

  • Baseline Correction: Flattens the spectral baseline to ensure accurate integration.

  • Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm (or the residual solvent peak to its known chemical shift).

  • Integration: Calculate the relative area under each peak.

3.4 Protocol 3: Validation via D₂O Exchange

This simple experiment definitively identifies the hydroxyl proton signal.[5][6]

• Acquire Initial Spectrum: Obtain the standard ¹H NMR spectrum of the sample as described above.

• Add D₂O: Remove the NMR tube from the spectrometer. Add 1-2 drops of deuterium oxide (D₂O) to the sample.

• Mix: Cap the tube and shake it vigorously for ~30 seconds to facilitate proton-deuterium exchange.

• Re-acquire Spectrum: Re-insert the sample into the spectrometer and acquire a new ¹H NMR spectrum using the same parameters.

• Analysis: Compare the two spectra. The signal corresponding to the phenolic -OH proton will have disappeared or significantly diminished in the second spectrum, confirming its assignment.

Conclusion and Best Practices

The ¹H NMR spectrum of 3-Bromo-4,5-dimethoxyphenol provides a wealth of structural information. A systematic analysis of the five expected signals—two meta-coupled aromatic doublets, two distinct methoxy singlets, and one exchangeable phenolic singlet—allows for a complete and confident structural assignment. By employing rigorous sample preparation techniques and confirmatory experiments like D₂O exchange, researchers can ensure the integrity and accuracy of their findings. This application note serves as a robust framework for the analysis of this and other similarly substituted aromatic compounds, reinforcing the indispensable role of NMR spectroscopy in modern chemical research and development.

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Application Note: Structural Elucidation of 3-Bromo-4,5-dimethoxyphenol using 13C NMR Spectroscopy

Introduction: The Importance of Structural Verification

3-Bromo-4,5-dimethoxyphenol is a polysubstituted aromatic compound with potential applications in medicinal chemistry and materials science. Accurate and unambiguous structural confirmation is a critical step in the synthesis and characterization of such novel molecules. ¹³C NMR spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about the carbon framework of a molecule.[1][2] Each unique carbon atom in a molecule produces a distinct signal in the ¹³C NMR spectrum, with its chemical shift being highly sensitive to the local electronic environment.[2][3] This sensitivity allows for the precise determination of molecular structure, including the substitution pattern on the aromatic ring.

This guide will first present a detailed, field-proven protocol for the preparation and analysis of a sample of 3-Bromo-4,5-dimethoxyphenol by ¹³C NMR. Subsequently, a comprehensive interpretation of the expected spectral data will be provided, correlating each resonance to a specific carbon atom in the molecule. This interpretation is based on established substituent chemical shift (SCS) effects, which quantify the shielding and deshielding influence of various functional groups on the carbon nuclei of the benzene ring.

Experimental Protocol: Acquiring the ¹³C NMR Spectrum

The following protocol is designed to yield a high-resolution, proton-decoupled ¹³C NMR spectrum of 3-Bromo-4,5-dimethoxyphenol.

Sample Preparation

• Analyte: Weigh approximately 15-20 mg of high-purity, dry 3-Bromo-4,5-dimethoxyphenol. The purity of the sample is crucial to avoid interfering signals.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for this type of compound.[4] Alternatively, deuterated dimethyl sulfoxide (DMSO-d₆) can be used if the compound has limited solubility in CDCl₃.

• Dissolution: Transfer the weighed sample into a clean, dry 5 mm NMR tube. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically added to the solvent by the manufacturer and serves as the internal reference, with its carbon signal set to 0.0 ppm.[4]

• Homogenization: Securely cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. If necessary, gentle warming in a water bath can aid dissolution.

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

Parameter	Recommended Value	Rationale
Nucleus	¹³C	To observe the carbon skeleton.
Frequency	100 MHz (for a 400 MHz ¹H instrument)	Standard ¹³C frequency on a 400 MHz system.
Pulse Program	zgpg30	A standard 30° pulse with proton decoupling.
Acquisition Time (AQ)	1-2 seconds	To ensure good digital resolution.
Relaxation Delay (D1)	2-5 seconds	Allows for sufficient relaxation of quaternary carbons.
Number of Scans (NS)	1024 or more	¹³C is a low-abundance nucleus, requiring multiple scans.
Spectral Width (SW)	200-250 ppm	To encompass the full range of expected chemical shifts.[5]
Temperature	298 K (25 °C)	Standard operating temperature.

Data Processing

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 1-2 Hz to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the spectrum by setting the solvent peak to its known chemical shift (e.g., 77.16 ppm for CDCl₃) or the TMS peak to 0.0 ppm.

Predicted ¹³C NMR Spectral Data and Interpretation

Due to the lack of symmetry in 3-Bromo-4,5-dimethoxyphenol, eight distinct signals are expected in the proton-decoupled ¹³C NMR spectrum: six for the aromatic carbons and two for the methoxy carbons.

Predicted Chemical Shifts

The following table presents the predicted ¹³C NMR chemical shifts for 3-Bromo-4,5-dimethoxyphenol. These values are estimated based on the additive effects of the hydroxyl, methoxy, and bromo substituents on a benzene ring.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C1	145 - 150	Ipso-carbon attached to the electron-donating -OH group, expected to be significantly deshielded.
C2	115 - 120	Carbon with a proton, ortho to the -OH group and meta to a -OCH₃ group.
C3	110 - 115	Ipso-carbon attached to the bromine atom. The heavy atom effect of bromine causes a downfield shift.
C4	150 - 155	Ipso-carbon attached to a -OCH₃ group and ortho to the bromine atom. Expected to be highly deshielded.
C5	148 - 153	Ipso-carbon attached to a -OCH₃ group and meta to the bromine atom.
C6	105 - 110	Carbon with a proton, ortho to an -OH group and a -OCH₃ group, expected to be the most shielded aromatic carbon.
C7 (-OCH₃)	55 - 60	Carbon of the methoxy group at position 4. Aromatic methoxy carbons typically appear in this range.[6][7]
C8 (-OCH₃)	55 - 60	Carbon of the methoxy group at position 5. May have a slightly different chemical shift from C7 due to the different neighboring substituents.

Detailed Interpretation of Substituent Effects

The chemical shifts of the aromatic carbons are influenced by the electronic effects of the attached substituents:

• Hydroxyl (-OH) and Methoxy (-OCH₃) Groups: These are strong electron-donating groups through resonance. They cause a significant shielding (upfield shift) of the ortho and para carbons and a deshielding (downfield shift) of the ipso-carbon.[8]

• Bromo (-Br) Group: Bromine is an electron-withdrawing group via induction but a weak electron-donating group through resonance. It generally causes a deshielding of the ipso-carbon and has a more complex effect on the other ring carbons. The "heavy atom effect" of bromine can also influence the chemical shift of the directly attached carbon.[9]

In 3-Bromo-4,5-dimethoxyphenol, the interplay of these effects leads to the predicted chemical shifts. For instance, C6 is expected to be the most upfield aromatic carbon due to the strong shielding effects from the ortho -OH and -OCH₃ groups. Conversely, C1, C4, and C5, being attached to electronegative oxygen atoms, will be found significantly downfield. The carbon bearing the bromine, C3, will also be downfield.

Visualizing the Workflow and Structural Relationships

To further clarify the experimental and interpretative processes, the following diagrams are provided.

Experimental Workflow

Caption: Experimental workflow for ¹³C NMR analysis.

Structure-Spectrum Correlation

Caption: Correlation of molecular structure to predicted ¹³C NMR signals. (Note: The image in the DOT script is a placeholder and would be replaced with an actual molecular structure image in a final document.)

Conclusion

¹³C NMR spectroscopy is an indispensable tool for the structural elucidation of substituted phenols like 3-Bromo-4,5-dimethoxyphenol. By following a robust experimental protocol and applying the principles of substituent chemical shift effects, researchers can confidently assign the carbon resonances and verify the molecular structure. The predicted spectral data and interpretations provided in this note serve as a valuable reference for scientists working with this compound and its analogs, ensuring the scientific integrity of their findings.

References

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• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation. Retrieved from [Link]

• ResearchGate. (2013). Origin of the Conformational Modulation of the (13)C NMR Chemical Shift of Methoxy Groups In Aromatic Natural Compounds. Retrieved from [Link]

• ChemHelp ASAP. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy [Video]. YouTube. Retrieved from [Link]

• ACS Publications. (2023, June 26). 13C NMR Analysis of an Aqueous Electrophilic Aromatic Substitution (Synthesis of β-Resorcylic Acid). Journal of Chemical Education. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C-13 NMR SPECTROSCOPY INDEX. Retrieved from [Link]

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• Chemistry Stack Exchange. (2015, August 14). Determination of brominated aromatics by 13C and 1H NMR spectroscopy. Retrieved from [Link]

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• Doc Brown's Chemistry. (n.d.). Carbon-13 NMR spectrum of 1-bromo-2-chloroethane. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Retrieved from [Link]

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• Reddit. (2020, September 29). C-NMR of substituted benzene. Retrieved from [Link]

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• Semantic Scholar. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

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Application Note: Elucidating the Mass Spectrometric Fragmentation of 3-Bromo-4,5-dimethoxyphenol

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric fragmentation of 3-Bromo-4,5-dimethoxyphenol, a substituted phenolic compound of interest in synthetic chemistry and drug discovery. A thorough understanding of its fragmentation behavior is paramount for its unambiguous identification and characterization in complex matrices. This document outlines the predicted fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI), supported by established principles of mass spectrometry. Detailed, field-proven protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) analysis are provided to ensure reliable and reproducible results.

Introduction: The Structural Context of Fragmentation

3-Bromo-4,5-dimethoxyphenol is a poly-substituted aromatic compound featuring three key functionalities that dictate its behavior in a mass spectrometer: a hydroxyl group, two methoxy groups, and a bromine atom. The interplay of these substituents on the aromatic ring governs the stability of the molecular ion and directs the subsequent fragmentation cascades. Aromatic systems tend to show stable molecular ions, and the presence of electron-donating groups like hydroxyl and methoxy further enhances this stability.[1] However, the energetic conditions within the mass spectrometer, particularly with a "hard" ionization technique like Electron Ionization (EI), provide sufficient energy to induce characteristic cleavages.[2]

The presence of bromine is a significant analytical feature due to its characteristic isotopic signature (79Br and 81Br in an approximate 1:1 ratio), which results in a distinct M+2 peak for any bromine-containing fragment.[2][3] This isotopic pattern is a powerful tool for confirming the presence of bromine in the parent molecule and its fragments.

Predicted Fragmentation Pathways

The fragmentation of 3-Bromo-4,5-dimethoxyphenol is anticipated to proceed through several key pathways, depending on the ionization technique employed.

Electron Ionization (EI) Fragmentation

Electron Ionization is a high-energy technique that typically leads to extensive fragmentation, providing a detailed structural fingerprint of the molecule.[2] The process begins with the formation of a molecular radical cation (M•+).

The primary fragmentation events for 3-Bromo-4,5-dimethoxyphenol under EI are predicted to be:

• Loss of a Methyl Radical: The most common initial fragmentation for methoxy-substituted aromatic compounds is the loss of a methyl radical (•CH₃) to form a stable, resonance-delocalized cation. This is often the base peak in the spectrum.

• Loss of a Bromine Radical: Cleavage of the C-Br bond can lead to the loss of a bromine radical (•Br).

• Sequential Loss of Carbon Monoxide (CO): Phenolic compounds are known to undergo rearrangement and lose carbon monoxide from the ring structure.[4]

• Loss of a Methoxy Group: The entire methoxy group (•OCH₃) can also be eliminated.

The logical flow of these fragmentation events can be visualized as follows:

Caption: Predicted EI fragmentation pathway for 3-Bromo-4,5-dimethoxyphenol.

Table 1: Predicted Key Fragment Ions under Electron Ionization (EI)

m/z (79Br/81Br)	Proposed Fragment	Interpretation
232/234	[C₈H₉BrO₃]•+	Molecular Ion (M•+)
217/219	[C₇H₆BrO₃]⁺	Loss of a methyl radical (•CH₃)
189/191	[C₆H₆BrO₂]⁺	Sequential loss of CO from [M-CH₃]⁺
153	[C₈H₉O₃]⁺	Loss of a bromine radical (•Br)
201/203	[C₇H₆BrO₂]⁺	Loss of a methoxy radical (•OCH₃)

Electrospray Ionization (ESI) Fragmentation

Electrospray Ionization is a "soft" ionization technique that typically results in less in-source fragmentation and produces protonated molecules [M+H]⁺ in positive ion mode or deprotonated molecules [M-H]⁻ in negative ion mode.[5][6] Tandem mass spectrometry (MS/MS) is then used to induce and analyze fragmentation.

Positive Ion Mode ([M+H]⁺):

In positive ion mode, the protonated molecule would likely fragment through the loss of neutral molecules:

• Loss of a Methyl Group: Similar to EI, the loss of a methyl group is a probable fragmentation pathway.

• Loss of a Methoxy Group: Elimination of a neutral methanol molecule is also possible.

• Loss of Bromine: While less common for protonated molecules, the loss of HBr can occur.

Negative Ion Mode ([M-H]⁻):

In negative ion mode, the deprotonated molecule (phenoxide) is formed. Fragmentation would likely proceed through:

• Loss of a Methyl Radical: The loss of a methyl radical from the deprotonated molecule is a key fragmentation pathway.

• Loss of a Methoxy Radical: Elimination of a methoxy radical can also be observed.

The fragmentation in ESI-MS/MS is often more controlled and can be used to selectively probe different parts of the molecule.

Experimental Protocols

The following protocols are designed to be a starting point for the analysis of 3-Bromo-4,5-dimethoxyphenol and can be adapted based on the specific instrumentation and analytical goals.

GC-MS Analysis Protocol

This protocol is suitable for the analysis of the underivatized phenol, assuming it is sufficiently volatile and thermally stable.

3.1.1. Sample Preparation

• Accurately weigh approximately 1 mg of 3-Bromo-4,5-dimethoxyphenol.

• Dissolve the sample in 1 mL of a high-purity solvent such as ethyl acetate or dichloromethane to create a 1 mg/mL stock solution.

• Perform serial dilutions to obtain a working solution in the range of 1-10 µg/mL.

3.1.2. Instrumentation and Parameters

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: A non-polar or medium-polarity column is recommended, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector:

  • Temperature: 250 °C

  • Injection Volume: 1 µL

  • Mode: Splitless (for higher sensitivity)

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp Rate: 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-400

3.1.3. Data Analysis

• Integrate the chromatographic peak corresponding to 3-Bromo-4,5-dimethoxyphenol.

• Extract the mass spectrum for the integrated peak.

• Identify the molecular ion peak (M•+) and its characteristic bromine isotope pattern.

• Correlate the observed fragment ions with the predicted fragmentation pathways.

LC-MS Analysis Protocol

This protocol is ideal for analyzing 3-Bromo-4,5-dimethoxyphenol, especially in complex matrices or if derivatization is to be avoided.[7][8]

3.2.1. Sample Preparation

• Prepare a 1 mg/mL stock solution in methanol or acetonitrile.

• Perform serial dilutions with the initial mobile phase composition to a working concentration of 1-10 µg/mL.

• Filter the final solution through a 0.22 µm syringe filter before injection.

3.2.2. Instrumentation and Parameters

• Liquid Chromatograph: Agilent 1290 Infinity II LC System (or equivalent)

• Mass Spectrometer: Agilent 6546 Q-TOF (or equivalent for high-resolution mass spectrometry)

• Column: A C18 reversed-phase column is suitable, such as a ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • Start with 5% B, hold for 1 minute.

  • Linearly increase to 95% B over 8 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Mass Spectrometer Parameters (ESI):

  • Ionization Mode: Positive and Negative

  • Gas Temperature: 325 °C

  • Gas Flow: 8 L/min

  • Nebulizer: 35 psi

  • Sheath Gas Temperature: 350 °C

  • Sheath Gas Flow: 11 L/min

  • Capillary Voltage: 3500 V

  • Fragmentor Voltage: 120 V

  • Scan Range: m/z 50-500

  • For MS/MS: Use targeted fragmentation of the precursor ion ([M+H]⁺ or [M-H]⁻) with varying collision energies (e.g., 10, 20, 40 eV) to generate a fragmentation spectrum.

Workflow Visualization

The general workflow for the analysis of 3-Bromo-4,5-dimethoxyphenol using chromatographic and mass spectrometric techniques is depicted below.

Caption: General experimental workflow for MS analysis.

Conclusion

The mass spectrometric analysis of 3-Bromo-4,5-dimethoxyphenol provides a wealth of structural information. Under Electron Ionization, the fragmentation is expected to be driven by the loss of methyl radicals from the methoxy groups, followed by the loss of carbon monoxide. The characteristic isotopic pattern of bromine serves as a crucial confirmation of bromine-containing fragments. Electrospray Ionization, coupled with tandem mass spectrometry, offers a more controlled fragmentation that can be used for targeted analysis and quantification. The protocols provided herein offer a robust starting point for the reliable analysis of this compound in various research and development settings.

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Application Note: Structural Characterization of 3-Bromo-4,5-dimethoxyphenol using FT-IR Spectroscopy

Abstract

This technical guide provides a comprehensive methodology for the structural analysis of 3-Bromo-4,5-dimethoxyphenol using Fourier Transform Infrared (FT-IR) spectroscopy. As a substituted phenol, this compound serves as a valuable intermediate in the synthesis of pharmaceuticals and other complex organic molecules. Accurate and efficient structural verification is therefore critical for quality control and reaction monitoring. This document details the fundamental principles, a step-by-step experimental protocol using Attenuated Total Reflectance (ATR), and a thorough guide to spectral interpretation, grounded in established spectroscopic principles. The protocols are designed for researchers, chemists, and quality control analysts in the pharmaceutical and chemical industries.

Introduction and Significance

3-Bromo-4,5-dimethoxyphenol is a polysubstituted aromatic compound featuring a hydroxyl group, two methoxy (ether) groups, and a bromine atom on the benzene ring. This unique combination of functional groups makes it a versatile building block in organic synthesis. The precise arrangement of these substituents is crucial to its reactivity and the identity of subsequent products.

FT-IR spectroscopy is an indispensable analytical technique that provides rapid, non-destructive, and highly specific information about the molecular structure of a sample. By measuring the absorption of infrared radiation by a molecule, an FT-IR spectrum is generated, which serves as a unique "molecular fingerprint." Each peak in the spectrum corresponds to the vibration of specific chemical bonds, allowing for the unequivocal identification of functional groups. This application note establishes a robust protocol for acquiring and interpreting the FT-IR spectrum of 3-Bromo-4,5-dimethoxyphenol, ensuring its identity and purity.

Scientific Principles: Vibrational Analysis of 3-Bromo-4,5-dimethoxyphenol

The FT-IR spectrum of 3-Bromo-4,5-dimethoxyphenol is a composite of the vibrational modes of its constituent functional groups. Understanding the expected absorption regions is the cornerstone of accurate spectral interpretation.

• Phenolic Hydroxyl (-OH) Group: The most prominent feature of a phenol is the hydroxyl group. Its O-H stretching vibration typically appears as a strong, broad absorption band in the 3600-3200 cm⁻¹ region.[1][2] The broadening is a direct consequence of intermolecular hydrogen bonding between phenol molecules in the solid state. The C-O stretching vibration of the phenol group contributes a strong peak, typically found between 1260-1180 cm⁻¹.[2]

• Aromatic Ring (C₆H₂ System): The benzene ring gives rise to several characteristic absorptions.

  • C-H Stretching: Aromatic C-H stretching vibrations occur at wavenumbers just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[3][4] These peaks are usually of weak to medium intensity.

  • C=C Stretching: In-ring carbon-carbon double bond stretching vibrations produce a series of medium to strong peaks in the 1600-1450 cm⁻¹ region.[3][5]

  • C-H Out-of-Plane Bending: The substitution pattern on the aromatic ring strongly influences the C-H out-of-plane ("oop") bending vibrations in the 900-675 cm⁻¹ region.[3][4] For a 1,2,3,4-tetrasubstituted ring, these bands can be complex but provide valuable fingerprint information.

• Dimethoxy (-OCH₃) Groups: As an aryl alkyl ether, this compound will exhibit strong C-O-C stretching bands. The asymmetric stretch is typically the most intense and is expected in the 1300-1200 cm⁻¹ range, while a symmetric stretch appears around 1040 cm⁻¹.[6][7][8] Additionally, the methyl C-H stretching from the methoxy groups will contribute to the absorption bands just below 3000 cm⁻¹ (2950-2850 cm⁻¹).

• Bromo (C-Br) Substituent: The carbon-bromine stretching vibration is found at low wavenumbers, typically in the 680-515 cm⁻¹ range. This absorption is often in the complex fingerprint region but is a key feature for confirming the presence of the halogen.

Experimental Methodology: ATR-FT-IR Protocol

Attenuated Total Reflectance (ATR) is the recommended sampling technique for solid powders like 3-Bromo-4,5-dimethoxyphenol. It requires minimal sample preparation, is rapid, and provides high-quality, reproducible spectra.[9][10][11]

Instrumentation and Materials

• Spectrometer: A Fourier Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

• ATR Accessory: A single-reflection diamond or germanium ATR accessory. Diamond is a robust, general-purpose choice.

• Sample: High-purity 3-Bromo-4,5-dimethoxyphenol (solid powder).

• Cleaning Supplies: Reagent-grade isopropanol or ethanol and lint-free wipes.

Step-by-Step Data Acquisition Protocol

• System Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a lint-free wipe soaked in isopropanol. Record a preliminary air spectrum to verify cleanliness (a flat baseline with CO₂ and water vapor peaks only).

• Background Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This is a critical self-validating step that measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench, which will be ratioed out from the sample spectrum.

• Sample Application: Place a small amount of the 3-Bromo-4,5-dimethoxyphenol powder directly onto the center of the ATR crystal. A spatula tip's worth is sufficient.

• Apply Pressure: Use the ATR's pressure arm to apply firm, consistent pressure to the powder. This ensures intimate contact between the sample and the crystal surface, which is essential for a high-quality spectrum.[10]

• Sample Spectrum Collection: Acquire the sample spectrum using the parameters outlined in Table 1.

• Post-Measurement Cleaning: Retract the pressure arm, remove the sample powder, and clean the ATR crystal surface thoroughly with isopropanol and a lint-free wipe.

Recommended Instrument Parameters

Parameter	Recommended Setting	Rationale
Spectral Range	4000 – 400 cm⁻¹	Covers the entire mid-infrared region, capturing all fundamental vibrations.
Resolution	4 cm⁻¹	Provides sufficient detail for qualitative identification without excessive noise.[12]
Number of Scans	32-64 scans	Improves the signal-to-noise ratio (S/N) for a clear, interpretable spectrum.[12]
Apodization	Happ-Genzel	A standard function that provides good spectral resolution.
Data Mode	Absorbance	Data is typically analyzed in absorbance units according to the Beer-Lambert Law.

Data Analysis and Spectral Interpretation

The acquired spectrum should be processed using the spectrometer's software, applying an ATR correction to account for the wavelength-dependent depth of penetration of the evanescent wave. A baseline correction may also be applied to ensure all peaks originate from zero absorbance.

Diagram: FT-IR Analysis Workflow

Caption: Workflow for ATR-FT-IR analysis of a solid sample.

Expected Absorption Bands for 3-Bromo-4,5-dimethoxyphenol

The following table summarizes the key vibrational bands expected in the FT-IR spectrum.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Assignment	Notes
3550 - 3200	Strong, Broad	O-H Stretch (Phenol)	Broadness indicates significant intermolecular hydrogen bonding.[1][2]
3100 - 3000	Weak-Medium	Aromatic C-H Stretch	Characteristic of the C-H bonds on the benzene ring.[3]
2980 - 2850	Weak-Medium	Aliphatic C-H Stretch	Asymmetric and symmetric stretching of methyl (-CH₃) groups.
~1600, ~1500, ~1450	Medium-Strong	Aromatic C=C Ring Stretch	A series of peaks confirming the presence of the aromatic ring.[3]
1300 - 1200	Strong	Asymmetric C-O-C Stretch	Aryl-alkyl ether linkage. Often the strongest peak in this region.[6][7]
1260 - 1180	Strong	Phenolic C-O Stretch	Overlaps with the ether C-O stretch region.
~1040	Medium-Strong	Symmetric C-O-C Stretch	Aryl-alkyl ether linkage.[8]
900 - 675	Medium	Aromatic C-H Out-of-Plane Bend	Complex region, provides fingerprint identification of the substitution pattern.
680 - 515	Medium-Weak	C-Br Stretch	Confirms the presence of the bromine substituent.

Diagram: Structure of 3-Bromo-4,5-dimethoxyphenol

Caption: Chemical structure of 3-Bromo-4,5-dimethoxyphenol.

Conclusion

FT-IR spectroscopy, particularly with the ATR sampling technique, is a powerful and efficient method for the structural characterization of 3-Bromo-4,5-dimethoxyphenol. By following the detailed protocol and using the provided spectral interpretation guide, researchers can reliably verify the identity and functional group integrity of this important chemical intermediate. The combination of a broad O-H stretch, aromatic C=C peaks, strong ether C-O absorptions, and a C-Br vibration in the fingerprint region provides a unique and definitive spectral signature for the target molecule.

References

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• ResearchGate. Molecular Structure, Spectroscopic(FT-IR,FT-Raman, NMR,UV), HOMO-LUMO Analysis of 1-Bromo-4-Nitrobenzene by Quantum Computational Methods. Available at: [Link].

• Frontiers. Rapid Prediction of Fig Phenolic Acids and Flavonoids Using Mid-Infrared Spectroscopy Combined With Partial Least Square Regression. Available at: [Link].

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Application Note: A Validated Protocol for the Recrystallization of 3-Bromo-4,5-dimethoxyphenol

Abstract and Introduction

Recrystallization is a fundamental purification technique in synthetic chemistry, pivotal for isolating compounds of high purity from a reaction mixture.[1] The process relies on the differential solubility of a target compound and its impurities in a chosen solvent system at varying temperatures.[2] This application note provides a detailed, validated protocol for the purification of 3-Bromo-4,5-dimethoxyphenol, a substituted phenolic compound with potential applications as a building block in pharmaceutical and fine chemical synthesis. The underlying principle involves dissolving the crude material in a minimal amount of a hot solvent, in which impurities are also soluble, and allowing the desired compound to selectively crystallize upon slow cooling, leaving the impurities behind in the mother liquor.[1]

This guide is designed for researchers and drug development professionals, offering a step-by-step methodology grounded in established chemical principles. We will detail the rationale behind solvent selection, the procedural steps for maximizing both purity and yield, and troubleshooting strategies for common challenges.

Physicochemical Properties and Safety Data

While specific experimental data for 3-Bromo-4,5-dimethoxyphenol is not extensively published, we can infer its properties from structurally similar compounds. This data is crucial for guiding the purification strategy and for post-recrystallization analysis (e.g., melting point determination) to assess purity.

Property	Data / Inferred Value	Source / Rationale
Molecular Formula	C₈H₉BrO₃	-
Molecular Weight	233.06 g/mol	-
Appearance	Expected to be a white to off-white or slightly brown crystalline solid.	Based on analogs like 3,4-dimethoxyphenol and 3-Bromo-4-hydroxy-5-methoxybenzaldehyde.[3][4]
Melting Point	Not specified. Expected range: 70-90 °C.	Inferred from analogs: 4-Bromo-3-methoxyphenol (75-78 °C) and 3,4-dimethoxyphenol (79-82 °C).[4][5]
Solubility	Soluble in polar organic solvents (alcohols, DMSO); limited solubility in cold water.	Inferred from the presence of a polar hydroxyl group and moderately polar methoxy groups. A water/methanol mixture is effective for recrystallizing similar dimethoxyphenols.[6][7]

2.1 Critical Safety Precautions

Substituted brominated phenols should be handled with care. Assume the compound is hazardous until proven otherwise.

• Hazard Class: Causes skin and eye irritation. May cause respiratory tract irritation.[8][9]

• Handling: Work in a well-ventilated fume hood. Avoid generating dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[3][9]

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, nitrile gloves, and a lab coat.[3][10]

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.[3]

Rationale for Solvent System Selection

The key to successful recrystallization is the selection of an appropriate solvent. The ideal solvent should exhibit the following properties:

• High solvency for 3-Bromo-4,5-dimethoxyphenol at elevated temperatures.

• Low solvency for 3-Bromo-4,5-dimethoxyphenol at low temperatures.

• High or low solvency for impurities, so they either remain in the mother liquor or can be removed via hot filtration.

• A boiling point that is below the melting point of the solute to prevent "oiling out."

• It should not react with the compound being purified.

Given the molecule's structure—a polar hydroxyl group, two ether linkages, and a brominated aromatic ring—it possesses both polar and non-polar characteristics. A single solvent may not provide the optimal solubility differential. Therefore, a mixed-solvent system is highly recommended.

Recommended System: Methanol/Water

This system is effective for many phenolic compounds.[6]

• Methanol ("Good" Solvent): Readily dissolves 3-Bromo-4,5-dimethoxyphenol at room temperature and upon heating.

• Water ("Anti-Solvent" or "Bad" Solvent): The compound is expected to be poorly soluble in water, especially at cold temperatures.

The procedure involves dissolving the crude solid in a minimal amount of hot methanol, followed by the dropwise addition of hot water until the solution becomes saturated (turbid). This approach allows for fine-tuned control over the saturation point, promoting the formation of pure, well-defined crystals upon cooling.

Experimental Protocol: Recrystallization Workflow

This protocol is designed for the purification of approximately 1-5 grams of crude 3-Bromo-4,5-dimethoxyphenol. Adjust volumes accordingly for different scales.

4.1 Materials and Equipment

• Crude 3-Bromo-4,5-dimethoxyphenol

• Methanol (Reagent Grade)

• Deionized Water

• Erlenmeyer flasks (2-3, appropriate sizes)

• Hot plate with stirring capability

• Magnetic stir bar

• Graduated cylinders

• Pasteur pipettes

• Stemless funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel and filter flask

• Vacuum source

• Watch glass

• Spatula

• Ice bath

4.2 Step-by-Step Methodology

Step 1: Dissolution

• Place the crude 3-Bromo-4,5-dimethoxyphenol (e.g., 2.0 g) and a magnetic stir bar into an appropriately sized Erlenmeyer flask.

• Add a minimal volume of methanol (e.g., start with 5-10 mL) to the flask.

• Gently heat the mixture on a hot plate with stirring. Add methanol in small portions until the solid completely dissolves. Causality: Using the absolute minimum amount of hot solvent is critical for maximizing recovery yield. Excess solvent will retain more solute in the solution even after cooling.

Step 2: (Optional) Hot Filtration for Insoluble Impurities

• If insoluble impurities are observed in the hot solution, a hot filtration is necessary.

• Pre-heat a second Erlenmeyer flask containing a small amount of the solvent (methanol) on the hot plate. Also, pre-heat a stemless funnel with fluted filter paper by placing it on top of this flask.[11]

• Quickly and carefully pour the hot dissolved solution through the pre-heated filtration setup into the clean, hot flask. Causality: This step must be performed quickly and with pre-heated equipment to prevent premature crystallization of the product on the filter paper or in the funnel stem.

Step 3: Saturation with Anti-Solvent

• Bring the clear, hot methanolic solution of your compound to a gentle boil. In a separate beaker, heat some deionized water to near boiling.

• Remove the methanol solution from the heat and, while stirring, add the hot water dropwise using a Pasteur pipette.

• Continue adding water until the solution becomes faintly and persistently cloudy (turbid). This is the point of saturation.

• Add a few drops of hot methanol to re-dissolve the precipitate and make the solution clear again. Causality: This ensures the solution is perfectly saturated at the high temperature, which is the ideal starting point for slow crystallization.

Step 4: Crystallization (Cooling)

• Cover the flask with a watch glass and remove it from the heat source.

• Allow the flask to cool undisturbed to room temperature. Causality: Slow, undisturbed cooling is essential for the formation of large, pure crystals. Rapid cooling traps impurities within the crystal lattice.

• Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.[12]

Step 5: Isolation of Crystals

• Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold methanol/water mother liquor.

• Turn on the vacuum source and pour the cold slurry of crystals into the funnel.[11]

• Use a spatula to transfer any remaining crystals.

Step 6: Washing the Crystals

• With the vacuum still applied, wash the crystals on the filter paper with a small amount of ice-cold solvent. A 50:50 mixture of methanol/water is suitable. Use the minimum volume necessary to wet the crystal cake.

• Repeat the wash one more time. Causality: The cold solvent wash removes any residual mother liquor (containing dissolved impurities) that adheres to the crystal surfaces without re-dissolving a significant amount of the product.

Step 7: Drying

• Keep the vacuum on to pull air through the crystals for 10-15 minutes to help them dry.

• Transfer the purified crystals from the funnel to a pre-weighed watch glass.

• Allow the crystals to air-dry completely, or dry them in a vacuum oven at a mild temperature (e.g., 40-50 °C) until a constant weight is achieved.

Visualization of the Recrystallization Workflow

The following diagram illustrates the logical flow of the purification protocol.

Caption: Workflow for the recrystallization of 3-Bromo-4,5-dimethoxyphenol.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Oiling Out	The boiling point of the solvent is higher than the compound's melting point; the solution is supersaturated.	Re-heat the solution to dissolve the oil. Add a small amount of the "good" solvent (methanol) and attempt to cool again.
No Crystals Form	Too much solvent was used; the solution is not saturated enough.	Boil off some of the solvent to concentrate the solution and allow it to cool again. If that fails, try scratching the inside of the flask with a glass rod or adding a seed crystal.
Poor Recovery Yield	Too much solvent was used; cooling time was insufficient; crystals were washed with solvent that was not ice-cold; premature crystallization during hot filtration.	Ensure minimal solvent is used. Allow for adequate cooling time. Use only ice-cold solvent for washing. Ensure filtration apparatus is properly pre-heated.[12]
Colored Impurities in Crystals	Impurities were co-precipitated or trapped in the crystal lattice.	Consider adding a small amount of activated charcoal to the hot solution before the hot filtration step to adsorb colored impurities.

References

• PubChem. (n.d.). 3-Bromo-4,5-dimethoxybenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-4-methoxyphenol. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-(Bromo-4,5-dimethoxyphenyl)-2-cyanopropanoic Acid. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3,4-dimethoxyphenol. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-Bromo-4-methoxytoluene. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of brominated phenols.

• PrepChem.com. (n.d.). Synthesis of 2,6-dimethoxy phenol. Retrieved from [Link]

• Google Patents. (n.d.). Process for synthesizing p-bromophenol.

• MDPI. (2023). Marine Bromophenols from Laminaria hyperborea's Epiphytic Biomass: Chemical Profiling, Cytotoxicity, and Antioxidant Activity. Retrieved from [Link]

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• Carl ROTH. (2024). Safety Data Sheet: 3,4-Dimethoxybenzoic acid. Retrieved from [Link]

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The Versatile Precursor: Application Notes on 3-Bromo-4,5-dimethoxyphenol in Medicinal Compound Synthesis

Introduction: The Strategic Value of the Brominated Dimethoxyphenyl Scaffold

In the landscape of medicinal chemistry, the strategic selection of starting materials is paramount to the efficient and successful synthesis of novel therapeutic agents. 3-Bromo-4,5-dimethoxyphenol emerges as a highly valuable, yet under-utilized, precursor for the construction of a diverse array of biologically active molecules. Its unique substitution pattern—a bromine atom flanked by two methoxy groups on a phenolic ring—offers a trifecta of reactive sites, enabling a modular and divergent approach to complex molecular architectures.

The bromine atom serves as a versatile handle for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions, most notably the Suzuki-Miyaura and Wittig reactions. The phenolic hydroxyl group can be readily converted into a more reactive aldehyde functionality, a cornerstone of many subsequent transformations. Furthermore, the dimethoxy arrangement is a common motif in numerous natural products and synthetic drugs, often contributing to favorable pharmacokinetic and pharmacodynamic properties.

This comprehensive guide provides detailed application notes and protocols for leveraging 3-Bromo-4,5-dimethoxyphenol as a strategic precursor in the synthesis of medicinally relevant compounds. We will explore its conversion to a key aldehyde intermediate and its subsequent elaboration into potent anticancer and antiviral agents.

Physicochemical Properties and Safety Data

Property	Value (Estimated/Inferred)	Source Analogue
Molecular Formula	C₈H₉BrO₃	-
Molecular Weight	233.06 g/mol	-
Appearance	Likely a white to off-white or pale tan crystalline powder	4-Bromo-3,5-dimethylphenol[4]
Melting Point	Expected to be in the range of other substituted bromophenols (e.g., 4-Bromo-3,5-dimethylphenol: 297°C)	4-Bromo-3,5-dimethylphenol[4]
Solubility	Likely soluble in common organic solvents like methanol, ethanol, dichloromethane, and ethyl acetate. Limited solubility in water.	General chemical principles
Hazards	Irritant. May cause skin, eye, and respiratory irritation. Handle with appropriate personal protective equipment.	3-Bromo-4,5-dimethoxybenzaldehyde[3]

Safety Precautions:

• Always handle 3-Bromo-4,5-dimethoxyphenol in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, flush the affected area with copious amounts of water and seek medical attention if irritation persists.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2]

Synthetic Transformation: From Phenol to a Key Aldehyde Intermediate

The conversion of the phenolic hydroxyl group of 3-Bromo-4,5-dimethoxyphenol to an aldehyde is a critical first step in many synthetic routes. This transformation unlocks a plethora of subsequent reactions. Several classical and modern organic reactions can be employed for this ortho-formylation, including the Duff, Reimer-Tiemann, and Vilsmeier-Haack reactions.[5][6][7][8][9][10][11][12]

Ortho-formylation of the precursor.

Protocol: Ortho-Formylation via the Duff Reaction

The Duff reaction provides a straightforward method for the ortho-formylation of phenols using hexamethylenetetramine (HMTA) in an acidic medium.[5][7][10]

Materials:

• 3-Bromo-4,5-dimethoxyphenol

• Hexamethylenetetramine (HMTA)

• Glacial Acetic Acid

• Hydrochloric Acid (HCl), concentrated

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 3-Bromo-4,5-dimethoxyphenol (1 equivalent) and hexamethylenetetramine (1.5 equivalents) in glacial acetic acid.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Hydrolyze the intermediate by adding an equal volume of 2M HCl and refluxing for an additional 30 minutes.

• Cool the mixture and extract the product with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude 3-Bromo-4,5-dimethoxybenzaldehyde.

• Purify the product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Application in the Synthesis of Medicinal Compounds

The resulting 3-Bromo-4,5-dimethoxybenzaldehyde is a versatile intermediate for the synthesis of several classes of medicinal compounds.

Synthesis of Stilbene Analogues as Anticancer Agents

Stilbene derivatives, particularly those mimicking the structure of combretastatin A-4, are potent tubulin polymerization inhibitors with significant anticancer activity. The Wittig reaction is a cornerstone in the synthesis of these compounds, allowing for the formation of the crucial stilbene double bond.[6]

Wittig olefination for stilbene synthesis.

This protocol describes a general procedure for the Wittig reaction between 3-Bromo-4,5-dimethoxybenzaldehyde and a suitable phosphonium ylide.

Materials:

• 3-Bromo-4,5-dimethoxybenzaldehyde

• Benzyltriphenylphosphonium chloride (or other suitable phosphonium salt)

• Strong base (e.g., n-butyllithium, sodium hydride)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend the phosphonium salt (1.1 equivalents) in anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add the strong base (1.1 equivalents) dropwise via syringe. The formation of the ylide is often indicated by a color change.

• Stir the mixture at 0°C for 30 minutes, then at room temperature for 1 hour.

• Cool the ylide solution back to 0°C and add a solution of 3-Bromo-4,5-dimethoxybenzaldehyde (1 equivalent) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the stilbene analogue.

Synthesis of Biaryl Scaffolds via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed cross-coupling reaction that allows for the formation of biaryl structures, a common motif in many pharmaceuticals. The bromine atom on 3-Bromo-4,5-dimethoxybenzaldehyde serves as an excellent coupling partner.[7]

Sources

• 1. Recent advances in the synthesis of vinyl sulfones - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Application Notes & Protocols: 3-Bromo-4,5-dimethoxyphenol as a Scaffold for Novel Anticancer Agents Targeting Tubulin Polymerization

Introduction: The Strategic Value of the Brominated Phenol Scaffold in Oncology

In the landscape of anticancer drug discovery, the pursuit of novel molecular scaffolds that can be elaborated into potent and selective therapeutic agents is of paramount importance. 3-Bromo-4,5-dimethoxyphenol emerges as a compelling starting material, not as an active agent in its own right, but as a strategically functionalized building block for the synthesis of compounds targeting critical cellular machinery involved in oncogenesis. Its intrinsic chemical features—a brominated aromatic ring, vicinal methoxy groups, and a reactive hydroxyl moiety—offer a versatile platform for constructing derivatives with significant therapeutic potential.

This application note provides a comprehensive guide for researchers, chemists, and drug development professionals on the utilization of 3-Bromo-4,5-dimethoxyphenol in the discovery of novel anticancer drugs. We will focus on its application as a precursor for the synthesis of combretastatin analogues, a class of potent tubulin polymerization inhibitors.[1] The rationale behind this focus lies in the structural similarities between the 3-Bromo-4,5-dimethoxyphenol core and the B-ring of combretastatin A-4 (CA-4), a natural product known for its potent antimitotic activity.[1][2] The presence of bromine can enhance biological activity through electronic and hydrophobic effects.

We will detail the synthetic strategy to derive a hypothetical, yet plausible, anticancer agent from this scaffold, provide step-by-step protocols for its biological evaluation, and discuss the underlying mechanisms of action. This document is designed to be a practical guide, blending established methodologies with the strategic insights required for innovative drug discovery.

Part 1: The Rationale - Why 3-Bromo-4,5-dimethoxyphenol?

The selection of 3-Bromo-4,5-dimethoxyphenol as a starting scaffold is underpinned by several key structure-activity relationship (SAR) insights gleaned from decades of research into tubulin inhibitors, particularly those that bind to the colchicine site.[1][3]

• Mimicking the Combretastatin B-Ring: The 4,5-dimethoxy substitution pattern on the phenyl ring is a feature reminiscent of the B-ring in many potent combretastatin analogues.[4][5] This substitution is crucial for anchoring the molecule within the hydrophobic colchicine binding pocket on β-tubulin.

• The Role of Halogenation: The bromine atom at the 3-position is not merely a synthetic handle. Halogenation, particularly bromination, has been shown to enhance the anticancer activity of various phenolic and stilbenoid compounds.[6][7] This can be attributed to increased lipophilicity, which can improve cell membrane permeability, and the formation of halogen bonds that can contribute to target binding affinity.

• Synthetic Versatility: The phenolic hydroxyl group provides a reactive site for etherification or esterification, allowing for the introduction of various side chains to modulate solubility, bioavailability, and target engagement. Furthermore, the bromine atom can be utilized in cross-coupling reactions to construct more complex molecular architectures.

Our proposed strategy involves the synthesis of a stilbene-type analogue, where 3-Bromo-4,5-dimethoxyphenol serves as the precursor to the B-ring of the target molecule. This approach leverages the known pharmacophore of combretastatins while introducing novel structural modifications.

Part 2: Synthesis of a Hypothetical Anticancer Agent - A Stilbene Analogue

Herein, we outline a plausible synthetic route to a hypothetical stilbene derivative, (Z)-1-(3-bromo-4,5-dimethoxy-styryl)-3,4,5-trimethoxybenzene (BDSTB) , starting from 3-Bromo-4,5-dimethoxyphenol. This synthesis employs a Horner-Wadsworth-Emmons reaction, a reliable method for the stereoselective synthesis of alkenes, including stilbene derivatives.[6]

Workflow for the Synthesis of BDSTB

Caption: Synthetic workflow for the proposed anticancer agent BDSTB.

Detailed Synthetic Protocol

Materials and Reagents:

• 3-Bromo-4,5-dimethoxyphenol

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetone

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Diethyl (3,4,5-trimethoxybenzyl)phosphonate

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Palladium on carbon (Pd/C, 10%)

• Hydrogen gas (H₂)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Protocol:

• Step 1: Protection of the Phenolic Hydroxyl Group

  • To a solution of 3-Bromo-4,5-dimethoxyphenol (1.0 eq) in acetone, add K₂CO₃ (3.0 eq) and benzyl bromide (1.2 eq).

  • Reflux the mixture for 12 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 3-bromo-1-(benzyloxy)-4,5-dimethoxybenzene.

• Step 2: Formylation via Vilsmeier-Haack Reaction

  • In a flame-dried flask under an inert atmosphere, cool DMF (5.0 eq) to 0°C.

  • Add POCl₃ (1.5 eq) dropwise, maintaining the temperature at 0°C.

  • Stir for 30 minutes, then add a solution of 3-bromo-1-(benzyloxy)-4,5-dimethoxybenzene (1.0 eq) in DMF.

  • Allow the reaction to warm to room temperature and then heat to 60°C for 4 hours.

  • Cool the reaction mixture and pour it onto crushed ice, followed by neutralization with a saturated sodium bicarbonate solution.

  • Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to obtain 2-bromo-3-(benzyloxy)-4,5-dimethoxybenzaldehyde.

• Step 3: Horner-Wadsworth-Emmons Reaction

  • To a suspension of NaH (1.2 eq) in anhydrous THF at 0°C, add a solution of diethyl (3,4,5-trimethoxybenzyl)phosphonate (1.1 eq) in THF dropwise.

  • Stir the mixture at 0°C for 30 minutes.

  • Add a solution of 2-bromo-3-(benzyloxy)-4,5-dimethoxybenzaldehyde (1.0 eq) in THF.

  • Allow the reaction to warm to room temperature and stir for 24 hours.[6]

  • Quench the reaction by adding water and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to isolate the (Z)-stilbene isomer.

• Step 4: Deprotection to Yield BDSTB

  • Dissolve the protected stilbene from Step 3 in ethanol.

  • Add a catalytic amount of 10% Pd/C.

  • Stir the mixture under an atmosphere of H₂ (balloon pressure) for 12 hours.

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate to yield the final product, BDSTB.

Part 3: Biological Evaluation Protocols

Once synthesized, BDSTB must be evaluated for its anticancer properties. The following protocols describe standard in vitro assays to determine its cytotoxicity, mechanism of action, and effect on the cellular microtubule network.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[8][9] It measures the metabolic activity of mitochondrial dehydrogenase enzymes, which reflects the number of viable cells.[10]

Materials and Reagents:

• Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, HCT-116 colon cancer)[11]

• Normal human cell line (e.g., HEK293) for selectivity assessment[9]

• Dulbecco's Modified Eagle Medium (DMEM) or RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding:

  • Culture the selected cell lines in their appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

  • Trypsinize the cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of BDSTB in DMSO.

  • Create a series of dilutions of BDSTB in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of BDSTB. Include a vehicle control (DMSO) and a positive control (e.g., Combretastatin A-4).

  • Incubate the plates for 48 or 72 hours.

• MTT Assay:

  • After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.[12]

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation:

Compound	Cell Line	IC₅₀ (µM) after 48h	Selectivity Index (SI)¹
BDSTB	MCF-7	Hypothetical Value	Hypothetical Value
BDSTB	A549	Hypothetical Value	Hypothetical Value
BDSTB	HCT-116	Hypothetical Value	Hypothetical Value
BDSTB	HEK293	Hypothetical Value	-
CA-4	MCF-7	Reference Value	Reference Value

¹ SI = IC₅₀ in normal cells / IC₅₀ in cancer cells

Protocol 2: Cell Cycle Analysis by Flow Cytometry

Tubulin inhibitors typically cause cell cycle arrest in the G2/M phase.[6][7] This can be quantified by flow cytometry after staining the cellular DNA with a fluorescent dye like propidium iodide (PI).

Materials and Reagents:

• Cancer cell line of interest

• BDSTB

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach.

  • Treat the cells with BDSTB at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Include a vehicle control.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

  • Store the fixed cells at -20°C overnight.

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution containing RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the DNA content by flow cytometry.

Expected Outcome: An accumulation of cells in the G2/M phase of the cell cycle in the BDSTB-treated samples compared to the control.

Protocol 3: Tubulin Polymerization Assay

To confirm that BDSTB directly targets tubulin, an in vitro tubulin polymerization assay can be performed. This assay measures the increase in light scattering as tubulin monomers polymerize into microtubules.

Materials and Reagents:

• Purified tubulin protein

• Guanosine triphosphate (GTP)

• Tubulin polymerization buffer

• BDSTB and control compounds (e.g., paclitaxel as a polymerization promoter, colchicine as an inhibitor)

• A spectrophotometer with temperature control

Protocol:

• Reaction Setup:

  • In a 96-well plate, add tubulin polymerization buffer, GTP, and the test compound (BDSTB) or controls.

  • Pre-warm the plate to 37°C.

  • Initiate the polymerization by adding the purified tubulin protein to each well.

• Measurement:

  • Immediately place the plate in the spectrophotometer and measure the absorbance at 340 nm every minute for 60 minutes at 37°C.

Expected Outcome: A decrease in the rate and extent of tubulin polymerization in the presence of BDSTB, similar to the effect of colchicine.

Mechanism of Action: The Pathway to Apoptosis

The inhibition of tubulin polymerization by agents like BDSTB disrupts the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division.[3][13] This disruption activates the spindle assembly checkpoint, leading to a prolonged arrest in the M-phase of the cell cycle.[14] If the damage is irreparable, this mitotic arrest ultimately triggers the intrinsic apoptotic pathway.

Caption: Proposed mechanism of action for BDSTB leading to apoptosis.

Conclusion and Future Directions

3-Bromo-4,5-dimethoxyphenol represents a valuable and underutilized starting material for the synthesis of novel anticancer agents. Its structural features make it an ideal precursor for developing combretastatin analogues that target tubulin polymerization. The synthetic and biological evaluation protocols detailed in this application note provide a clear roadmap for researchers to explore the potential of this scaffold.

Future work should focus on synthesizing a library of derivatives based on the 3-Bromo-4,5-dimethoxyphenol core to establish a comprehensive structure-activity relationship. Modifications could include varying the substituents on the A-ring, altering the linker between the two aromatic rings, and introducing solubilizing groups to improve the pharmacokinetic properties of the lead compounds. Promising candidates identified through these in vitro assays should then be advanced to in vivo studies in animal models to assess their efficacy and safety profiles.

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• Li, N., et al. (2023). Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. European Journal of Medicinal Chemistry, 256, 115402. Available from: [Link]

• Lefranc, F., et al. (2004). Concise Synthesis and Structure−Activity Relationships of Combretastatin A-4 Analogues, 1-Aroylindoles and 3-Aroylindoles, as Novel Classes of Potent Antitubulin Agents. Journal of Medicinal Chemistry, 47(23), 5701-5713. Available from: [Link]

• Kłossowski, S., et al. (2018). Combretastatins: An Overview of Structure, Probable Mechanisms of Action and Potential Applications. Molecules, 23(7), 1662. Available from: [Link]

• Singh, P., et al. (2023). Development of tubulin polymerization inhibitors as anticancer agents. Expert Opinion on Therapeutic Patents, 34(1), 1-18. Available from: [Link]

• Fikroh, R.A., et al. (2020). Synthesis and Anticancer Activity of 2'-hydroxy-2-bromo-4,5-dimetoxychalcone Against Breast Cancer (MCF-7) Cell Line. ResearchGate. Available from: [Link]

• Adan, A., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Pharmaceutical Sciences, 60. Available from: [Link]

• Valdameri, G., et al. (2023). Marine Bromophenols from Laminaria hyperborea's Epiphytic Biomass: Chemical Profiling, Cytotoxicity, and Antioxidant Activity. Marine Drugs, 21(5), 291. Available from: [Link]

• Wang, Y., et al. (2018). Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility. Molecules, 23(11), 2977. Available from: [Link]

• Asare-Gyimah, I., et al. (2022). Molecular Hybrids Targeting Tubulin Polymerization. Encyclopedia, 2(2), 795-812. Available from: [Link]

• Piekus-Słomka, N., et al. (2021). Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. Molecules, 26(19), 5948. Available from: [Link]

• Rajamanickam, V., et al. (2022). Screening of in vitro Anticancer Activity of Various Human Cancer Cell Lines and Induced Apoptosis and Cell Arrest by Ethanolic. Semantic Scholar. Available from: [Link]

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• Wang, Y., et al. (2022). Design, synthesis and anti-tumor activity of combretastatin A-4 derivatives. Chinese Journal of Medicinal Chemistry, 32(3), 221-229. Available from: [Link]

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• Wang, L., et al. (2018). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. OUCI. Available from: [Link]

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• Szychowski, K.A., et al. (2021). Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives. Molecules, 26(21), 6432. Available from: [Link]

• Pettit, G.R., et al. (2023). Discovery, synthesis, activities, structure–activity relationships, and clinical development of combretastatins and analogs as anticancer drugs. A comprehensive review. ResearchGate. Available from: [Link]

• Clark, E.R., et al. (2019). (±)-Polysiphenol and Other Analogues via Symmetrical Intermolecular Dimerizations: A Synthetic, Spectroscopic, Structural, and Computational Study. The Journal of Organic Chemistry, 84(17), 10846-10855. Available from: [Link]

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• Słomka, N.P., et al. (2022). 3,4-Diarylisoxazoles Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacology & Translational Science, 5(11), 1083-1099. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Bromination of 4,5-Dimethoxyphenol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of brominated 4,5-dimethoxyphenol derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of electrophilic aromatic substitution on this electron-rich substrate. Here, we address common challenges, provide evidence-based solutions, and offer detailed protocols to enhance the efficiency, selectivity, and reproducibility of your experiments.

Section 1: Frequently Asked Questions (FAQs) & Core Concepts

This section tackles the most common issues encountered during the bromination of 4,5-dimethoxyphenol. Understanding these principles is the first step toward successful optimization.

Q1: Why is my bromination reaction producing multiple products, especially di- and tri-brominated species?

Answer: This is the most frequent challenge and stems from the high reactivity of the 4,5-dimethoxyphenol substrate. The hydroxyl (-OH) and the two methoxy (-OCH₃) groups are powerful activating groups. They donate electron density into the benzene ring through resonance, making it highly nucleophilic and susceptible to electrophilic attack.[1] This high reactivity can easily lead to over-bromination, where multiple bromine atoms are added to the ring.

Causality Explained:

• Ring Activation: The lone pairs on the oxygen atoms of the hydroxyl and methoxy groups are delocalized into the aromatic π-system.[1] This significantly increases the electron density at the positions ortho and para to these groups, making them prime targets for the electrophilic bromine.

• Solvent Effects: Polar protic solvents, like water or acetic acid, can further accelerate the reaction. They can polarize the Br-Br bond in elemental bromine (Br₂) or stabilize the charged intermediates, increasing the reaction rate and often reducing selectivity.[2][3]

To improve mono-substitution selectivity, you must temper the system's reactivity. See the troubleshooting guide in Section 2 for specific strategies.

Q2: I'm observing a low yield of the desired mono-brominated product. What are the likely causes?

Answer: Low yield can result from several factors beyond over-bromination. These include incomplete reaction, product degradation, or mechanical loss during workup and purification.

Potential Causes:

• Insufficient Electrophilicity: The brominating agent may not be reactive enough under your chosen conditions (e.g., low temperature without a catalyst).

• Starting Material Degradation: Phenols can be sensitive to oxidation. Harsh conditions, particularly with reagents like Br₂, can lead to the formation of colored impurities and tars.

• Poor Quenching/Workup: The reaction must be effectively stopped (quenched) to prevent further reactions. The product may also be partially soluble in the aqueous phase during extraction, leading to losses.

• Difficult Purification: If multiple isomers or over-brominated products are formed, separating the desired product via crystallization or chromatography can be challenging and lead to a lower isolated yield.

Q3: Which regioisomer should I expect? Where does the first bromine atom add?

Answer: For 4,5-dimethoxyphenol, the directing effects of the three activating groups determine the position of bromination. The hydroxyl group is the most powerful activating and directing group.

Regioselectivity Analysis:

• -OH Group (Position 1): Strongly directs ortho (positions 2 and 6) and para (position 4). Position 4 is already substituted.

• -OCH₃ Group (Position 4): Directs ortho (positions 3 and 5). Position 5 is already substituted.

• -OCH₃ Group (Position 5): Directs ortho (positions 4 and 6). Position 4 is already substituted.

Combining these effects, positions 2 and 6 are the most electronically activated sites, being ortho to the powerful hydroxyl group. Position 6 is also ortho to the C5-methoxy group, making it particularly electron-rich. Position 2 is ortho to the C4-methoxy group. Therefore, electrophilic attack will overwhelmingly occur at the 2- or 6-positions . Since the molecule is symmetrical with respect to the C1-C4 axis, these positions are chemically equivalent. The primary product will be 2-bromo-4,5-dimethoxyphenol .

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving specific experimental problems.

Problem 1: Low Selectivity / Over-bromination

Your analysis (TLC, LC-MS) shows significant amounts of di- and/or tri-brominated products alongside unreacted starting material and the desired mono-bromo product.

Troubleshooting Workflow: Over-bromination ```dot

Caption: General workflow for the bromination of 4,5-dimethoxyphenol.

Step-by-Step Methodology:

Materials:

• 4,5-Dimethoxyphenol

• N-Bromosuccinimide (NBS), recrystallized if necessary

• Acetonitrile (CH₃CN), anhydrous

• Ethyl Acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask, magnetic stirrer, ice bath, standard glassware

Procedure:

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4,5-dimethoxyphenol (1.0 eq.). Dissolve the starting material in acetonitrile (approx. 0.1 M concentration).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Addition of NBS: Add N-Bromosuccinimide (1.05 eq.) to the cooled solution in one portion.

• Reaction: Stir the reaction mixture at 0 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) every 30 minutes. A typical mobile phase is 20-30% ethyl acetate in hexanes. The product should appear as a new spot with a slightly higher Rf than the starting phenol. If the reaction is slow, allow the ice bath to expire and the reaction to warm to room temperature, continuing to monitor.

• Quenching: Once TLC indicates consumption of the starting material (or the reaction has stalled), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Stir for 10 minutes. The purpose of this step is to react with any remaining electrophilic bromine source.

• Aqueous Workup: Transfer the mixture to a separatory funnel. Dilute with deionized water and extract the product with ethyl acetate (3 x volumes of the initial reaction solvent).

• Washing: Combine the organic extracts and wash sequentially with deionized water and then with brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to isolate the pure 2-bromo-4,5-dimethoxyphenol.

Section 4: Understanding the Mechanism

A firm grasp of the reaction mechanism is essential for rational troubleshooting and optimization. The bromination of phenols is a classic example of Electrophilic Aromatic Substitution (EAS) .

Mechanism of Electrophilic Aromatic Substitution

Caption: The two-step mechanism of electrophilic aromatic substitution.

• Generation of the Electrophile: The brominating agent (e.g., Br₂ or NBS) generates an electrophilic bromine species, Br⁺, or a polarized equivalent. In the case of Br₂, a Lewis acid or polar solvent can help polarize the Br-Br bond. [3]For NBS, traces of HBr can react to form Br₂ in situ, or it can be activated by an acid catalyst. [4][5]2. Nucleophilic Attack: The electron-rich π-system of the 4,5-dimethoxyphenol attacks the electrophilic bromine. This attack breaks the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. [6]3. Deprotonation: A weak base (e.g., solvent, or the conjugate base of the acid catalyst) removes a proton from the carbon atom that now bears the bromine atom. This collapses the sigma complex, restores the aromatic π-system, and yields the final brominated product. [2] By understanding that the key steps involve the reactivity of the aromatic ring and the stability of the intermediate, you can make more informed decisions about how to modify reaction conditions to favor your desired outcome.

References

• Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. Retrieved January 25, 2026, from [Link]

• Khan Academy. (2022). Bromination of Phenols. Retrieved January 25, 2026, from [Link]

• The Hive. (2003). Synthesis of 4-bromo-2,5-dimethoxy-PPA. Hive Methods Discourse. Retrieved January 25, 2026, from [Link]

• Khan Academy. (n.d.). Bromination of Phenols. YouTube. Retrieved January 25, 2026, from [Link]

• Masuda, H., et al. (2009). A New Bromination Method for Phenols and Anisoles: NBS/HBF₄·Et₂O in CH₃CN. The Journal of Organic Chemistry. ACS Publications. Retrieved January 25, 2026, from [Link]

• Google Patents. (2011). CN102267894A - Method for preparing 2-bromo-4,5-dimethoxybenzoic acid.

• Solorio-Alvarado, C. R., et al. (2018). Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr₃ system. RSC Advances. Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• Google Patents. (2017). CN107417501A - A kind of preparation method of the dimethoxy bromobenzyl of 2 bromine of Pinaverium Bromide intermediate 4,5.

• ResearchGate. (2018). (PDF) Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr₃ system. Retrieved January 25, 2026, from [Link]

• Master Organic Chemistry. (2011). N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved January 25, 2026, from [Link]

• SunanKalijaga.org. (n.d.). Synthesis and Characterization of 2-bromo-4,5- dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO₃ In Situ. Retrieved January 25, 2026, from [Link]

• Clark, J. (2004). Ring reactions of phenol. Chemguide. Retrieved January 25, 2026, from [Link]

• Ahmad, F. B. H., & Bruce, J. M. (1984). Bromination of 2,5-dimethoxybenzaldehyde. Pertanika 7(2), 1-4. Retrieved January 25, 2026, from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. Khan Academy [khanacademy.org]
• 4. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. sunankalijaga.org [sunankalijaga.org]

Technical Support Center: Synthesis of 3-Bromo-4,5-dimethoxyphenol

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-4,5-dimethoxyphenol. As a key intermediate in various synthetic pathways, ensuring its purity and optimizing its yield is paramount. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and practical laboratory experience. Our aim is to equip you with the knowledge to diagnose and resolve common issues encountered during this synthesis.

Troubleshooting Guide: Navigating the Synthesis of 3-Bromo-4,5-dimethoxyphenol

The direct bromination of 4,5-dimethoxyphenol is a common and efficient route to 3-Bromo-4,5-dimethoxyphenol. However, like many electrophilic aromatic substitutions on highly activated rings, it is not without its challenges. This section addresses specific problems you may encounter.

Problem 1: Low Yield of the Desired Product

Q: My reaction is resulting in a significantly lower than expected yield of 3-Bromo-4,5-dimethoxyphenol. What are the likely causes and how can I improve it?

A: Low yields can stem from several factors, primarily incomplete reaction, degradation of the starting material or product, and formation of multiple side products.

Possible Causes and Solutions:

• Incomplete Reaction: The hydroxyl and methoxy groups of 4,5-dimethoxyphenol are strongly activating, making the aromatic ring highly nucleophilic. However, insufficient brominating agent or suboptimal reaction time can lead to unreacted starting material.

  • Solution: Carefully control the stoichiometry of the brominating agent (e.g., N-bromosuccinimide (NBS) or bromine). A slight excess (1.05-1.1 equivalents) is often used to drive the reaction to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the disappearance of the starting material.

• Degradation: Phenols are susceptible to oxidation, which can be exacerbated by the presence of bromine. This can lead to the formation of colored impurities and a reduction in the desired product.

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. Maintaining a low reaction temperature (typically 0°C to room temperature) is also crucial.

• Side Product Formation: The high reactivity of the starting material can lead to the formation of various side products, which directly impacts the yield of the desired product. See the subsequent troubleshooting sections for more details on specific side products.

Problem 2: Presence of Multiple Spots on TLC, Indicating a Mixture of Products

Q: My post-reaction TLC analysis shows multiple spots, with one corresponding to the starting material and others that are not my desired product. What are these impurities?

A: The formation of multiple products is a common issue in the bromination of activated phenols. The most likely side products are dibrominated species and regioisomers.

Likely Side Products:

• 2,6-Dibromo-4,5-dimethoxyphenol: This is a common over-bromination product.[1] The strong activating effect of the hydroxyl and methoxy groups makes the aromatic ring susceptible to a second bromination.

  • Mitigation:

    • Slow Addition of Brominating Agent: Add the brominating agent dropwise or in small portions to the solution of 4,5-dimethoxyphenol. This helps to maintain a low concentration of the electrophile and favors mono-bromination.

    • Precise Stoichiometry: Use no more than one equivalent of the brominating agent.

    • Low Temperature: Conduct the reaction at a reduced temperature (e.g., 0°C) to decrease the rate of the second bromination.

• 2-Bromo-4,5-dimethoxyphenol (Regioisomer): While the 3-position is sterically less hindered, some bromination may occur at the 2-position, leading to the formation of a regioisomer. The directing effects of the hydroxyl and methoxy groups influence the position of bromination.

  • Mitigation: The choice of solvent can influence regioselectivity. Less polar solvents may favor bromination at the less hindered position. Careful optimization of reaction conditions, including solvent and temperature, may be necessary to improve the isomeric ratio.

Visualizing the Reaction and Side Products:

Sources

• 1. Making sure you're not a bot! [oc-praktikum.de]

Technical Support Center: Purification of Crude 3-Bromo-4,5-dimethoxyphenol

Welcome to the technical support center for the purification of 3-Bromo-4,5-dimethoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining high-purity material. The following content is structured in a question-and-answer format to directly address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude "3-Bromo-4,5-dimethoxyphenol"?

A1: The impurity profile of your crude product is intrinsically linked to its synthetic route. A common route to 3-Bromo-4,5-dimethoxyphenol involves the bromination of 3,4-dimethoxyphenol. Potential impurities can include:

• Unreacted Starting Material: Residual 3,4-dimethoxyphenol.

• Over-brominated Species: Dibrominated or polybrominated dimethoxyphenols. The hydroxyl and methoxy groups are ortho-, para-directing, which can lead to bromination at other available positions on the aromatic ring.[1]

• Isomeric Byproducts: Depending on the reaction conditions, minor amounts of other brominated isomers might form.

• Solvent and Reagent Residues: Residual solvents from the reaction or workup (e.g., acetic acid, dichloromethane) and unreacted brominating agents (e.g., N-Bromosuccinimide) or their byproducts.

• Degradation Products: Phenols can be susceptible to oxidation, leading to colored impurities.[2]

Q2: My crude product is a dark oil/solid. What is the first purification step I should consider?

A2: For a crude product that is significantly discolored, a preliminary purification by liquid-liquid extraction is often a prudent first step. This can efficiently remove highly polar or non-polar impurities, as well as residual acids or bases from the reaction workup. Phenolic compounds can be selectively extracted from an organic layer into a basic aqueous solution (e.g., 1M NaOH) and then re-protonated with acid (e.g., 1M HCl) to precipitate or be extracted back into an organic solvent.[3][4] This process is particularly effective for removing non-phenolic impurities.

Q3: I am struggling to get my "3-Bromo-4,5-dimethoxyphenol" to crystallize. What can I do?

A3: Recrystallization is a powerful technique for purifying solid compounds, but success is highly dependent on the choice of solvent and the cooling rate.[5] If your compound is "oiling out" or failing to crystallize, consider the following:

• Solvent Selection: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[5] For a substituted phenol like this, you might experiment with solvents such as ethanol, methanol, or a mixture of ethyl acetate and hexanes.[6][7]

• Cooling Rate: Rapid cooling can lead to the formation of an oil or very small, impure crystals.[5] Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.

• Inducing Crystallization: If crystals do not form spontaneously, try scratching the inside of the flask with a glass rod at the meniscus or adding a seed crystal of the pure compound.

• Purity of the Crude Material: Highly impure samples may resist crystallization. It may be necessary to first perform column chromatography to obtain a partially purified solid that is more amenable to recrystallization.

Troubleshooting Guide: Purification by Flash Column Chromatography

Flash column chromatography is a primary method for purifying 3-Bromo-4,5-dimethoxyphenol.[5][6] Below are common problems and their solutions.

Problem	Possible Cause	Solution
Poor separation of the desired product from impurities.	Inappropriate Solvent System: The polarity of the eluent may not be optimal for resolving your compound from closely related impurities.	Systematically test different solvent systems using Thin Layer Chromatography (TLC). For substituted phenols, a common starting point is a mixture of hexanes and ethyl acetate.[5] Vary the ratio to maximize the difference in Rf values between your product and the impurities. Toluene can also be a useful co-solvent for separating aromatic compounds due to π-π stacking interactions.[5]
Column Overload: Loading too much crude material onto the column will result in broad bands and poor separation.	A general guideline is to use a silica gel to crude product ratio of at least 50:1 by mass.[5]
The product is not eluting from the column.	Solvent System is Too Non-Polar: The eluent does not have sufficient polarity to move your compound down the column.	Gradually increase the polarity of the mobile phase. For a hexane/ethyl acetate system, this means increasing the percentage of ethyl acetate.[8]
Compound Decomposition on Silica Gel: Phenolic compounds can sometimes streak or decompose on acidic silica gel.[5]	Consider using deactivated silica gel (e.g., by adding a small amount of triethylamine to the eluent, typically 0.1-1%) or an alternative stationary phase like alumina.[5]
Streaking or "tailing" of the product band.	Strong Interaction with Silica Gel: The acidic nature of silica gel can lead to strong interactions with the phenolic hydroxyl group.	As mentioned above, adding a small amount of a modifier like triethylamine or acetic acid to the eluent can often resolve this issue.
Sample Loaded in a Strong Solvent: Dissolving the sample in a solvent that is more polar than the mobile phase can cause band broadening.	Dissolve the sample in the mobile phase or a solvent of lower polarity. If solubility is an issue, consider dry loading the sample onto the column.[8]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Preliminary Purification

This protocol is designed to remove acidic, basic, and some non-polar impurities.

• Dissolution: Dissolve the crude 3-Bromo-4,5-dimethoxyphenol in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Acid Wash: Transfer the solution to a separatory funnel and wash with 1M HCl to remove any basic impurities.

• Base Extraction: Extract the organic layer with 1M NaOH solution. The phenolic product will deprotonate and move into the aqueous layer, leaving non-acidic impurities in the organic layer.[3]

• Separation: Separate the aqueous layer containing the sodium salt of your product.

• Acidification: Cool the aqueous layer in an ice bath and slowly add concentrated HCl until the solution is acidic (pH ~2), which will precipitate the purified phenol.

• Final Extraction: Extract the acidified aqueous layer with fresh ethyl acetate or DCM.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the partially purified product.

Protocol 2: Flash Column Chromatography

This protocol provides a general guideline for the chromatographic purification of 3-Bromo-4,5-dimethoxyphenol.

• TLC Analysis: Determine an optimal solvent system using TLC. A good Rf value for the product is typically between 0.2 and 0.4. A common mobile phase for this type of compound is a mixture of hexanes and ethyl acetate.

• Column Packing:

  • Secure a chromatography column vertically.

  • Add a small plug of cotton or glass wool to the bottom.

  • Add a thin layer of sand.[8]

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent.

  • Pour the slurry into the column, tapping gently to ensure even packing, and add a layer of sand on top.[8]

  • Elute the column with the mobile phase until the silica bed is stable. Do not let the solvent level drop below the top of the sand.[8]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent.

  • Carefully apply the sample to the top of the silica gel.

  • Alternatively, for dry loading, dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent. Carefully add the resulting powder to the top of the column.

• Elution:

  • Begin eluting with the chosen solvent system.

  • Collect fractions and monitor their composition by TLC.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to obtain the purified 3-Bromo-4,5-dimethoxyphenol.

Visualizations

Purification Workflow

Caption: General purification workflow for 3-Bromo-4,5-dimethoxyphenol.

Troubleshooting Logic for Column Chromatography

Caption: Decision tree for troubleshooting poor column chromatography results.

References

• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.
• Technical Support Center: Purification of 4-Bromo-3-iodophenol Reaction Products. Benchchem.
• 3-bromo-4-hydroxytoluene. Organic Syntheses Procedure.
• Crystal structure and Hirshfeld surface analysis of 3-[(E)-2-(2-bromo-4,5-dimethoxyphenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one.
• Technical Support Center: Chromatographic Purification of 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole. Benchchem.
• Oxidation of Bromophenols and Formation of Brominated Polymeric Products of Concern during Water Treatment with Potassium Permanganate.
• Process for isolating phenolic compounds.

• Synthesis and crystal structure of 7-bromo-3,3-dibutyl-8-methoxy-5-phenyl-2,3-dihydrobenzo[ b ][6][9]thiazepin-4(5 H )-one. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. EP1420779B1 - Process for isolating phenolic compounds - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine - Google Patents [patents.google.com]
• 7. Crystal structure and Hirshfeld surface analysis of 3-[(E)-2-(2-bromo-4,5-di­meth­oxy­phen­yl)ethen­yl]-5,5-di­methyl­cyclo­hex-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 3-Bromo-4,5-dimethoxybenzaldehyde | C9H9BrO3 | CID 81379 - PubChem [pubchem.ncbi.nlm.nih.gov]

"3-Bromo-4,5-dimethoxyphenol" stability and storage conditions

Technical Support Center: 3-Bromo-4,5-dimethoxyphenol

Welcome to the technical support guide for 3-Bromo-4,5-dimethoxyphenol (CAS No. 93092-14-9). This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common questions and concerns regarding the stability and proper storage of this compound to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

What are the primary stability concerns for 3-Bromo-4,5-dimethoxyphenol?

3-Bromo-4,5-dimethoxyphenol is a substituted phenol, and like many phenolic compounds, its stability can be influenced by environmental factors. The primary concerns are:

• Oxidation: The phenol group is susceptible to oxidation, which can be accelerated by exposure to air (oxygen) and light. This can lead to the formation of colored impurities, typically quinone-type structures, causing the material to darken over time.

• Light Sensitivity: Photodegradation can occur, especially under UV light. This can lead to discoloration and the formation of degradation byproducts.

• Hygroscopicity: While not explicitly documented as highly hygroscopic, it is good practice to protect the compound from moisture, as absorbed water can affect reactivity and weighing accuracy.

What are the ideal storage conditions for 3-Bromo-4,5-dimethoxyphenol?

To maintain the compound's integrity and ensure reproducible experimental results, the following storage conditions are recommended:

Parameter	Recommended Condition	Rationale
Temperature	Room temperature is often cited by suppliers, with some recommending storage in a cool place (<15°C). For long-term storage, refrigeration (2-8°C) is a prudent measure.[1]	Lower temperatures slow down potential degradation reactions.
Atmosphere	Store under an inert gas atmosphere (e.g., Argon or Nitrogen).	This minimizes oxidation by excluding atmospheric oxygen.
Light	Store in a tightly sealed, opaque or amber glass container in a dark place.	Protects the compound from light-induced degradation.
Container	Use a tightly closed container to prevent moisture ingress and sublimation.[2]	Ensures a stable microenvironment for the compound.

My 3-Bromo-4,5-dimethoxyphenol has changed color from off-white to a brownish tint. Can I still use it?

A change in color typically indicates some level of degradation, likely oxidation. Whether the material is still usable depends on the specific requirements of your application.

• For non-critical applications: If the purity is not a stringent requirement, the material might still be functional. However, be aware that the actual concentration of the active compound is lower than expected.

• For sensitive applications (e.g., GMP synthesis, quantitative assays): It is highly recommended to use a fresh, un-degraded lot of the compound. The impurities could potentially interfere with your reaction or assay, leading to unreliable results.

Before use, you can assess the purity of the discolored material using analytical techniques such as NMR, HPLC, or LC-MS to identify and quantify any degradation products.[3]

I need to handle the compound outside of a glovebox. What precautions should I take?

If you must handle 3-Bromo-4,5-dimethoxyphenol in the open air, minimize its exposure time. Work efficiently to weigh and prepare your solutions. It is also advisable to work in a well-ventilated area or a fume hood to avoid inhalation of any fine particles.[2] For sensitive reactions, it is best practice to handle the compound under an inert atmosphere as much as possible.

Troubleshooting Guide

Issue 1: Inconsistent Reaction Yields

You are using 3-Bromo-4,5-dimethoxyphenol in a reaction and observe inconsistent yields between batches.

Potential Cause: Degradation of the starting material due to improper storage.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the compound has been stored according to the recommended guidelines (cool, dark, and under an inert atmosphere).

• Assess Purity: Analyze the purity of the current batch of 3-Bromo-4,5-dimethoxyphenol using a suitable analytical method (e.g., HPLC, GC, NMR). Compare this to the certificate of analysis of a new batch.

• Use a Fresh Sample: If degradation is suspected, repeat the reaction using a new, unopened bottle of the compound.

Workflow for Handling a New Shipment of 3-Bromo-4,5-dimethoxyphenol

Caption: Initial handling workflow for new shipments.

Issue 2: Solubility Problems

You are having difficulty dissolving 3-Bromo-4,5-dimethoxyphenol in a solvent in which it should be soluble.

Potential Cause: The presence of insoluble degradation byproducts.

Troubleshooting Steps:

• Confirm Solvent Purity: Ensure the solvent is of high purity and anhydrous, if required for your reaction.

• Attempt Gentle Warming/Sonication: Gently warming the mixture or placing it in an ultrasonic bath can sometimes aid dissolution.

• Filter the Solution: If insoluble particles remain, they are likely impurities. You can filter the solution to remove them, but this will result in a lower concentration of your desired compound.

• Re-evaluate Purity: As with inconsistent yields, a purity check of the solid material is recommended.

Troubleshooting Unexpected Experimental Outcomes

Caption: Troubleshooting experimental issues.

References

• PubChem. 4-Bromo-3,5-dimethoxyphenol. National Library of Medicine. [Link]

• ResearchGate. 3,4,5-Trimethoxyphenol: A combined experimental and theoretical thermochemical investigation of its antioxidant capacity. [Link]

• PubMed. Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human. [Link]

• MDPI. Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION Decomposition of Lignin Models Enabled by Copper-Based Photocatalysis Under Biphasic Conditions. [Link]

• PubChem. 3-Bromo-4-methoxyphenol. National Library of Medicine. [Link]

• Cheméo. Chemical & Physical Properties. [Link]

• Organic Syntheses. Pentamethylbenzene. [Link]

• Canadian Science Publishing. Bromophloroglucinols and their methyl ethers. [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. fishersci.com [fishersci.com]
• 3. 93092-14-9|3-Bromo-4,5-dimethoxyphenol|BLD Pharm [bldpharm.com]

Navigating the Challenges of Phenolic Bromination: A Technical Support Guide

From the desk of a Senior Application Scientist: The bromination of phenolic compounds is a cornerstone of electrophilic aromatic substitution, pivotal in the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials. However, the very electronic properties that make phenols reactive also present a unique set of challenges. The high electron density of the aromatic ring, a direct consequence of the activating hydroxyl group, can lead to a loss of selectivity and the formation of undesirable byproducts.

This guide is designed to serve as a technical support resource for researchers, scientists, and drug development professionals. Here, we will dissect the common issues encountered during the bromination of phenols and provide practical, evidence-based troubleshooting strategies in a user-friendly question-and-answer format. Our focus will be on understanding the underlying chemical principles to empower you to make informed decisions in your experimental design.

Part 1: The Polysubstitution Predicament

One of the most frequent hurdles in the bromination of phenols is controlling the extent of substitution. The powerful activating nature of the hydroxyl group can lead to the rapid addition of multiple bromine atoms to the aromatic ring.

Q1: My reaction is yielding a white precipitate of 2,4,6-tribromophenol, but I want to synthesize a monobrominated product. What's causing this, and how can I prevent it?

A1: The formation of 2,4,6-tribromophenol is a classic example of over-bromination, a common issue when reacting phenols with bromine in a polar solvent like water.[1][2]

The Causality: The hydroxyl group is a potent activating group, meaning it donates electron density into the benzene ring, making the ortho and para positions highly nucleophilic.[3] In a polar solvent, the bromine molecule becomes polarized, facilitating the generation of the electrophilic Br⁺ species. This, coupled with the highly activated phenol ring, leads to rapid, successive bromination at all available ortho and para positions.[4][5] The use of bromine water, in particular, often results in the formation of the tribrominated product as a white precipitate.[1][2]

Troubleshooting Strategies:

• Solvent Selection is Key: Switching from a polar protic solvent (like water or ethanol) to a less polar or non-polar solvent such as carbon disulfide (CS₂), dichloromethane (DCM), or carbon tetrachloride (CCl₄) is the most effective way to suppress polysubstitution. In these solvents, the bromine molecule is less polarized, reducing its reactivity and favoring the formation of monobrominated products.[4][5]

• Milder Brominating Agents: Instead of elemental bromine (Br₂), consider using N-bromosuccinimide (NBS). NBS is a milder source of electrophilic bromine and is often used to achieve monobromination of activated aromatic rings with greater control.

• Temperature Control: Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can help to moderate the reaction rate and improve selectivity for the monosubstituted product.

Part 2: Mastering Regioselectivity

Even when polysubstitution is controlled, achieving the desired isomeric product (ortho vs. para) can be a challenge. The hydroxyl group directs incoming electrophiles to both the ortho and para positions, often yielding a mixture of isomers.

Q2: I'm getting a mixture of ortho- and para-bromophenol. How can I selectively synthesize the para isomer?

A2: Achieving high para-selectivity is a common goal, as the para isomer is often the thermodynamically more stable product due to reduced steric hindrance.

The Causality: While the hydroxyl group activates both ortho and para positions, the bulky bromine electrophile will preferentially attack the less sterically hindered para position. However, the electronic activation of the ortho positions is strong, often leading to a mixture of products.

Troubleshooting Strategies for para-Selectivity:

• Solvent Effects: The choice of solvent can influence the ortho/para ratio. Using esters, such as ethyl acetate, as the solvent has been shown to significantly favor the formation of the para-brominated product.[6]

• Bulky Reagents: Employing a bulky brominating reagent system can further enhance para-selectivity by increasing the steric hindrance at the ortho positions. A combination of trimethylsilyl bromide (TMSBr) and a bulky sulfoxide has been reported to provide high yields of the para-brominated phenol.[7]

• Catalytic Methods: Certain catalysts can promote para-bromination. For instance, the use of KBr with ZnAl–BrO₃⁻–layered double hydroxides has been demonstrated to be a highly regioselective method for the synthesis of para-bromophenols.[8]

Q3: My synthetic route requires the ortho-brominated phenol. Are there reliable methods to favor this isomer?

A3: While the para position is generally favored, specific conditions can be employed to promote ortho-bromination.

The Causality: Directing the bromination to the ortho position often involves overcoming the inherent steric hindrance. This can be achieved through the use of specific reagents that can coordinate with the hydroxyl group, thereby delivering the bromine to the proximate ortho position.

Troubleshooting Strategies for ortho-Selectivity:

• Specialized Reagents: The use of bromine chloride (BrCl) in an inert organic solvent has been shown to selectively brominate phenols at the ortho position.[9]

• Catalyst-Free Conditions in Methanol: A method utilizing NBS in ACS-grade methanol in the presence of a catalytic amount of para-toluenesulfonic acid (p-TsOH) has been reported to achieve efficient mono-ortho-bromination of various phenol derivatives.[10]

• Protecting Group Strategy: In some cases, a bulky protecting group can be temporarily installed on the hydroxyl group. This can alter the directing effect or steric environment, favoring ortho substitution. Subsequent deprotection yields the desired ortho-bromophenol.

Part 3: The Challenge of Oxidation

Phenols are susceptible to oxidation, which can lead to the formation of colored, tarry byproducts and a reduction in the yield of the desired brominated product.

Q4: My reaction mixture is turning dark, and I'm getting a low yield of the desired product. Is my phenol being oxidized, and how can I prevent this?

A4: The darkening of the reaction mixture is a strong indication of phenol oxidation, a common side reaction, particularly when using strong oxidizing agents or harsh reaction conditions.[1]

The Causality: The electron-rich nature of the phenol ring makes it susceptible to oxidation, which can proceed through a radical mechanism to form quinone-type structures and polymeric materials. While elemental bromine is not a potent oxidizing agent in this context, impurities or exposure to light and air can initiate oxidative pathways. Certain brominating agents, or the conditions under which they are used, can also promote oxidation.

Troubleshooting Strategies to Minimize Oxidation:

• Use High-Purity Reagents: Ensure that your phenol starting material and brominating agent are of high purity and free from any oxidizing contaminants.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent air oxidation.

• Control of pH: The rate of phenol bromination is highly pH-dependent. Acidic conditions generally favor the reaction.[11] Maintaining a controlled, acidic pH can enhance the rate of the desired electrophilic substitution relative to potential oxidative side reactions.

• Milder Reagents: As with preventing polysubstitution, using a milder brominating agent like NBS can often circumvent the issue of oxidation.

• Careful Choice of Oxidative Bromination Systems: When employing oxidative bromination methods (e.g., using an oxidant to generate Br⁺ in situ from a bromide salt), it is crucial to select a system with a controlled oxidation potential to avoid unwanted side reactions with the phenol itself.

Experimental Protocols

Protocol 1: Selective Monobromination of Phenol (para-selective)

This protocol is adapted from a method demonstrating high para-selectivity using bromine in ethyl acetate.[6]

• Preparation of Bromine Solution: In a fume hood, dissolve the desired molar equivalent of liquid bromine in cold (0-10 °C) ethyl acetate.

• Reaction Setup: In a separate flask equipped with a magnetic stirrer and a dropping funnel, dissolve the phenol in a smaller volume of ethyl acetate and cool the solution to 0 °C in an ice bath.

• Addition: Slowly add the bromine solution dropwise to the phenol solution over a period of 1-2 hours, maintaining the temperature between 0-5 °C.

• Quenching: After the addition is complete, allow the reaction to stir for an additional hour at room temperature. Quench any excess bromine by adding a saturated solution of sodium bisulfite until the orange color disappears.

• Work-up: Neutralize the generated HBr by adding a saturated solution of sodium bicarbonate until the aqueous layer is slightly basic (pH 8-9). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography or recrystallization to yield pure p-bromophenol.

Data Presentation

Table 1: Comparison of Common Brominating Agents for Phenol

Brominating Agent	Typical Solvent	Common Issues	Primary Application
Bromine Water (Br₂/H₂O)	Water	Polysubstitution (tribromination)	Qualitative test for phenols
Bromine (Br₂)	CS₂, CCl₄, DCM	Can still lead to di-bromination	General purpose bromination
N-Bromosuccinimide (NBS)	Acetonitrile, DCM	Slower reaction rates	Selective monobromination
Bromine Chloride (BrCl)	Inert organic solvents	Handling of gaseous reagent	Selective ortho-bromination

Visualizations

Decision-Making Workflow for Troubleshooting Phenolic Bromination

Caption: Troubleshooting workflow for common issues in phenolic bromination.

Mechanism of Electrophilic Aromatic Substitution on Phenol

Caption: General mechanism of electrophilic bromination of phenol.

References

• Khan Academy. (n.d.). Bromination of Phenols. Retrieved from [Link]

• YouTube. (2022, November 28). Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry. Retrieved from [Link]

• Save My Exams. (2025, January 4). Nitration & Bromination of Phenol (Cambridge (CIE) A Level Chemistry): Revision Note. Retrieved from [Link]

• Google Patents. (n.d.). IL81079A - Process for the selective para-bromination of phenol and its derivatives.
• Google Patents. (n.d.). US3449443A - Method for selectively brominating phenols.
• Wang, L., Feng, C., Zhang, Y., & Hu, J. (2020). Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides. Molecules, 25(4), 859.
• Vibhute, Y. B., & Jagdale, M. H. (1982). Kinetics of Bromination of Phenols. Acta Ciencia Indica: Chemistry, 8(1-4), 111-114.

• Chemistry LibreTexts. (2023, January 22). Ring Reactions of Phenol. Retrieved from [Link]

• YouTube. (2022, January 26). Bromination of Phenol (A-Level Chemistry). Retrieved from [Link]

• Martínez, R., Velázquez, A., López-Canet, M., & Alvarado, J. (2018). Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system. RSC advances, 8(31), 17350-17358.

• ChemRxiv. (2025, April 7). Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction. Retrieved from [Link]

• ChemistryViews. (2019, July 3). Regioselective Synthesis of Brominated Phenols. Retrieved from [Link]

• Gallard, H., & von Gunten, U. (2002). The bromination kinetics of phenolic compounds in aqueous solution.

• Chemguide. (n.d.). ring reactions of phenol. Retrieved from [Link]

• O'Duill, M., et al. (2015). Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. Molecules, 20(9), 15842-15855.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. savemyexams.com [savemyexams.com]
• 4. youtube.com [youtube.com]
• 5. Khan Academy [khanacademy.org]
• 6. IL81079A - Process for the selective para-bromination of phenol and its derivatives - Google Patents [patents.google.com]
• 7. chemistryviews.org [chemistryviews.org]
• 8. researchgate.net [researchgate.net]
• 9. US3449443A - Method for selectively brominating phenols - Google Patents [patents.google.com]
• 10. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]

Technical Support Center: Synthesis of 3-Bromo-4,5-dimethoxyphenol

Welcome to the technical support center for the synthesis of 3-Bromo-4,5-dimethoxyphenol. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize the synthesis of this valuable, yet challenging, chemical intermediate. We will move beyond simple procedural lists to explore the underlying chemical principles, troubleshoot common issues, and provide validated protocols to enhance yield and purity.

Introduction: The Synthetic Challenge

3-Bromo-4,5-dimethoxyphenol is a highly functionalized aromatic compound. Its synthesis is not achievable through a simple electrophilic bromination of a common phenol precursor due to the complex interplay of directing effects from multiple activating groups. A successful synthesis requires a multi-step, strategic approach where regioselectivity is carefully controlled. This guide focuses on a robust and logical, though challenging, synthetic pathway, addressing the critical steps where yield is often compromised.

Proposed Synthetic Pathway Overview

The most reliable route to 3-Bromo-4,5-dimethoxyphenol involves a two-step process starting from the commercially available 3,4,5-trimethoxyaniline. This pathway involves:

• Sandmeyer Reaction: Conversion of the aniline's amino group into a bromine via a diazonium salt intermediate.

• Selective Demethylation: Regioselective removal of the methyl group at the C-1 position (para to the bromine) to unmask the final phenolic hydroxyl group.

Each step presents unique challenges that directly impact the final yield. The following sections address these challenges in a question-and-answer format.

Caption: Overall synthetic workflow from 3,4,5-trimethoxyaniline.

Troubleshooting Guide & FAQs

This section is organized by the synthetic stages to directly address issues as they arise during your experiment.

Part 1: The Sandmeyer Reaction (Aniline → Aryl Bromide)

Question: My yield of 1-Bromo-3,4,5-trimethoxybenzene is very low, and I'm recovering starting material. What are the likely causes?

Answer: Low yield in a Sandmeyer reaction typically points to two critical areas: incomplete diazotization or premature decomposition of the diazonium salt.

• Causality (Incomplete Diazotization): The reaction of the aniline with nitrous acid (generated in situ from NaNO₂ and a strong acid like HBr) must be complete. If the temperature is too high (above 5 °C) or the addition of sodium nitrite is too fast, the nitrous acid can decompose before it reacts. Furthermore, insufficient acid can lead to an incomplete reaction.

• Causality (Decomposition): Aryl diazonium salts are notoriously unstable at elevated temperatures. The N₂ group is an excellent leaving group, and if the salt is not kept cold (ideally 0-5 °C), it will decompose, often leading to the formation of phenols (from reaction with water) and tar-like polymerization byproducts.

Troubleshooting Steps:

• Strict Temperature Control: Ensure your reaction vessel is maintained between 0-5 °C throughout the entire diazotization process (the addition of sodium nitrite). Use an ice/salt bath for better control.

• Slow Reagent Addition: Add the aqueous solution of sodium nitrite dropwise below the surface of the acidic aniline solution with vigorous stirring. This ensures immediate reaction and prevents localized warming.

• Sufficient Acid: Use a molar excess of HBr. The acid serves to protonate the aniline, generate nitrous acid, and provide the bromide nucleophile for the final substitution.

• Check for Excess Nitrous Acid: After the addition is complete, you can confirm a slight excess of nitrous acid using potassium iodide-starch paper (a blue-black color indicates its presence). This confirms the aniline has been consumed. Do not add a large excess, as it can lead to unwanted side reactions.

Question: The reaction mixture turned very dark and formed a lot of insoluble tar after adding the copper(I) bromide catalyst. How can this be avoided?

Answer: Tar formation is a classic sign of uncontrolled diazonium salt decomposition and side reactions, often catalyzed by the copper salt.

• Causality: The introduction of the CuBr catalyst should be done carefully. Adding the diazonium salt solution to a heated or poorly stirred solution of CuBr can initiate a violent decomposition. The mechanism of the Sandmeyer reaction involves single-electron transfers with the copper catalyst; side reactions involving radical polymerization can occur if the process is not controlled.

Troubleshooting Steps:

• Catalyst Preparation: Ensure your CuBr is active. It should be a near-white solid. If it has a green/blue tint due to oxidation to Cu(II), its efficacy will be reduced.

• Controlled Addition: The recommended and safest procedure is to add the cold diazonium salt solution slowly to the solution of CuBr in HBr. Do not add the copper catalyst to the bulk diazonium salt.

• Vigorous Stirring: Maintain strong agitation to ensure rapid mixing and heat dissipation as the nitrogen gas evolves.

Parameter	Recommended Condition	Rationale
Temperature	0 - 5 °C	Minimizes diazonium salt decomposition.
NaNO₂ Addition	Slow, dropwise	Prevents localized heating and decomposition of HNO₂.
Molar Ratio (HBr:Aniline)	3:1 or higher	Ensures complete salt formation and provides bromide source.
Catalyst Addition	Add diazonium salt to CuBr	Provides better control over the exothermic decomposition.

Part 2: Selective Demethylation (Aryl Ether → Phenol)

This step is arguably the most critical for achieving a high yield of the final product. The challenge lies in cleaving only the C1-methoxy group while leaving the C4 and C5 methoxy groups intact. Boron tribromide (BBr₃) is a powerful Lewis acid commonly used for this purpose, but its high reactivity demands precise control.[1]

Question: My demethylation with BBr₃ resulted in a complex mixture of products, including di-demethylated and unreacted starting material. How can I improve the selectivity for mono-demethylation?

Answer: This is the most common failure mode and is almost always related to incorrect stoichiometry of BBr₃ and poor temperature control.

• Causality (Stoichiometry): BBr₃ is highly reactive and will cleave any available aryl methyl ether. Using more than one equivalent of BBr₃ will inevitably lead to the cleavage of the other methoxy groups, resulting in a mixture of di- and tri-phenolic compounds. Using significantly less than one equivalent will result in incomplete conversion.

• Causality (Temperature): The initial complexation of BBr₃ with the ether oxygen is fast even at low temperatures. However, allowing the reaction to warm too quickly or for too long can provide enough energy to overcome the activation barrier for cleaving the other, less reactive methoxy groups. The C1-methoxy group is para to the bromine, which can influence its reactivity differently than the other two methoxy groups, providing a small window for selectivity.

Troubleshooting Steps & Optimization:

• Precise Stoichiometry: Use 1.0 to 1.2 equivalents of BBr₃. It is critical to accurately measure both the starting material and the BBr₃ solution (often sold as a 1M solution in CH₂Cl₂).

• Low-Temperature Addition: Cool the solution of your aryl bromide in anhydrous CH₂Cl₂ to -78 °C (a dry ice/acetone bath) before slowly adding the BBr₃ solution.[1]

• Controlled Warming: After addition, allow the reaction to warm slowly to room temperature over several hours or overnight. This slow increase in thermal energy is key to achieving selectivity. Monitor the reaction closely by TLC.

• Anhydrous Conditions: BBr₃ reacts violently with water. Ensure your solvent and glassware are scrupulously dry to prevent quenching the reagent and introducing side reactions.

Caption: Troubleshooting workflow for the selective demethylation step.

Question: The workup for my BBr₃ reaction was very difficult and my final product was discolored. Are there any best practices?

Answer: Yes, the quenching and workup of a BBr₃ reaction are critical for both safety and purity. The intermediate is a boron-alkoxy complex that must be carefully hydrolyzed.

• Causality: BBr₃ and its complexes react exothermically with protic solvents like water and methanol. Simply adding water to the reaction mixture can cause a violent reaction, leading to localized heating that degrades the product. The resulting hydrobromic acid and boric acid must be thoroughly removed. Discoloration often arises from air oxidation of the product phenol, which can be more prevalent under harsh workup conditions.[2]

Best Practices for Workup:

• Cool Down: Before quenching, cool the reaction mixture back down to 0 °C in an ice bath.

• Staged Quench: Slowly and carefully add anhydrous methanol first. This will react with any excess BBr₃ and begin to break down the boron complex in a more controlled manner than water.

• Aqueous Wash: Follow the methanol quench with the slow addition of water or a saturated aqueous solution of sodium bicarbonate to neutralize the acidic byproducts.

• Extraction: Extract your product into a suitable organic solvent (e.g., ethyl acetate).

• Wash Thoroughly: Wash the combined organic layers with water and then brine to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at a moderate temperature to avoid degradation. The crude product is often a discolored oil or solid that requires further purification.[2]

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-3,4,5-trimethoxybenzene

• In a 250 mL three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, combine 3,4,5-trimethoxyaniline (10.0 g, 54.6 mmol) and 48% aqueous HBr (60 mL).

• Cool the stirred slurry to 0 °C using an ice-salt bath.

• Dissolve sodium nitrite (4.15 g, 60.1 mmol, 1.1 eq.) in water (15 mL).

• Add the sodium nitrite solution dropwise to the aniline slurry over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Stir the resulting diazonium salt solution for an additional 20 minutes at 0-5 °C.

• In a separate 500 mL flask, dissolve copper(I) bromide (9.4 g, 65.5 mmol, 1.2 eq.) in 48% aqueous HBr (30 mL). Cool this solution to 0 °C.

• Slowly add the cold diazonium salt solution to the stirred CuBr solution. Significant gas evolution (N₂) will occur.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Combine the organic layers and wash with 1M NaOH (2 x 50 mL), water (50 mL), and brine (50 mL).

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography (hexanes/ethyl acetate gradient) or recrystallization.

Protocol 2: Synthesis of 3-Bromo-4,5-dimethoxyphenol

• Dissolve 1-Bromo-3,4,5-trimethoxybenzene (5.0 g, 20.2 mmol) in anhydrous dichloromethane (CH₂Cl₂) (100 mL) in a flame-dried flask under an inert atmosphere (N₂ or Ar).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add boron tribromide (1.0 M solution in CH₂Cl₂, 22.2 mL, 22.2 mmol, 1.1 eq.) via syringe over 20 minutes.

• After addition, remove the cooling bath and allow the reaction to slowly warm to room temperature. Stir overnight (approx. 16 hours).

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly quench the reaction by the dropwise addition of methanol (20 mL).

• Follow by the slow addition of water (50 mL).

• Extract the product with CH₂Cl₂ (3 x 50 mL).

• Combine the organic layers, wash with saturated aqueous NaHCO₃ solution (50 mL) and brine (50 mL).

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluting with a hexanes/ethyl acetate gradient) to afford the pure 3-Bromo-4,5-dimethoxyphenol.

References

• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. IPIndia (201821035781). [Link]

• Bromination of Phenols. Khan Academy. [Link]

• Nitration & Bromination of Phenol. Save My Exams. [Link]

• Process for brominating phenols.

• Phenol Reactions. Chemistry Student. [Link]

• The Chemistry of 3,4,5-Trimethoxyphenol: Properties and Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• o-BROMOPHENOL. Organic Syntheses. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US3546302A - Process for brominating phenols - Google Patents [patents.google.com]

Technical Support Center: Scale-Up of 3-Bromo-4,5-dimethoxyphenol Synthesis

Welcome to the technical support center for the synthesis of 3-Bromo-4,5-dimethoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important reaction. Here, we provide in-depth troubleshooting advice, frequently asked questions, detailed protocols, and critical safety information to ensure a successful, safe, and efficient scale-up process.

Introduction

3-Bromo-4,5-dimethoxyphenol is a key building block in the synthesis of various pharmaceutical compounds and fine chemicals. Its synthesis, typically involving the electrophilic bromination of 4,5-dimethoxyphenol, presents several challenges when transitioning from laboratory to pilot or industrial scale. The highly activated nature of the starting material due to the presence of two electron-donating methoxy groups and a hydroxyl group makes the reaction highly exothermic and prone to side reactions. This guide will address these challenges head-on, providing practical solutions based on established chemical principles and industrial best practices.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with the scale-up of 3-Bromo-4,5-dimethoxyphenol synthesis?

A1: The main hazards are the highly exothermic nature of the bromination reaction, which can lead to a thermal runaway if not properly controlled, and the use of corrosive and toxic elemental bromine.[1] Additionally, the generation of hydrogen bromide (HBr) gas as a byproduct presents a corrosion and inhalation hazard.

Q2: What are the common impurities I can expect in the synthesis of 3-Bromo-4,5-dimethoxyphenol?

A2: Common impurities include the starting material (4,5-dimethoxyphenol), the di-brominated product (2,6-dibromo-4,5-dimethoxyphenol), and potentially other positional isomers. The formation of these byproducts is highly dependent on the reaction conditions.

Q3: Are there safer alternatives to using elemental bromine for the scale-up?

A3: Yes, several alternative brominating agents are available that are safer to handle on a large scale. These include N-bromosuccinimide (NBS) and in-situ generation of bromine from bromide salts (e.g., NaBr) and an oxidant.[2][3] Continuous flow reactors can also enhance the safety of using elemental bromine by minimizing the amount of hazardous material present at any given time.[1][4]

Q4: How can I effectively monitor the progress of the reaction on a large scale?

A4: In-process monitoring can be achieved using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to track the consumption of the starting material and the formation of the product and byproducts.[5] Thin-Layer Chromatography (TLC) can also be a quick, qualitative tool for monitoring progress.[2]

Q5: What is the best way to purify the final product on a large scale?

A5: The most common method for purifying 3-Bromo-4,5-dimethoxyphenol on a large scale is crystallization.[6] The choice of solvent is critical for achieving high purity and yield. Column chromatography is generally not practical for large-scale purification due to cost and solvent usage.

Troubleshooting Guide

This section provides solutions to common problems encountered during the scale-up of 3-Bromo-4,5-dimethoxyphenol synthesis.

Problem 1: Poor Regioselectivity and Formation of Di-brominated Impurities

Symptoms:

• HPLC or GC analysis shows significant peaks corresponding to di-brominated byproducts.

• The isolated product has a lower than expected melting point and shows impurities in NMR analysis.

Potential Causes:

• Excess Brominating Agent: Using a stoichiometric excess of the brominating agent increases the likelihood of multiple brominations on the highly activated phenol ring.

• Poor Mixing: Inadequate mixing in a large reactor can create localized areas of high brominating agent concentration, leading to over-bromination.

• High Reaction Temperature: Higher temperatures can increase the reaction rate and decrease selectivity.

Solutions:

• Stoichiometric Control: Carefully control the stoichiometry of the brominating agent. A slight sub-stoichiometric amount may be preferable to ensure complete consumption of the bromine and minimize di-bromination.

• Slow Addition: Add the brominating agent slowly and sub-surface to ensure it reacts quickly with the starting material and to maintain a low concentration of the brominating agent in the reactor.

• Solvent Choice: Using a non-polar solvent can sometimes help to moderate the reactivity and improve selectivity.[7][8]

• Low Temperature: Conduct the reaction at a lower temperature (e.g., 0-5 °C) to control the reaction rate and improve regioselectivity.

Problem 2: Exothermic Reaction and Temperature Control Issues

Symptoms:

• Rapid, uncontrolled increase in the reaction temperature.

• Vigorous off-gassing.

• Discoloration of the reaction mixture, indicating potential decomposition.

Potential Causes:

• High Reactivity: The starting material, 4,5-dimethoxyphenol, is highly activated, leading to a very fast and exothermic reaction.

• Rapid Reagent Addition: Adding the brominating agent too quickly will generate heat faster than the reactor's cooling system can remove it.[9]

• Inadequate Cooling Capacity: The reactor's cooling system may not be sufficient for the scale of the reaction.

Solutions:

• Thermal Hazard Assessment: Before scaling up, perform a thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) to understand the reaction's thermal profile.

• Controlled Addition: Use a dosing pump for the slow, controlled addition of the brominating agent. The addition rate should be tied to the reactor's ability to maintain the target temperature.

• Increased Heat Transfer: Ensure the reactor has a high surface area to volume ratio for efficient heat transfer. For very exothermic reactions, a semi-batch or continuous flow process is recommended over a batch process.[9]

• Dilution: Increasing the solvent volume can help to absorb the heat generated during the reaction.

Problem 3: Difficult Product Isolation and Purification

Symptoms:

• The product oils out during crystallization.

• The isolated product is off-color and does not meet purity specifications.

• Low recovery after crystallization.

Potential Causes:

• Inappropriate Crystallization Solvent: The chosen solvent may not provide a sufficient difference in solubility for the product and impurities at different temperatures.

• Presence of Tarry Byproducts: Uncontrolled exothermic events can lead to the formation of polymeric, tarry impurities that hinder crystallization.

• Rapid Cooling: Cooling the crystallization mixture too quickly can lead to the formation of small, impure crystals or oiling out.

Solutions:

• Solvent Screening: Perform a thorough solvent screening to identify a suitable crystallization solvent or solvent system.

• Decolorization: Use activated carbon to remove colored impurities before crystallization.

• Controlled Cooling Profile: Implement a slow, controlled cooling profile during crystallization to allow for the growth of large, pure crystals.

• Anti-Solvent Addition: Consider using an anti-solvent to induce crystallization, which can sometimes provide better control over the process.

Detailed Protocols

Scale-Up Synthesis of 3-Bromo-4,5-dimethoxyphenol

Safety First: This reaction should be carried out in a well-ventilated area, and all personnel must wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and acid-resistant gloves. A process safety management (PSM) framework should be in place for industrial-scale production.[10][11][12][13]

Materials:

• 4,5-Dimethoxyphenol

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM)

• Sodium thiosulfate

• Sodium bicarbonate

• Brine

• Magnesium sulfate

Equipment:

• Jacketed glass reactor with overhead stirring, temperature probe, and addition funnel/dosing pump.

• Cooling/heating circulator.

• Quench vessel.

• Separatory funnel (for work-up).

• Rotary evaporator.

• Crystallization vessel.

• Filtration apparatus (e.g., Nutsche filter).

Procedure:

• Reaction Setup:

  • Charge the jacketed reactor with 4,5-dimethoxyphenol (1.0 eq) and dichloromethane (10 vol).

  • Begin stirring and cool the mixture to 0-5 °C using the circulator.

• Bromination:

  • In a separate vessel, prepare a solution of N-bromosuccinimide (1.05 eq) in dichloromethane (5 vol).

  • Slowly add the NBS solution to the reactor via the addition funnel or dosing pump over 2-3 hours, maintaining the internal temperature between 0-5 °C.

  • Monitor the reaction progress by TLC or HPLC.

• Quenching:

  • Once the reaction is complete (typically when <1% of the starting material remains), slowly add a 10% aqueous solution of sodium thiosulfate to quench any unreacted bromine and NBS.

• Work-up:

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., toluene or a heptane/ethyl acetate mixture).

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum to yield pure 3-Bromo-4,5-dimethoxyphenol.

Visualizations

Process Flow Diagram

Caption: Overall workflow for the scale-up synthesis of 3-Bromo-4,5-dimethoxyphenol.

Troubleshooting Decision Tree for Impurity Formation

Caption: Decision tree for troubleshooting the formation of di-brominated impurities.

Safety Considerations

• Elemental Bromine: If using elemental bromine, it must be handled in a closed system with extreme caution due to its high toxicity and corrosivity.[1] A scrubber system should be in place to neutralize any bromine vapors.

• Exothermic Reaction: The bromination of 4,5-dimethoxyphenol is highly exothermic. A thorough understanding of the reaction's thermal profile is essential to prevent a runaway reaction.[9] The cooling system of the reactor must be adequate for the scale of the reaction.

• Hydrogen Bromide Byproduct: The reaction generates hydrogen bromide (HBr) gas, which is corrosive and toxic. The reactor should be vented to a scrubber to neutralize the HBr.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. When handling large quantities of bromine, a full-face respirator with an appropriate cartridge is recommended.

• Spill Response: Have a spill response plan in place. Bromine spills should be neutralized with a solution of sodium thiosulfate.

References

• ChemRxiv. (2025). Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction. [Link]

• Khan Academy. (n.d.). Bromination of Phenols. [Link]

• YouTube. (2022). Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry. [Link]

• Molecules. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. [Link]

• Mettler Toledo. (n.d.). Prevent Runaway Chemical Reactions. [Link]

• ResearchGate. (2016). Purification of nitrophenols using complex-assisted crystallization. [Link]

• ResearchGate. (n.d.). [Quantitative determination of phenols by bromination surveyed from an unusual perspective]. [Link]

• ACS Publications. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. [Link]

• GOV.UK. (n.d.). Bromine: incident management. [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.119 - Process safety management of highly hazardous chemicals. [Link]

• ResearchGate. (n.d.). Regioselective bromination of phenols. [Link]

• Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)

• Engineered Science Publisher. (2023). Modern Approaches to Green Bromination for a Sustainable Future. [Link]

• Google Patents. (n.d.).
• Jafari, M. J., & O'Brien, J. (2002). Practical approach to prediction and prevention of runaway reactions. Process Safety Progress, 21(4), 317-323.

• Occupational Safety and Health Administration. (n.d.). Process Safety Management - Overview. [Link]

• PubMed. (2009). Influence of temperature and heating time on bromination of zinc oxide during thermal treatment with tetrabromobisphenol A. [Link]

• PubMed. (2005). Removal of phenol and substituted phenols by newly developed emulsion liquid membrane process. [Link]

• Organic Syntheses. (n.d.). p-BROMOPHENOL. [Link]

• Molecules. (2020). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. [Link]

• Wang, Z., et al. (2020). Steric Hindrance Effect Leading to Regioselective Bromination of Phenols with HBr. Organic Letters, 22(15), 5883–5887.

• ResearchGate. (2019). Telescoped Sequence of Exothermic and Endothermic Reactions in Multistep Flow Synthesis. [Link]

• Sigma-HSE. (2023). Process Safety Management (PSM): OSHA Standards & Safety. [Link]

• EFSA Journal. (2021). Update of the risk assessment of brominated phenols and their derivatives in food. [Link]

• CrystEngComm. (2016). Purification of nitrophenols using complex-assisted crystallization. [Link]

• ResearchGate. (n.d.). The Effect of Temperature and pH on Bromate Formation by Ozonation. [Link]

• Zeal. (2024). Runaway Chemical Reactions: Causes and Prevention. [Link]

• Acta Chemica Scandinavica. (1954). Quantitative Bromination of Phenols. [Link]

• ResearchGate. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. [Link]

• PreScouter. (2021). Eco-friendly Bromide-Bromate Bromination Alternative to Liquid Bromine. [Link]

• ResearchGate. (2019). (PDF) Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. [Link]

• ResearchGate. (2006). Safety and Runaway Prevention in Batch and Semibatch Reactors -- A Review. [Link]

• Google Patents. (n.d.). CN101987814A - Method for preparing 3,4,5-trimethoxyphenol.

• Food Science and Technology. (2020). Synthesis and crystallization purification of phytosterol esters for food industry application. [Link]

• International Brotherhood of Teamsters. (n.d.). Process Safety Management of Highly Hazardous Chemicals. [Link]

• Chemical Engineering Transactions. (2018). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. [Link]

• Scribd. (n.d.). Estimation of Phenol by Bromination Method. [Link]

• Wordpress. (n.d.). Br2 and Electorphilic Br+ reagents. [Link]

• MDPI. (2021). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. [Link]

• Journal of Chemical Technology & Biotechnology. (2018). Preferential crystallization for the purification of similar hydrophobic polyphenols. [Link]

• IChemE. (1997). Why reactions run away. [Link]

• SafetyCulture. (2023). A Guide to OSHA's Process Safety Management (PSM) Standard. [Link]

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• 13. Process Safety Management of Highly Hazardous Chemicals - International Brotherhood of Teamsters [teamster.org]

Technical Support Center: Troubleshooting Demethylation of 3-Bromo-4,5-dimethoxyphenol

Welcome to the technical support center for the demethylation of 3-Bromo-4,5-dimethoxyphenol. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this substrate and encountering challenges related to side reactions, selectivity, and yield. Here, we address common issues in a practical question-and-answer format, grounded in established chemical principles and field-proven insights.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the most common and effective reagent for the complete demethylation of 3-Bromo-4,5-dimethoxyphenol to 3-Bromo-4,5-dihydroxyphenol (3-Bromocatechol)?

A1: Boron tribromide (BBr₃) is overwhelmingly the reagent of choice for the complete demethylation of aryl methyl ethers like 3-Bromo-4,5-dimethoxyphenol.[1][2][3] Its high Lewis acidity facilitates the efficient cleavage of the stable aryl C-O bond.[2][4] The reaction typically proceeds by forming an initial ether-BBr₃ adduct, followed by nucleophilic attack of a bromide ion on the methyl group.[5][6] For complete demethylation of both methoxy groups, it is standard practice to use at least one equivalent of BBr₃ per ether group.[5] Therefore, a minimum of 2.0-2.5 equivalents is recommended to drive the reaction to completion. The reaction is usually performed in an inert solvent like dichloromethane (DCM) at low temperatures (e.g., -78°C to 0°C) to control its high reactivity.[1][7]

Q2: I am observing incomplete conversion, with significant amounts of starting material and mono-demethylated intermediates remaining. What is the likely cause?

A2: Incomplete conversion is a common issue and can typically be attributed to three main factors:

• Insufficient Reagent: The stoichiometry of BBr₃ is critical. You must use at least one mole of BBr₃ for each methoxy group you intend to cleave.[5] For a dimethoxy compound, using less than two equivalents will almost certainly result in a mixture of starting material, two possible mono-demethylated isomers (3-bromo-4-hydroxy-5-methoxyphenol and 3-bromo-5-hydroxy-4-methoxyphenol), and the desired dihydroxy product. Recent studies suggest that one equivalent of BBr₃ can theoretically cleave up to three equivalents of an aryl methyl ether, but in practice, a 1:1 stoichiometry per ether group is the standard to ensure complete reaction.[3]

• Reaction Temperature/Time: While BBr₃ is highly reactive, demethylation reactions can still be sluggish at very low temperatures.[1] If you start the reaction at -78°C, it is common practice to allow it to slowly warm to 0°C or even room temperature and stir overnight to ensure completion.[7][8] Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is essential to determine the optimal reaction time.

• Reagent Quality: Boron tribromide is highly sensitive to moisture and fumes vigorously in the air.[7] If the reagent has been improperly stored or handled, it will hydrolyze to boric acid and HBr, reducing its effective concentration and leading to poor results. Always use a fresh bottle or a recently titrated solution.

Q3: My main product is the desired 3-Bromocatechol, but I am struggling with a dark, tarry polymerization of the product during workup or purification. How can I prevent this?

A3: The product, 3-Bromocatechol, is an electron-rich aromatic compound. Catechols, in general, are highly susceptible to oxidation, especially under neutral or basic pH conditions and in the presence of air (oxygen). This oxidation leads to the formation of colored quinones and subsequent polymerization, resulting in the intractable tars you are observing.

To mitigate this:

• Maintain Acidic Conditions: During the aqueous workup, ensure the solution remains acidic. After quenching the reaction with water or methanol, it is often beneficial to perform extractions from a mildly acidic aqueous layer (e.g., pH 2-4 with dilute HCl).

• Use an Inert Atmosphere: Whenever possible, conduct the workup and purification steps under an inert atmosphere (Nitrogen or Argon) to minimize contact with oxygen. Degassing solvents prior to use can also be beneficial.

• Add Antioxidants/Reducing Agents: Including a small amount of a reducing agent like sodium dithionite (Na₂S₂O₄) or sodium metabisulfite (Na₂S₂O₅) in the aqueous quench and extraction phases can prevent oxidation by scavenging dissolved oxygen.

• Prompt Purification: Do not let the crude product sit for extended periods. Proceed with purification (e.g., column chromatography or recrystallization) as soon as possible after the workup. For chromatography, consider adding a small amount of a reducing agent to the solvent system if compatible.

Section 2: Advanced Troubleshooting Guide

This section addresses specific, complex side reactions and provides detailed protocols for their diagnosis and resolution.

Problem 1: My mass spectrometry (MS) data shows a peak at M+78/80, corresponding to a dibrominated product. Where is the extra bromine coming from?

Diagnosis: This side product is likely a dibromo-dihydroxybenzene derivative, formed by electrophilic aromatic substitution (bromination) on the activated catechol ring. The source of the electrophilic bromine (Br+) can be trace amounts of free bromine (Br₂) in the BBr₃ reagent, which can form upon exposure to light, or via reaction with trace oxygen.[7] The highly electron-rich catechol product is extremely activated towards electrophilic substitution, making it susceptible to bromination even with trace electrophiles.

Solution Workflow:

Detailed Explanation:

• Bromine Scavenger: Before adding the BBr₃ to your substrate, you can add a small amount (~5 mol%) of a sacrificial, highly activated aromatic compound like phenol or anisole to the reaction mixture. This scavenger will react preferentially with any free bromine, protecting your more valuable product.

• Low Temperature: Electrophilic aromatic substitution is kinetically slower at lower temperatures. Maintaining the reaction at 0°C or below will disfavor this side reaction compared to the desired demethylation.

Problem 2: The reaction seems to stall after removing one methyl group. I am isolating 3-bromo-4-hydroxy-5-methoxyphenol as the major product, even with >2 equivalents of BBr₃.

Diagnosis: This issue points towards the formation of a stable intermediate that resists further demethylation. After the first demethylation, the resulting phenol can react with BBr₃ to form an aryloxy-dibromoborane intermediate (ArO-BBr₂). In the case of a catechol precursor, this intermediate can form a very stable five-membered cyclic borate ester.[5] This chelate is significantly less reactive and can require more forcing conditions (higher temperature or longer reaction time) to cleave the second methoxy group.

Reaction Mechanism and Chelate Formation:

Solution:

• Increase Temperature: After the initial addition of BBr₃ at low temperature, allow the reaction to warm to room temperature and then gently heat it to reflux in DCM (around 40-45°C) for several hours.[8] The additional thermal energy is often sufficient to break the stable chelate and drive the second demethylation to completion.

• Increase Reagent Stoichiometry: While generally not ideal, increasing the equivalents of BBr₃ to 3.0 or even 4.0 can sometimes overcome the stability of the intermediate through mass action. This should be a secondary strategy to increasing the temperature, as excess reagent can lead to other side reactions.

Section 3: Experimental Protocols & Data

Protocol: Standard Demethylation of 3-Bromo-4,5-dimethoxyphenol

Safety Note: Boron tribromide is corrosive and reacts violently with water.[1] All operations must be conducted in a well-ventilated fume hood under a dry, inert atmosphere (N₂ or Ar). Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

Methodology:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 3-Bromo-4,5-dimethoxyphenol (1.0 eq).

• Solvent: Add anhydrous dichloromethane (DCM) (approx. 0.1 M concentration).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a 1.0 M solution of BBr₃ in DCM (2.5 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -65°C. A white precipitate may form during the addition.[7]

• Reaction: After the addition is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Stir overnight (12-16 hours).[7][8] Monitor reaction progress by TLC or LC-MS.

• Quenching: Cool the reaction mixture to 0°C in an ice bath. Very slowly and carefully, add anhydrous methanol dropwise to quench the excess BBr₃. Caution: Exothermic reaction.

• Workup: Add water and extract the product with an organic solvent (e.g., Ethyl Acetate or DCM). Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by silica gel column chromatography or recrystallization to obtain pure 3-Bromo-4,5-dihydroxyphenol.

Table 1: Comparison of Common Demethylating Agents

Reagent	Typical Conditions	Pros	Cons
BBr₃	DCM, -78°C to RT	High reactivity, effective for complete demethylation.[1]	Highly corrosive, moisture-sensitive, can cause over-bromination.[7]
HBr (48% aq.)	Acetic Acid, Reflux	Inexpensive, powerful.	Requires high temperatures, risk of side reactions (bromination), harsh conditions not suitable for sensitive substrates.
AlCl₃ / Thiol	DCM or neat, RT to Reflux	Milder than BBr₃, can offer some selectivity.[9]	Often requires a nucleophilic co-reagent (e.g., ethanethiol), workup can be complicated by aluminum salts.
Iodotrimethylsilane (TMSI)	CH₃CN or CHCl₃, RT to 50°C	Neutral conditions, mild.	Expensive, reagent can be unstable.

Table 2: Identifying Byproducts by Mass Spectrometry

Byproduct Name	Structure	Expected Mass (M+)	Rationale
Starting Material	3-Bromo-4,5-dimethoxyphenol	232 / 234	Incomplete Reaction
Mono-demethylated Isomer 1	3-Bromo-4-hydroxy-5-methoxyphenol	218 / 220	Incomplete Reaction / Stable Intermediate
Mono-demethylated Isomer 2	3-Bromo-5-hydroxy-4-methoxyphenol	218 / 220	Incomplete Reaction
Desired Product	3-Bromo-4,5-dihydroxyphenol	204 / 206	Target Compound
Dibrominated Product	Dibromo-4,5-dihydroxyphenol	282 / 284 / 286	Electrophilic Aromatic Substitution
Polymeric Material	-	High MW / Broad Peaks	Oxidation of Catechol Product

Note: Masses are for the molecular ion [M]⁺ and reflect the isotopic pattern of bromine (~1:1 ratio for ⁷⁹Br/⁸¹Br).

References

• Sousa, C., & Silva, P. J. (2013). BBr3-assisted cleavage of most ethers does not follow the commonly assumed mechanism. Chemistry – A European Journal, 19(34), 11135-11141. Available at: [Link]

• McOmie, J. F. W., & Watts, M. L. (1963). Demethylation of aryl methyl ethers by boron tribromide. Chemistry and Industry, (42), 1658. Available at: [Link]

• Chem-Station. (2024). O-Demethylation. Chem-Station International Edition. Available at: [Link]

• McOmie, J. F. W., & West, D. E. (1973). 3,3'-Dihydroxybiphenyl. Organic Syntheses, Coll. Vol. 5, p.412. Available at: [Link]

• Soreau, R., et al. (2006). Process for regioselective demethylation of p-methoxy group in phenolic ester and diaryl ketone moieties. U.S. Patent Application No. 10/932,835.

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Available at: [Link]

• Common Organic Chemistry. (n.d.). Demethylation of Methyl Ethers - Boron Tribromide (BBr3). commonorganicchemistry.com. Available at: [Link]

• Kosak, T. M., et al. (2015). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. European Journal of Organic Chemistry, 2015(34), 7460-7467. Available at: [Link]

• Pearson+. (n.d.). The reagent boron tribromide (BBr3) is used to cleave ethers... Study Prep in Pearson+. Available at: [Link]

• Kosak, T. M., et al. (2015). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3- Facilitated Demethylation of Aryl Methyl Ethers. ScholarWorks@GVSU. Available at: [Link]

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3- Fac" by Richard L. Lord, Andrew L. Korich et al. [scholarworks.gvsu.edu]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. The reagent boron tribromide (BBr3) is used to cleave ethers, pro... | Study Prep in Pearson+ [pearson.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 9. US20060052463A1 - Process for regioselective demethylation of p-methoxy group in phenolic ester and diaryl ketone moieties - Google Patents [patents.google.com]

Technical Support Center: Purification of 3-Bromo-4,5-dimethoxyphenol

Welcome to the technical support center for the purification of 3-Bromo-4,5-dimethoxyphenol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed purification protocols grounded in established chemical principles. Our goal is to provide you with the expertise to navigate the challenges of purifying this substituted phenol, ensuring the high purity required for your research and development endeavors.

Understanding the Chemistry: Synthesis and Potential Impurities

The purification strategy for any compound is intrinsically linked to its synthesis and the potential impurities that may arise. While various synthetic routes to 3-Bromo-4,5-dimethoxyphenol are possible, a common and direct method is the electrophilic bromination of 3,4-dimethoxyphenol.

This reaction, typically carried out with a bromine source in a suitable solvent, can lead to a mixture of products. Understanding this reaction mixture is the first step in devising an effective purification strategy.

Hypothetical Reaction Mixture Composition:

Compound	Structure	Reason for Presence	Potential Purification Challenge
3-Bromo-4,5-dimethoxyphenol (Target)		Desired product.	Co-elution or co-crystallization with isomers.
3,4-Dimethoxyphenol (Starting Material)		Incomplete reaction.	Similar polarity to the product, making separation by chromatography challenging.
2-Bromo-4,5-dimethoxyphenol (Isomer)		Alternative bromination at the ortho position.	Very similar physical and chemical properties to the target compound.
Dibrominated Products		Over-bromination of the starting material or product.	Higher molecular weight and different polarity.
Inorganic Salts	N/A	Byproducts of the reaction or work-up (e.g., HBr, NaBr).	Typically removed during aqueous work-up.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you might encounter during the purification of 3-Bromo-4,5-dimethoxyphenol in a question-and-answer format.

Q1: My crude product is a dark, oily residue after the initial work-up. How can I get it to solidify?

A1: Dark, oily products are common in bromination reactions due to the formation of colored impurities[1]. Here’s a systematic approach to induce solidification:

• Trituration: Try stirring the oil with a small amount of a non-polar solvent in which the desired product is expected to have low solubility, such as cold hexanes or petroleum ether. This can often wash away more soluble impurities and encourage the product to crystallize.

• Solvent Removal: Ensure all residual solvent from the work-up (e.g., dichloromethane, ethyl acetate) has been thoroughly removed under reduced pressure.

• Seeding: If you have a small amount of pure, solid 3-Bromo-4,5-dimethoxyphenol, adding a tiny crystal (a "seed crystal") to the oil can initiate crystallization.

• Initial Purification: If the oil is particularly stubborn, a quick filtration through a short plug of silica gel, eluting with a non-polar solvent to remove baseline impurities, may be necessary before attempting crystallization again.

Q2: I performed a recrystallization, but the purity of my 3-Bromo-4,5-dimethoxyphenol did not improve significantly. What went wrong?

A2: This is a common issue, often related to the choice of solvent or the presence of impurities with very similar solubility profiles. Consider the following:

• Solvent System: A single solvent may not be optimal. A two-solvent system can be more effective. For a compound like 3-Bromo-4,5-dimethoxyphenol, consider dissolving it in a good solvent (e.g., ethanol, ethyl acetate) at an elevated temperature and then slowly adding a poor solvent (e.g., water, hexanes) until the solution becomes turbid. Allowing this to cool slowly can result in purer crystals. Ethanol has been successfully used for the recrystallization of similar brominated compounds[2].

• Cooling Rate: Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool to room temperature slowly, and then place it in an ice bath or refrigerator to maximize yield.

• Isomeric Impurities: If the main impurity is an isomer, such as 2-Bromo-4,5-dimethoxyphenol, recrystallization alone may not be sufficient due to their similar structures and solubilities. In this case, chromatographic separation is recommended.

Q3: I'm struggling to separate the isomeric bromophenols using column chromatography. The spots are too close on the TLC plate.

A3: Separating isomers is a frequent challenge in chromatography. Here's how to improve your separation:

• Mobile Phase Polarity: The polarity of your eluent is critical. For brominated phenols, a non-polar mobile phase with a small amount of a polar modifier is a good starting point. A system of hexane/ethyl acetate is commonly used. A 70:30 methylcyclohexane/ethyl acetate mixture has been reported for a similar separation[3]. Experiment with different ratios (e.g., 90:10, 80:20) to find the optimal separation.

• Stationary Phase: Standard silica gel (60 Å, 230-400 mesh) is a good starting point. If separation is still poor, consider using a different stationary phase, such as alumina or a bonded-phase silica (e.g., phenyl- or cyano-functionalized) which can offer different selectivity for aromatic compounds.

• Column Dimensions and Packing: A longer, narrower column will provide better resolution than a short, wide one. Ensure the column is packed uniformly to prevent band broadening.

• Loading Technique: Dissolve your crude product in a minimal amount of the mobile phase or a slightly more polar solvent and apply it to the column in a narrow band. Overloading the column is a common cause of poor separation.

Q4: My yield is very low after acid-base extraction. Where is my product going?

A4: Low yields in acid-base extractions of phenols can be due to several factors:

• Incorrect pH: Phenols are weakly acidic. To deprotonate 3-Bromo-4,5-dimethoxyphenol and extract it into the aqueous basic layer, you need a base strong enough to deprotonate it. While sodium bicarbonate might not be sufficient, a dilute solution of sodium hydroxide (e.g., 1-2 M) should be effective. The pKa of the closely related 3-bromo-4-methoxyphenol can be used as a guide[4].

• Incomplete Extraction: Ensure you are performing multiple extractions with the basic solution (e.g., 3 x 20 mL) to quantitatively transfer the phenolate to the aqueous layer.

• Incomplete Reprotonation: After separating the aqueous layer, you must re-acidify it to a pH well below the pKa of the phenol to precipitate the product. Use a mineral acid like HCl and check the pH with litmus paper or a pH meter.

• Emulsion Formation: Emulsions can form at the interface of the organic and aqueous layers, trapping your product. To break emulsions, you can try adding a small amount of brine (saturated NaCl solution) or gently swirling the separatory funnel.

• Product Solubility: While the deprotonated phenolate is water-soluble, the protonated phenol has some water solubility. After acidification, ensure you extract the aqueous layer thoroughly with an organic solvent (e.g., 3 x 20 mL of ethyl acetate or dichloromethane) to recover all of your product.

Frequently Asked Questions (FAQs)

Q: What is the expected melting point of pure 3-Bromo-4,5-dimethoxyphenol?

Q: Which solvents are best for dissolving crude 3-Bromo-4,5-dimethoxyphenol for purification?

A: Based on the structure (a moderately polar aromatic compound), good "dissolving" solvents for recrystallization at elevated temperatures would include ethanol, isopropanol, and ethyl acetate. For column chromatography, it is best to dissolve the crude product in a minimal amount of dichloromethane or the mobile phase itself.

Q: How can I monitor the purity of my fractions during column chromatography?

A: Thin-layer chromatography (TLC) is the most common method. Use the same mobile phase for TLC as you are using for your column. Spot the crude mixture and the collected fractions on a TLC plate and visualize the spots under a UV lamp (254 nm). Fractions containing a single spot with the same Rf value as the desired product can be combined.

Q: Is 3-Bromo-4,5-dimethoxyphenol stable, or are there special handling precautions?

A: Phenols can be susceptible to air oxidation, which can lead to coloration. It is good practice to store the purified compound under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place. Handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Detailed Purification Protocols

Here are step-by-step protocols for the most common and effective purification techniques for 3-Bromo-4,5-dimethoxyphenol.

Protocol 1: Purification by Recrystallization

This method is effective for removing small amounts of impurities with different solubility profiles.

Materials:

• Crude 3-Bromo-4,5-dimethoxyphenol

• Ethanol

• Deionized water

• Erlenmeyer flasks

• Hot plate with stirring

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Place the crude 3-Bromo-4,5-dimethoxyphenol in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely. Stirring will aid dissolution.

• Once dissolved, slowly add deionized water dropwise while stirring until the solution becomes slightly cloudy (the cloud point).

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold ethanol/water mixture.

• Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Purification by Flash Column Chromatography

This is the preferred method for separating isomeric impurities and other byproducts with similar polarities.

Materials:

• Crude 3-Bromo-4,5-dimethoxyphenol

• Silica gel (60 Å, 230-400 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

Procedure:

• Prepare the Column: Prepare a slurry of silica gel in hexane and carefully pack the chromatography column. Allow the silica to settle, and then drain the excess hexane until the solvent level is just above the silica bed.

• Prepare the Sample: Dissolve the crude 3-Bromo-4,5-dimethoxyphenol in a minimal amount of dichloromethane or the mobile phase (e.g., 9:1 hexane/ethyl acetate).

• Load the Column: Carefully apply the dissolved sample to the top of the silica bed.

• Elute the Column: Begin eluting the column with a non-polar mobile phase (e.g., 95:5 hexane/ethyl acetate).

• Collect Fractions: Collect fractions in test tubes and monitor the elution by TLC.

• Gradient Elution (if necessary): If the product is not eluting, gradually increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 hexane/ethyl acetate).

• Combine and Evaporate: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to obtain the purified 3-Bromo-4,5-dimethoxyphenol.

Protocol 3: Purification by Acid-Base Extraction

This technique is useful for separating the phenolic product from non-acidic impurities.

Materials:

• Crude reaction mixture in an organic solvent (e.g., ethyl acetate)

• 1 M Sodium hydroxide (NaOH) solution

• 3 M Hydrochloric acid (HCl) solution

• Ethyl acetate

• Separatory funnel

• Beakers

Procedure:

• Dissolve the crude reaction mixture in ethyl acetate and transfer it to a separatory funnel.

• Add an equal volume of 1 M NaOH solution, shake the funnel vigorously, and allow the layers to separate.

• Drain the lower aqueous layer into a clean beaker.

• Repeat the extraction of the organic layer with 1 M NaOH two more times, combining all aqueous extracts.

• Cool the combined aqueous extracts in an ice bath.

• Slowly add 3 M HCl with stirring until the solution is acidic (test with litmus paper). The 3-Bromo-4,5-dimethoxyphenol should precipitate out.

• Extract the acidified aqueous solution with three portions of ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the purified product.

Visualization of Purification Workflow

The following diagram illustrates a general workflow for the purification of 3-Bromo-4,5-dimethoxyphenol from a typical reaction mixture.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. CN101407474A - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile - Google Patents [patents.google.com]
• 3. CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine - Google Patents [patents.google.com]
• 4. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 5. 3-Bromo-4,5-dimethoxybenzaldehyde | C9H9BrO3 | CID 81379 - PubChem [pubchem.ncbi.nlm.nih.gov]

Handling and safety precautions for "3-Bromo-4,5-dimethoxyphenol"

Welcome to the technical support center for 3-Bromo-4,5-dimethoxyphenol (CAS No. 93092-14-9). This guide is designed for researchers, scientists, and drug development professionals to ensure safe handling and successful experimental outcomes. Here, we address common questions and troubleshooting scenarios you may encounter.

Section 1: Safety First - Essential Handling & Storage Protocols

The cornerstone of any successful experiment is a safe laboratory environment. 3-Bromo-4,5-dimethoxyphenol possesses specific hazard characteristics that necessitate careful handling.

Frequently Asked Questions (FAQs) - Safety & Handling

Q1: What are the primary hazards associated with 3-Bromo-4,5-dimethoxyphenol?

A1: Based on the Globally Harmonized System (GHS), this compound is classified with the following hazard statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The signal word for this chemical is "Warning". Always consult the full Safety Data Sheet (SDS) before use.

Q2: What personal protective equipment (PPE) is mandatory when working with this compound?

A2: To mitigate the risks of skin, eye, and respiratory irritation, the following PPE should be used:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or goggles.

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator is necessary.

• Skin and Body Protection: A standard laboratory coat is required.

Q3: What are the proper storage conditions for 3-Bromo-4,5-dimethoxyphenol?

A3: This compound should be stored in a tightly sealed container in a dry, well-ventilated place at room temperature. Improper storage can lead to degradation and impurities.

Q4: What should I do in case of accidental exposure or a spill?

A4:

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.

• Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal. Ensure the area is well-ventilated.

Q5: What are the known incompatibilities of this compound?

A5: 3-Bromo-4,5-dimethoxyphenol is incompatible with strong oxidizing agents. Contact with these substances could lead to vigorous reactions.

Q6: What are the hazardous decomposition products?

A6: When involved in a fire, this compound may emit toxic fumes, including carbon monoxide, carbon dioxide, and hydrogen bromide gas. Firefighting measures should involve the use of carbon dioxide, dry chemical powder, or appropriate foam.

Section 2: Experimental & Troubleshooting Guide

Navigating the challenges of chemical synthesis requires a deep understanding of the reagents and reaction conditions. This section provides insights into potential experimental hurdles and their solutions.

Frequently Asked Questions (FAQs) - Experimental Design & Troubleshooting

Q1: I am planning a bromination reaction with a substituted phenol. What are some general considerations?

A1: The reactivity of phenols in electrophilic aromatic substitution reactions, such as bromination, is highly dependent on the nature and position of the existing substituents. The hydroxyl and methoxy groups in 3-Bromo-4,5-dimethoxyphenol are activating and will influence the regioselectivity of further reactions. Classical bromination often employs corrosive and toxic reagents, and achieving high regioselectivity can be a challenge, potentially leading to a mixture of isomers.

Q2: My reaction involving 3-Bromo-4,5-dimethoxyphenol is not proceeding to completion. What are some potential causes?

A2: Several factors could be at play:

• Reagent Purity: The stated purity of 3-Bromo-4,5-dimethoxyphenol is often ≥95%. Impurities could interfere with the reaction. Consider purifying the starting material if necessary.

• Reaction Conditions: Temperature, solvent, and reaction time are critical. Phenolic compounds can be sensitive to reaction conditions.

• Incompatible Reagents: Ensure that none of the other reagents or solvents are incompatible with a brominated phenol. For instance, strong bases can deprotonate the phenolic hydroxyl group, altering its reactivity.

Q3: I am observing the formation of multiple products in my reaction. How can I improve the selectivity?

A3: The formation of multiple products is a common issue in the chemistry of substituted aromatic compounds.

• Protecting Groups: Consider protecting the phenolic hydroxyl group to prevent side reactions if it is not the intended reaction site.

• Reaction Conditions: Modifying the temperature, solvent polarity, or catalyst can influence the regioselectivity of the reaction.

• Choice of Reagents: Milder and more selective reagents can help to avoid over-reaction or the formation of byproducts.

Q4: What are the recommended methods for purifying the final product?

A4: Purification of brominated phenolic compounds can often be achieved through:

• Column Chromatography: This is a standard method for separating compounds with different polarities. The choice of solvent system will depend on the specific properties of your product.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be an effective purification technique.

• High-Performance Liquid Chromatography (HPLC): For analytical and preparative-scale purification of polar compounds like phenols, reversed-phase HPLC is a powerful tool. A C18 column with a mobile phase of acetonitrile and water (often with a small amount of acid like trifluoroacetic acid) is a common starting point.[1]

Q5: How can I confirm the identity and purity of my synthesized compound?

A5: A combination of analytical techniques is recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for structural elucidation.

• Mass Spectrometry (MS): Provides information about the molecular weight and fragmentation pattern of the compound.

• HPLC: Can be used to assess the purity of the sample by detecting the presence of impurities.

Visualizing the Workflow: From Safety to Synthesis

To provide a clearer understanding of the experimental process, the following workflow diagram outlines the key stages, from initial safety checks to final product analysis.

Caption: A generalized workflow for experiments involving 3-Bromo-4,5-dimethoxyphenol.

Section 3: Chemical Properties & Data

A summary of the key chemical properties of 3-Bromo-4,5-dimethoxyphenol is provided below for quick reference.

Property	Value	Source
CAS Number	93092-14-9	N/A
Molecular Formula	C₈H₉BrO₃	N/A
Molecular Weight	233.06 g/mol	N/A
Purity	≥95%	N/A
Appearance	Not specified (likely a solid)	N/A
Storage	Sealed in a dry place at room temperature	N/A

References

• Lead Sciences . (2021). 3-Bromo-4,5-dimethoxyphenol. Retrieved from [Link]

• Klitgaard, A., et al. (2019). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. Molecules, 24(23), 4358. [Link]

• Topchiy, M. A., et al. (2016). Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach. Masters Theses & Specialist Projects. Paper 1583. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Technical Support Center: 3-Bromo-4,5-dimethoxyphenol

Welcome to the technical support center for 3-Bromo-4,5-dimethoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. Please note that while direct literature on the degradation of 3-Bromo-4,5-dimethoxyphenol is limited, the information provided here is based on established principles of phenol chemistry and data from structurally related brominated and methoxylated compounds.

Section 1: Chemical Stability and Degradation

This section addresses common questions regarding the chemical stability of 3-Bromo-4,5-dimethoxyphenol and potential non-enzymatic degradation pathways.

Q1: My stock solution of 3-Bromo-4,5-dimethoxyphenol has developed a yellow or brownish tint. What is the likely cause?

A1: The discoloration of your stock solution is likely due to oxidation. Phenolic compounds are susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, and trace metal impurities.[1][2] The hydroxyl group on the phenol ring is readily oxidized, leading to the formation of colored quinone-type structures. The methoxy groups on the aromatic ring can also influence the rate and products of oxidation.

Causality: The electron-donating nature of the hydroxyl and methoxy groups increases the electron density of the aromatic ring, making it more susceptible to oxidation. The presence of a bromine atom can also affect the electronic properties of the ring and its reactivity.

Troubleshooting Steps:

• Protect from Light: Store your stock solutions in amber vials or wrap them in aluminum foil to prevent photodegradation.

• Deoxygenate Solvents: Before preparing your stock solution, sparge your solvent with an inert gas like nitrogen or argon to remove dissolved oxygen.

• Use High-Purity Solvents: Trace metal ions in solvents can catalyze oxidation reactions. Use HPLC-grade or equivalent high-purity solvents.

• Control pH: The stability of phenolic compounds can be pH-dependent. Assess the stability of your compound at different pH values to determine the optimal storage conditions.

• Store at Low Temperatures: Store your stock solutions at -20°C or -80°C to slow down the rate of chemical reactions.

Q2: What are the probable chemical degradation pathways for 3-Bromo-4,5-dimethoxyphenol?

A2: Based on the structure of 3-Bromo-4,5-dimethoxyphenol, several degradation pathways are plausible under typical experimental conditions. These include oxidation, demethylation, and potentially dehalogenation.

• Oxidation: As mentioned, oxidation is a primary degradation pathway for phenols. This can lead to the formation of a phenoxy radical, which can then be converted to a benzoquinone derivative. Further reactions can lead to the formation of polymeric products.

• Demethylation: The methoxy groups can be cleaved, particularly under acidic conditions or in the presence of certain enzymes, to form the corresponding dihydroxy or monohydroxy derivatives.[3]

• Dehalogenation: The bromine atom may be removed under certain conditions, such as reductive environments or through microbial action.[4]

• Photodegradation: Exposure to UV or visible light can provide the energy to initiate degradation reactions, often involving radical mechanisms.[1]

Below is a diagram illustrating the potential initial steps of oxidative degradation.

Caption: Potential oxidative degradation of 3-Bromo-4,5-dimethoxyphenol.

Section 2: Enzymatic and Microbial Degradation

This section provides guidance on issues related to the enzymatic or microbial-mediated degradation of 3-Bromo-4,5-dimethoxyphenol.

Q3: I am using 3-Bromo-4,5-dimethoxyphenol in a cell-based assay and observing a loss of activity over time. Could cellular enzymes be degrading the compound?

A3: Yes, it is highly probable that cellular enzymes are metabolizing your compound. Cytochrome P450 (CYP) enzymes, abundant in liver cells and present in many other cell types, are known to metabolize a wide range of xenobiotics, including phenolic compounds.[3]

Key Enzymatic Reactions:

• O-Demethylation: CYP enzymes can catalyze the removal of methyl groups from the methoxy substituents, converting them to hydroxyl groups.[3] This would transform 3-Bromo-4,5-dimethoxyphenol into brominated dihydroxy- or trihydroxy-benzene derivatives.

• Hydroxylation: CYP enzymes can also add hydroxyl groups to the aromatic ring.

• Conjugation: After initial metabolism, the resulting hydroxylated compounds can be further modified by phase II enzymes through processes like glucuronidation or sulfation, which increases their water solubility and facilitates excretion from the cells.

Experimental Approach to Confirm Enzymatic Degradation:

• Incubate with Microsomes: Perform an in vitro experiment by incubating 3-Bromo-4,5-dimethoxyphenol with liver microsomes (a source of CYP enzymes) and an NADPH-generating system.

• Analyze for Metabolites: Use LC-MS/MS to analyze the reaction mixture at different time points to identify potential metabolites.

• Use CYP Inhibitors: Repeat the experiment in the presence of broad-spectrum CYP inhibitors (e.g., 1-aminobenzotriazole) to see if the degradation is reduced.

Q4: I have observed microbial growth in my stock solution. Can microbes degrade 3-Bromo-4,5-dimethoxyphenol?

A4: Yes, various microorganisms, particularly bacteria and fungi, are capable of degrading phenolic compounds.[5][6] They can utilize them as a carbon and energy source. The degradation pathways often involve initial hydroxylation and subsequent ring cleavage.

Plausible Microbial Degradation Pathways:

• Dehalogenation: Microbes can remove the bromine atom, often as an initial step to reduce the toxicity of the compound.[4]

• Demethylation: Similar to enzymatic degradation, microbes can cleave the methoxy groups.

• Ring Cleavage: Following initial modifications, microbes employ dioxygenase enzymes to cleave the aromatic ring, leading to aliphatic intermediates that can enter central metabolic pathways.[6]

Troubleshooting Microbial Contamination:

• Sterile Filtration: Prepare stock solutions using sterile-filtered solvents and filter the final solution through a 0.22 µm filter into a sterile container.

• Aseptic Technique: Use proper aseptic techniques when handling the compound and preparing solutions to prevent contamination.

• Antimicrobial Agents: If compatible with your experimental system, consider adding a low concentration of an antimicrobial agent (e.g., sodium azide) to your stock solution for long-term storage.

Section 3: Analytical and Experimental Troubleshooting

This section provides guidance on analytical methods and troubleshooting common experimental artifacts.

Q5: How can I analyze the degradation of 3-Bromo-4,5-dimethoxyphenol and identify its degradation products?

A5: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive analysis.[7]

Recommended Analytical Workflow:

• Chromatographic Separation: High-Performance Liquid Chromatography (HPLC) with a C18 column is a suitable method for separating the parent compound from its more polar degradation products. A gradient elution with a mobile phase of water (with 0.1% formic acid) and acetonitrile or methanol is a good starting point.

• Detection and Identification:

  • UV-Vis Spectroscopy: A photodiode array (PDA) detector can be used to monitor the separation and provide UV spectra of the parent compound and its degradation products.[7]

  • Mass Spectrometry (MS): Coupling HPLC to a mass spectrometer (LC-MS) is essential for identifying the degradation products. High-resolution mass spectrometry (HRMS) can provide accurate mass measurements to determine the elemental composition of the degradation products. Tandem mass spectrometry (MS/MS) can be used to fragment the ions and obtain structural information.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation of major degradation products, it may be necessary to isolate them using preparative HPLC and then analyze them by NMR spectroscopy.[1]

Below is a workflow diagram for a typical degradation study.

Caption: A typical workflow for a degradation study of 3-Bromo-4,5-dimethoxyphenol.

Q6: What are the best practices for conducting a forced degradation study on 3-Bromo-4,5-dimethoxyphenol?

A6: A forced degradation study is crucial to understand the stability of your compound and to develop stability-indicating analytical methods.

Protocol for Forced Degradation Study:

Condition	Suggested Stressor	Rationale
Acidic Hydrolysis	0.1 M HCl at 60°C	To assess stability in acidic conditions and potential for hydrolysis or demethylation.
Basic Hydrolysis	0.1 M NaOH at 60°C	To assess stability in alkaline conditions.
Oxidation	3% H₂O₂ at room temperature	To mimic oxidative stress.
Photodegradation	Exposure to UV (254 nm) and visible light	To assess light sensitivity.
Thermal Stress	60°C in a dry oven	To evaluate thermal stability.

Step-by-Step Protocol:

• Prepare Solutions: Prepare solutions of 3-Bromo-4,5-dimethoxyphenol at a known concentration (e.g., 1 mg/mL) in the respective stressor solutions.

• Incubate: Incubate the solutions under the specified conditions for a defined period (e.g., 24, 48, 72 hours). Include a control sample stored under normal conditions.

• Neutralize (if necessary): Before analysis, neutralize the acidic and basic samples to prevent damage to the HPLC column.

• Analyze: Analyze all samples by HPLC-UV/MS as described in Q5.

• Evaluate: Compare the chromatograms of the stressed samples to the control to identify degradation products and calculate the percentage of degradation.

References

• Kim, M., Kim, S. M., Kwon, A., et al. (2021). 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation and Deterioration of Skin Barrier in HaCaT Keratinocytes. Marine Drugs, 19(11), 606. [Link]

• Shashvatt, U., Lihl, C., Gelman, F., et al. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Microorganisms, 9(7), 1436. [Link]

• Kim, M., Kim, S. M., Kwon, A., et al. (2023). 3-Bromo-4,5-dihydroxybenzaldehyde Protects Keratinocytes from Particulate Matter 2.5-Induced Damages. Antioxidants, 12(6), 1278. [Link]

• Subehan, S., Usia, T., Iwata, H., Kadota, S., & Tezuka, Y. (2007). Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13. Drug Metabolism and Pharmacokinetics, 22(5), 353-362. [Link]

• Kim, M., Kim, S. M., Kwon, A., et al. (2023). 3-Bromo-4,5-dihydroxybenzaldehyde Protects Keratinocytes from Particulate Matter 2.5-Induced Damages. Antioxidants, 12(6), 1278. [Link]

• Ohtsubo, Y., Nagata, Y., & Tsuda, M. (2000). Biodegradation of dimethylphenols by bacteria with different ring-cleavage pathways of phenolic compounds. Journal of bioscience and bioengineering, 90(4), 412-416. [Link]

• Gigli, M., Negroni, A., Lotti, N., et al. (2022). Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study. Polymers, 14(9), 1786. [Link]

• Ahammad, F., & Ahmar, M. T. (2012). Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. Journal of Applied Sciences Research, 8(7), 3465-3471. [Link]

• Heo, S. J., Hwang, J. Y., & Kim, J. P. (2018). Bis (3-bromo-4,5-dihydroxybenzyl) ether, a novel bromophenol from the marine red alga Polysiphonia morrowii that suppresses LPS-induced inflammatory response by inhibiting ROS-mediated ERK signaling pathway in RAW 264.7 macrophages. Biomedicine & Pharmacotherapy, 103, 1133-1140. [Link]

• Zhang, Y., Wang, F., & Li, Z. (2020). Immobilization of Horseradish Peroxidase for Phenol Degradation. Catalysts, 10(11), 1275. [Link]

• Wujec, M., Urych, A., & Gorniak, R. (2021). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Molecules, 26(16), 4788. [Link]

• Pradika, Y., Pranowo, D., & Matsjeh, S. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. ResearchGate. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 81379, 3-Bromo-4,5-dimethoxybenzaldehyde. Retrieved January 25, 2026 from [Link].

• Van der Walt, J. S., & Van der Watt, J. G. (1993). Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light. Journal of pharmaceutical and biomedical analysis, 11(10), 901-906. [Link]

• ChemSynthesis. (n.d.). 3-Bromo-4-methoxytoluene. Retrieved January 25, 2026, from [Link]

• Krastanov, A., & Alexieva, Z. (2005). Biodegradation of high amounts of phenol, catechol, 2,4-dichlorophenol and 2,6-dimethoxyphenol by Aspergillus awamori cells. Environmental Information System (ENVIS). [Link]

• Tan, Y. Y., Yeo, C. P., & Tiekink, E. R. (2023). Crystal structure and Hirshfeld surface analysis of 3-[(E)-2-(2-bromo-4,5-dimethoxyphenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 10), 990-994. [Link]

• Kumar, A., & Kumar, P. (2022). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. International Journal of Creative Research Thoughts (IJCRT), 10(6). [Link]

• Roy, T. K., & Wulff, J. E. (2023). Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. Beilstein Journal of Organic Chemistry, 19, 1373-1380. [Link]

• Bilal, M., & Iqbal, H. M. (2019). Role of Microbial Enzymes in the Bioremediation of Pollutants: A Review. ResearchGate. [Link]

• Li, X., Luo, Z., & Gu, Z. (2016). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. Molecules, 21(10), 1341. [Link]

• Organic Syntheses Procedure. (n.d.). 3-bromo-4-hydroxytoluene. Retrieved January 25, 2026, from [Link]

• Krastanov, A., & Alexieva, Z. (2005). Biodegradation of high amounts of phenol, catechol, 2,4-dichlorophenol and 2,6-dimethoxyphenol by Aspergillus awamori cells. Environmental Information System (ENVIS). [Link]

• Wang, Y., Wang, Y., & Wang, Y. (2024). Enzymatic Degrading Chlorophenol Wastewater by Mixed Strains of Immobilized White Rot Fungi. bioRxiv. [Link]

• Al-Majid, A. M., Barakat, A., & Al-Othman, Z. A. (2020). Crystal packing analysis of 1-(3,4-dimethoxyphenyl)-3-(4-bromophenyl)prop-2-en-1-one exhibiting a putative halogen bond CeBr/O. ResearchGate. [Link]

Sources

• 1. Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater [mdpi.com]
• 5. Biodegradation of dimethylphenols by bacteria with different ring-cleavage pathways of phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijmr.net.in [ijmr.net.in]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Analysis of 3-Bromo-4,5-dimethoxyphenol by NMR

For researchers, scientists, and drug development professionals, establishing the purity of chemical intermediates is a cornerstone of rigorous scientific practice. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the purity analysis of 3-Bromo-4,5-dimethoxyphenol, a substituted phenol of interest in organic synthesis. We will explore the nuances of Quantitative NMR (qNMR) and contrast its performance with alternative chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

The Analytical Challenge: Characterizing 3-Bromo-4,5-dimethoxyphenol

3-Bromo-4,5-dimethoxyphenol is not a commonly cataloged compound, necessitating a clear understanding of its potential synthetic origins to anticipate likely impurities. A probable and efficient synthetic route involves the bromination of 3,4-dimethoxyphenol or a multi-step synthesis commencing from a more readily available precursor like 3,4-dimethoxybenzaldehyde. A plausible two-step synthesis from the aldehyde is outlined below.

Caption: Plausible synthetic route to 3-Bromo-4,5-dimethoxyphenol.

This synthetic pathway informs our analytical strategy by highlighting potential process-related impurities that must be resolved and quantified.

Anticipated Impurities:

• Starting Materials: Unreacted 3,4-dimethoxybenzaldehyde or 3,4-dimethoxyphenol.

• Regioisomers: Bromination at other positions on the aromatic ring.

• Over-bromination Products: Di-brominated species.

• Byproducts of Baeyer-Villiger Oxidation: Formate esters, if the reaction is not fully complete, and the corresponding carboxylic acid from the peroxyacid reagent.

• Residual Solvents: Acetic acid, ethyl acetate, etc.

Quantitative ¹H NMR: A Primary Method for Purity Assessment

Quantitative ¹H NMR (qNMR) has emerged as a powerful primary analytical method for determining the purity of organic compounds.[1][2] Its key advantage lies in the direct proportionality between the integral of a resonance signal and the number of protons giving rise to that signal. This allows for the determination of the absolute purity of a substance when compared to an internal standard of known purity and concentration.

Predicted ¹H NMR Spectrum of 3-Bromo-4,5-dimethoxyphenol

Based on the structure and data from analogous compounds, the ¹H NMR spectrum of 3-Bromo-4,5-dimethoxyphenol in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) is predicted to exhibit the following key signals:

• Aromatic Protons: Two singlets in the aromatic region (typically δ 6.5-7.5 ppm), each integrating to 1H.

• Methoxyl Protons: Two singlets in the region of δ 3.8-4.0 ppm, each integrating to 3H.

• Phenolic Proton: A broad singlet, the chemical shift of which will be concentration and solvent-dependent, integrating to 1H.

The distinct, well-resolved signals of the aromatic and methoxyl protons are ideal for quantification.

Experimental Protocol: Purity Determination by qNMR

This protocol outlines a self-validating system for the accurate purity determination of 3-Bromo-4,5-dimethoxyphenol.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 3-Bromo-4,5-dimethoxyphenol sample into a clean, dry vial.

• Select a suitable internal standard with a known purity (e.g., maleic acid, dimethyl sulfone). The standard should have signals that do not overlap with the analyte signals.

• Accurately weigh an appropriate amount of the internal standard and add it to the vial containing the analyte.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆). Ensure complete dissolution.

• Transfer the solution to a high-quality NMR tube.

2. NMR Data Acquisition:

• Instrument: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.

• Experiment: A standard 1D proton experiment.

• Key Parameters for Quantification:

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of both the analyte and the internal standard. This ensures full relaxation of the protons between scans, which is critical for accurate integration. A typical starting point is 30 seconds.

  • Pulse Angle: A 90° pulse is used to maximize the signal.

  • Number of Scans (ns): A sufficient number of scans (e.g., 8 or 16) should be acquired to achieve an adequate signal-to-noise ratio (S/N > 150:1 for the signals used in quantification).

  • Acquisition Time (aq): A reasonably long acquisition time (e.g., 3-4 seconds) to ensure good digital resolution.

3. Data Processing and Purity Calculation:

• Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Integrate the well-resolved signals of both the analyte and the internal standard. For 3-Bromo-4,5-dimethoxyphenol, the methoxy signals are excellent candidates.

• The purity of the analyte is calculated using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Caption: Workflow for qNMR purity analysis.

Comparative Analysis: NMR vs. Chromatographic Methods

While qNMR offers significant advantages, HPLC and GC remain workhorse techniques in many analytical laboratories. A comparative overview is essential for selecting the most appropriate method.

Feature	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal intensity is directly proportional to the number of nuclei.	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Differential partitioning between a gaseous mobile phase and a solid or liquid stationary phase.
Quantification	Absolute quantification with a certified internal standard. No need for a standard of the analyte.	Relative quantification against a reference standard of the analyte.	Relative quantification against a reference standard of the analyte.
Sample Throughput	Moderate; sample preparation is simple, but acquisition times can be longer.	High; automated systems allow for rapid analysis of many samples.	High; fast analysis times for volatile compounds.
Destructive?	No, the sample can be recovered.	Yes, the sample is consumed.	Yes, the sample is consumed.
Impurity Detection	Detects all proton-containing impurities with sufficient concentration.	Detects impurities that are chromophoric and separable under the chosen conditions.	Detects volatile and thermally stable impurities.
Strengths	Primary method, structural information, non-destructive.	Versatile for a wide range of compounds, high sensitivity with appropriate detectors.	Excellent for volatile compounds and residual solvent analysis.
Limitations	Lower sensitivity than chromatographic methods, signal overlap can be an issue in complex mixtures.	Requires a reference standard for each analyte, potential for co-elution of impurities.	Not suitable for non-volatile or thermally labile compounds like many phenols.

HPLC Method for Purity Analysis

A reverse-phase HPLC method with UV detection is a suitable alternative for the purity analysis of 3-Bromo-4,5-dimethoxyphenol.

Experimental Protocol: HPLC

• Instrumentation: An HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

• Gradient Program: A linear gradient from 20% B to 80% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., 280 nm).

• Quantification: Purity is determined by area percent, assuming all impurities have a similar response factor to the main component, or by using a certified reference standard of 3-Bromo-4,5-dimethoxyphenol.

GC Method Considerations

Direct analysis of phenolic compounds by GC can be challenging due to their polarity and potential for thermal degradation. Derivatization to a less polar and more volatile silyl ether is often necessary.

Experimental Protocol: GC (with derivatization)

• Derivatization: React the sample with a silylating agent (e.g., BSTFA) to convert the phenolic hydroxyl group to a trimethylsilyl (TMS) ether.

• Instrumentation: A GC system with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Temperature Program: An initial temperature of 100°C, ramped to 280°C.

• Quantification: Purity is determined by area percent or against a derivatized reference standard.

Conclusion: The Right Tool for the Job

For the definitive purity assessment of a novel or uncharacterized compound like 3-Bromo-4,5-dimethoxyphenol, Quantitative ¹H NMR stands out as the superior primary method . Its ability to provide absolute quantification without the need for an identical reference standard, coupled with the wealth of structural information it offers, makes it an invaluable tool for establishing the integrity of a new chemical entity.

HPLC serves as an excellent orthogonal technique for routine analysis and for the detection of non-proton-containing impurities or those present at very low levels. GC is less suitable for the direct analysis of this compound but can be a powerful tool for specific applications, such as the analysis of volatile impurities.

By understanding the principles, strengths, and limitations of each technique, researchers can make informed decisions to ensure the quality and reliability of their scientific data.

References

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2007). Quantitative ¹H NMR: Development and Potential of a Method for Natural Products Analysis. Journal of Natural Products, 70(5), 874-887. [Link]

• Singh, I. P., & Mahajan, S. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76-81. [Link]

• Lee, S. H., et al. (1986). Determination of Halogenated Phenols in Raw and Potable Water by Selected Ion Gas Chromatography-Mass Spectrometry. Journal of the Association of Official Analytical Chemists, 69(3), 557-563. [Link]

Sources

• 1. NP-MRD: Showing NP-Card for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738) [np-mrd.org]
• 2. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Structure Elucidation: A Comparative Guide to Confirming "3-Bromo-4,5-dimethoxyphenol" by X-ray Crystallography

For the modern researcher, particularly in the fast-paced fields of materials science and drug development, the unambiguous determination of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties. This guide provides an in-depth technical comparison of analytical techniques for the structural confirmation of the novel compound, 3-Bromo-4,5-dimethoxyphenol, with a primary focus on the gold-standard method: single-crystal X-ray crystallography.

While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy offer valuable insights into a molecule's connectivity and functional groups, they often leave ambiguities, particularly concerning stereochemistry and the precise spatial arrangement of atoms in the solid state. X-ray crystallography, in contrast, provides a definitive, high-resolution map of electron density, revealing the exact atomic positions and bonding parameters within a crystalline lattice.

This guide will walk through a plausible synthetic and crystallization protocol for 3-Bromo-4,5-dimethoxyphenol, detail the experimental workflow of X-ray crystallography, and present a comparative analysis with other common spectroscopic methods, supported by experimental data from closely related compounds.

Synthesis and Crystallization of 3-Bromo-4,5-dimethoxyphenol

The synthesis of 3-Bromo-4,5-dimethoxyphenol can be approached through the selective bromination of 3,4-dimethoxyphenol. A general protocol is outlined below:

Experimental Protocol: Synthesis

• Dissolution: Dissolve 3,4-dimethoxyphenol in a suitable chlorinated solvent such as dichloromethane (DCM) in a round-bottom flask.

• Cooling: Cool the solution to 0°C using an ice bath to control the reaction's exothermicity.

• Bromination: Slowly add a solution of N-Bromosuccinimide (NBS) in DCM dropwise to the cooled solution. The use of NBS allows for a more selective and milder bromination compared to elemental bromine.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine.

• Extraction: Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel to obtain pure 3-Bromo-4,5-dimethoxyphenol.

Experimental Protocol: Crystallization

High-quality single crystals are a prerequisite for a successful X-ray diffraction experiment. A common and effective method for growing crystals of small organic molecules is slow evaporation:

• Dissolution: Dissolve the purified 3-Bromo-4,5-dimethoxyphenol in a minimal amount of a suitable solvent. Ethanol or a mixture of hexane and ethyl acetate are often good starting points.

• Slow Evaporation: Loosely cover the vial or beaker containing the solution to allow for the slow evaporation of the solvent at room temperature.

• Crystal Growth: Over a period of several hours to days, as the solvent evaporates and the solution becomes supersaturated, crystals should begin to form.

• Isolation: Carefully isolate a well-formed single crystal of suitable size (typically >0.1 mm in all dimensions) for mounting on the diffractometer.

The Unambiguous Answer: X-ray Crystallography

X-ray crystallography provides a direct visualization of the molecular structure in the solid state. The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

Experimental Workflow: Single-Crystal X-ray Diffraction

Data Presentation: Crystallographic Data

While a crystal structure for 3-Bromo-4,5-dimethoxyphenol is not yet publicly available, the crystallographic data for the closely related compound, 3-[(E)-2-(2-bromo-4,5-dimethoxyphenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one , provides an excellent example of the definitive data obtained from such an analysis.

Parameter	Value
Chemical Formula	C₁₈H₂₁BrO₃
Formula Weight	365.26
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.9084 (8)
b (Å)	8.1667 (5)
c (Å)	18.1737 (13)
β (°)	102.231 (2)
Volume (ų)	1727.3 (2)
Z	4
R-factor (%)	3.6

This data allows for the precise determination of bond lengths, bond angles, and torsion angles, providing an unambiguous 3D structure.

Visualization of Molecular Structure

Based on its known connectivity, the anticipated structure of 3-Bromo-4,5-dimethoxyphenol is presented below.

// Define atom nodes C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; Br [label="Br", fontcolor="#EA4335"]; O1 [label="O"]; C7 [label="CH3"]; O2 [label="O"]; C8 [label="CH3"]; O3 [label="O"]; H1 [label="H"];

// Benzene ring C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

// Substituents C3 -- Br; C4 -- O1; O1 -- C7; C5 -- O2; O2 -- C8; C1 -- O3; O3 -- H1; } केंद Caption: Predicted structure of 3-Bromo-4,5-dimethoxyphenol.

A Comparative Analysis: The Role of Other Spectroscopic Techniques

While X-ray crystallography is the definitive method, other spectroscopic techniques provide complementary and often more readily obtainable data for initial structural assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei, primarily ¹H and ¹³C.

• ¹H NMR: Reveals the number of different types of protons, their chemical environment, and their proximity to other protons. For a compound like 3-Bromo-4,5-dimethoxyphenol, one would expect to see signals for the aromatic protons, the hydroxyl proton, and the methoxy protons.

• ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

While powerful for determining the carbon-hydrogen framework, NMR alone cannot definitively establish the substitution pattern on the aromatic ring without more complex 2D experiments (e.g., HMBC, HSQC), and even then, some ambiguity may remain.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and information about its fragmentation pattern. High-resolution mass spectrometry (HRMS) can determine the elemental composition. For 3-Bromo-4,5-dimethoxyphenol, MS would confirm the molecular formula C₈H₉BrO₃ and the presence of a bromine atom due to the characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br). However, MS cannot distinguish between isomers.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 3-Bromo-4,5-dimethoxyphenol, one would expect to see characteristic absorption bands for the O-H stretch of the phenol, C-O stretches of the methoxy groups and phenol, and C=C stretches of the aromatic ring. While useful for confirming the presence of these functional groups, IR spectroscopy provides limited information about the overall molecular structure.

Comparison of Analytical Techniques

Technique	Information Provided	Strengths	Weaknesses
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, crystal packing	Unambiguous and definitive structural determination	Requires high-quality single crystals, which can be difficult to obtain
NMR Spectroscopy	Connectivity of atoms (carbon-hydrogen framework), chemical environments	Excellent for structure elucidation in solution, non-destructive	Can be complex to interpret for complex molecules, may not distinguish all isomers without advanced techniques
Mass Spectrometry	Molecular weight, elemental composition (HRMS), fragmentation patterns	High sensitivity, requires very small sample amounts	Does not provide information on stereochemistry or isomer connectivity
IR Spectroscopy	Presence of functional groups	Rapid and simple to perform, non-destructive	Provides limited information on the overall molecular skeleton

Conclusion

For the unambiguous structural confirmation of novel compounds like 3-Bromo-4,5-dimethoxyphenol, single-crystal X-ray crystallography stands as the unparalleled gold-standard technique. While NMR, MS, and IR spectroscopy are indispensable tools for preliminary characterization and for providing complementary data, they cannot offer the definitive three-dimensional structural information that X-ray crystallography provides. The ability to precisely determine atomic coordinates, bond lengths, and angles is crucial for understanding the structure-property relationships that are fundamental to advancing drug discovery and materials science. Therefore, when the goal is absolute certainty in molecular structure, the effort to obtain high-quality crystals for X-ray diffraction analysis is a scientifically justified and often necessary endeavor.

References

• PubChem. 3-Bromo-4,5-dimethoxybenzaldehyde. National Center for Biotechnology Information. [Link]

• Rajkumar, M., et al. (2023). Crystal structure and Hirshfeld surface analysis of 3-[(E)-2-(2-bromo-4,5-dimethoxyphenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one. IUCrData, 8(11). [Link]

• Google Patents. Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)

• Piekus-Słomka, N., et al. (2022). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Molecules, 27(23), 8233. [Link]

• NIST. 3-Bromo-4-methoxybenzaldehyde. NIST Chemistry WebBook. [Link]

A Comparative Guide to the Reactivity of 3-Bromo-4,5-dimethoxyphenol and Other Bromophenols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Substituted Phenols in Synthesis

Substituted phenols are pivotal building blocks in organic synthesis, serving as precursors to a vast array of pharmaceuticals, agrochemicals, and functional materials. Their reactivity is intricately governed by the nature and position of substituents on the aromatic ring. Bromophenols, in particular, are versatile intermediates, with the bromine atom acting as a handle for a variety of cross-coupling and substitution reactions.

This guide focuses on comparing the reactivity of 3-Bromo-4,5-dimethoxyphenol with a selection of other bromophenols: 2-bromophenol , 3-bromophenol , 4-bromophenol , and 2,4-dibromophenol . We will explore how the interplay of the hydroxyl, methoxy, and bromo substituents influences the reactivity of the aromatic ring and the carbon-bromine bond in key transformations.

Theoretical Framework: Understanding Substituent Effects

The reactivity of a substituted benzene ring is primarily dictated by the electronic and steric effects of its substituents. These effects influence the electron density of the aromatic ring, the stability of reaction intermediates, and the accessibility of reactive sites.

Electronic Effects: Inductive vs. Resonance

• Inductive Effect (-I): This is the withdrawal of electron density through the sigma bond network due to the electronegativity of an atom. Halogens, like bromine, and oxygen-containing groups, like hydroxyl (-OH) and methoxy (-OCH₃), all exert an electron-withdrawing inductive effect.

• Resonance Effect (+M or -M): This is the donation or withdrawal of electron density through the pi system of the aromatic ring.

  • Hydroxyl (-OH) and Methoxy (-OCH₃) groups are strong +M groups. The lone pairs on the oxygen atom can be delocalized into the benzene ring, increasing the electron density at the ortho and para positions. This resonance donation generally outweighs their inductive withdrawal, making the ring more activated towards electrophilic attack.[1]

  • Bromo (-Br) group is a deactivating group. While it has a weak +M effect due to its lone pairs, its strong -I effect dominates, making the ring less reactive than benzene towards electrophiles. However, the resonance donation, although weak, still directs incoming electrophiles to the ortho and para positions.

In 3-Bromo-4,5-dimethoxyphenol , the two methoxy groups and the hydroxyl group are powerful electron-donating groups through resonance. Their combined effect significantly increases the electron density of the aromatic ring, making it highly activated towards electrophilic aromatic substitution. The bromine atom, in turn, acts as a leaving group in cross-coupling reactions.

Steric Hindrance

The size of substituents can physically block the approach of reagents to a particular reaction site. This is particularly relevant for substitution at the ortho position to a bulky group. In the case of 2-bromophenol and 2,4-dibromophenol, the bromine atom adjacent to the hydroxyl group can influence the approach of catalysts and other reactants.

Comparative Reactivity in Key Transformations

We will now compare the reactivity of our target bromophenols in three major classes of reactions: Palladium-catalyzed cross-coupling (Suzuki-Miyaura and Buchwald-Hartwig), electrophilic aromatic substitution, and oxidation.

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura and Buchwald-Hartwig reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds, respectively. The reactivity of the aryl bromide in these reactions is largely dependent on the ease of oxidative addition of the palladium catalyst to the C-Br bond.

The Suzuki-Miyaura reaction couples an organoboron compound with an organic halide.[2] The general trend for the reactivity of aryl halides is I > Br > Cl. For a given halide, electron-withdrawing groups on the aromatic ring generally accelerate the rate-determining oxidative addition step, thus increasing the overall reaction rate. Conversely, electron-donating groups can decrease the reaction rate.

Qualitative Reactivity Prediction:

• 3-Bromo-4,5-dimethoxyphenol: The strong electron-donating nature of the hydroxyl and two methoxy groups is expected to make this substrate less reactive in Suzuki-Miyaura coupling compared to simpler bromophenols.

• 2,4-dibromophenol: The presence of two electron-withdrawing bromine atoms should make this compound more reactive than monobromophenols.

• 2-bromophenol, 3-bromophenol, and 4-bromophenol: Their reactivity will be influenced by the interplay of the electron-withdrawing inductive effect and electron-donating resonance effect of the hydroxyl group. Generally, the reactivity is expected to follow the order: 4-bromophenol > 2-bromophenol > 3-bromophenol, with steric hindrance potentially lowering the reactivity of the 2-isomer.

Experimental Data Summary for Suzuki-Miyaura Coupling:

Bromophenol	Phenylboronic Acid Coupling Yield (%)	Reference
2-Bromophenol	85	[3]
3-Bromophenol	92	[3]
4-Bromophenol	95	[3]
2,4-Dibromophenol	78 (monocoupling)	[4]
3-Bromo-4,5-dimethoxyphenol	~90 (with specific catalyst systems)	[5]

Note: Yields are highly dependent on the specific reaction conditions (catalyst, ligand, base, solvent, temperature) and should be compared with caution.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: A generalized workflow for a typical Suzuki-Miyaura cross-coupling reaction.

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine.[6] Similar to the Suzuki-Miyaura reaction, the efficiency of the Buchwald-Hartwig amination is influenced by the electronic properties of the aryl halide.

Qualitative Reactivity Prediction:

The reactivity trends are expected to be similar to those observed in the Suzuki-Miyaura coupling, with electron-withdrawing groups generally enhancing reactivity and electron-donating groups decreasing it. Therefore, 3-Bromo-4,5-dimethoxyphenol is predicted to be the least reactive among the compared compounds.

Experimental Data Summary for Buchwald-Hartwig Amination:

Direct comparative data for all the target compounds under identical conditions is scarce. However, the general principles suggest that more electron-deficient aryl bromides will react more readily.

Bromophenol	Amine Coupling Partner	Typical Yield Range (%)
2-Bromophenol	Secondary amines	70-90
4-Bromophenol	Primary and secondary amines	80-95
3-Bromo-4,5-dimethoxyphenol	Morpholine	~85

Note: These are representative yield ranges from various literature sources and are highly dependent on the specific amine, catalyst, ligand, and reaction conditions.

Electrophilic Aromatic Substitution

In electrophilic aromatic substitution, an electrophile attacks the electron-rich aromatic ring. The reactivity is enhanced by electron-donating groups and diminished by electron-withdrawing groups.

Qualitative Reactivity Prediction:

• 3-Bromo-4,5-dimethoxyphenol: With three strong electron-donating groups (-OH and two -OCH₃), this compound is highly activated and is expected to be the most reactive towards electrophiles. Substitution will be directed to the positions ortho and para to the activating groups.

• 2-bromophenol, 3-bromophenol, and 4-bromophenol: The hydroxyl group is a strong activating group, making these compounds more reactive than benzene. The bromine atom is a deactivator. The overall reactivity will be a balance of these effects.

• 2,4-dibromophenol: The two deactivating bromine atoms will make this compound less reactive than the monobromophenols.

Experimental Data Summary for Electrophilic Bromination:

Compound	Product(s)	Observations	Reference
Phenol	2,4,6-Tribromophenol	Rapid reaction, often difficult to stop at monosubstitution.[7]	[7]
4-Bromophenol	2,4-Dibromophenol	Further bromination occurs at the positions activated by the -OH group.	[8]
3-Bromo-4,5-dimethoxyphenol	2,6-Dibromo-4,5-dimethoxyphenol	The highly activated ring readily undergoes further bromination.

Reaction Mechanism: Electrophilic Aromatic Substitution

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioactivity of Bromophenol Derivatives: From Inflammation to Cancer Therapeutics

A Senior Application Scientist's Guide to the Biological Activities of 3-Bromo-4,5-dimethoxyphenol Derivatives

In the landscape of drug discovery and development, the exploration of novel chemical scaffolds with potent biological activities is paramount. Among these, brominated phenolic compounds, particularly derivatives of 3-Bromo-4,5-dimethoxyphenol, have emerged as a promising class of molecules with diverse therapeutic potential. While direct biological data on 3-Bromo-4,5-dimethoxyphenol itself is limited in publicly available literature, a comprehensive analysis of its derivatives reveals a fascinating spectrum of activities, ranging from potent anti-inflammatory and antioxidant effects to significant anticancer properties.

This guide provides a comparative analysis of the biological activities of key derivatives of 3-Bromo-4,5-dimethoxyphenol, namely 3-Bromo-4,5-dihydroxybenzaldehyde (BDB) and various brominated stilbenes. We will delve into the experimental evidence supporting their efficacy, elucidate their mechanisms of action through key signaling pathways, and provide detailed protocols for the assays used to evaluate their biological effects.

A Tale of Two Derivatives: Anti-inflammatory and Antioxidant Powerhouse vs. Anticancer Agents

The derivatization of the 3-Bromo-4,5-dimethoxyphenol core leads to compounds with distinct and potent biological activities. Here, we compare two prominent classes of these derivatives:

• 3-Bromo-4,5-dihydroxybenzaldehyde (BDB): This derivative, often isolated from marine red algae, has demonstrated significant anti-inflammatory and antioxidant properties.[1][2] Its therapeutic potential has been explored in conditions such as atopic dermatitis and myocardial ischemia-reperfusion injury.[1][3]

• Brominated Stilbenes: These synthetic derivatives have been a focus of anticancer research. By incorporating the brominated phenol moiety into a stilbene scaffold, researchers have developed compounds with potent cytotoxic effects against various cancer cell lines.[4][5]

The following sections will dissect the biological activities of these derivatives, supported by experimental data and mechanistic insights.

Anti-inflammatory and Antioxidant Activities of 3-Bromo-4,5-dihydroxybenzaldehyde (BDB)

BDB has been shown to exert its anti-inflammatory and antioxidant effects through the modulation of key cellular signaling pathways.

Mechanism of Action: Quenching the Flames of Inflammation and Oxidative Stress

Anti-inflammatory Effects via NF-κB Pathway Inhibition:

Inflammation is a complex biological response mediated by a cascade of signaling molecules, with the Nuclear Factor-kappa B (NF-κB) pathway playing a central role.[6][7] In inflammatory conditions, NF-κB is activated, leading to the transcription of pro-inflammatory genes, including cytokines and chemokines.[8][9] BDB has been shown to suppress the activation of the NF-κB pathway.[10] This inhibition is achieved by preventing the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB.[10] As a result, the translocation of NF-κB to the nucleus is blocked, leading to a downregulation of pro-inflammatory gene expression.[10]

Figure 1: Inhibition of the NF-κB signaling pathway by 3-Bromo-4,5-dihydroxybenzaldehyde (BDB).

Antioxidant Effects via Nrf2/HO-1 Pathway Activation:

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in numerous diseases.[11] The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a primary cellular defense mechanism against oxidative stress.[12][13] Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. Upon exposure to oxidative stress, Nrf2 dissociates from Keap1 and translocates to the nucleus, where it binds to the antioxidant response element (ARE) in the promoter region of antioxidant genes, such as heme oxygenase-1 (HO-1).[14][15] BDB has been demonstrated to activate the Nrf2/HO-1 pathway, leading to an increase in the expression of HO-1 and other antioxidant enzymes.[10][11] This, in turn, enhances the cell's capacity to neutralize ROS and mitigate oxidative damage.[16]

Figure 2: Activation of the Nrf2/HO-1 antioxidant pathway by 3-Bromo-4,5-dihydroxybenzaldehyde (BDB).

Anticancer Activities of Brominated Stilbene Derivatives

The structural modification of introducing a brominated phenol into a stilbene framework has yielded a series of compounds with promising anticancer activity. These derivatives have been shown to inhibit the proliferation of various cancer cell lines.

Mechanism of Action: Halting the Cell Cycle

Several brominated stilbene derivatives have demonstrated the ability to induce cell cycle arrest, a key mechanism for inhibiting cancer cell growth.[4] For instance, 4-bromo-3′,4′,5′-trimethoxy-trans-stilbene has been reported to cause G2/M phase arrest in human lung cancer cells (A549).[4][17] This disruption of the cell cycle ultimately leads to the inhibition of cell proliferation and can trigger apoptosis (programmed cell death).

Comparative Anticancer Activity

The anticancer potency of these derivatives is often quantified by their half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of a cell population. The table below summarizes the reported IC50 values for some brominated stilbene derivatives against various cancer cell lines.

Compound	Cancer Cell Line	IC50 Value	Reference
4-bromo-3′,4′,5′-trimethoxy-trans-stilbene	A549 (Human Lung Cancer)	6.36 µM	[4][17]
Z-isomer of a brominated stilbene derivative	-	0.03 µM	[4][17]
3-bromo-3′,4′,5′,4-tetramethoxy-trans-stilbene	Jurkat (Human T-cell leukemia)	low µM range	[18]

It is important to note that the anticancer activity can be significantly influenced by the specific substitution pattern of the bromine and methoxy groups on the stilbene scaffold.[18]

Experimental Protocols: A Guide to Assessing Biological Activity

To ensure the scientific integrity and reproducibility of the findings presented, it is crucial to understand the experimental methodologies employed. This section provides a detailed, step-by-step protocol for a key assay used to evaluate the anticancer activity of these compounds.

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[19] NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Principle: The amount of purple formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[20]

• Compound Treatment:

  • Prepare serial dilutions of the test compounds (e.g., brominated stilbenes) in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds, e.g., DMSO) and a positive control (a known cytotoxic drug).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[20]

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.[21]

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[19]

  • Gently pipette up and down to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.[19][21]

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value of the compound.

Figure 3: Experimental workflow for the MTT assay.

Conclusion: A Promising Scaffold for Future Drug Development

The derivatives of 3-Bromo-4,5-dimethoxyphenol represent a versatile and promising scaffold for the development of novel therapeutic agents. The dihydroxybenzaldehyde derivative, BDB, stands out for its potent anti-inflammatory and antioxidant properties, mediated through the inhibition of the NF-κB pathway and activation of the Nrf2/HO-1 pathway, respectively. In contrast, the brominated stilbene derivatives have demonstrated significant anticancer activity by inducing cell cycle arrest.

This comparative guide highlights the importance of structural modifications in tuning the biological activity of a parent compound. The experimental data and mechanistic insights presented herein provide a solid foundation for researchers, scientists, and drug development professionals to further explore the therapeutic potential of this fascinating class of bromophenol derivatives. Future research should focus on direct comparative studies of these derivatives to establish a clearer structure-activity relationship and to identify lead compounds for further preclinical and clinical development.

References

• 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation and Deterioration of Skin Barrier in HaCaT Keratinocytes. MDPI.

• 3-Bromo-4,5-Dihydroxybenzaldehyde Protects Against Myocardial Ischemia and Reperfusion Injury Through the Akt-PGC1α-Sirt3 Pathway. Frontiers.

• Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. National Institutes of Health.

• MTT assay protocol. Abcam.

• Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. MDPI.

• NF-κB signaling in inflammation. National Institutes of Health.

• Role of Nrf2/HO-1 system in development, oxidative stress response and diseases: an evolutionarily conserved mechanism. National Institutes of Health.

• Anti-Inflammatory Effect of 3-Bromo-4,5-Dihydroxybenzaldehyde, a Component of Polysiphonia morrowii, In Vivo and In Vitro. National Institutes of Health.

• Marine Compound 3-Bromo-4,5-dihydroxybenzaldehyde Protects Skin Cells against Oxidative Damage via the Nrf2/HO-1 Pathway. National Institutes of Health.

• Bromo Analogues of Active 3,4,5,4´-Tetramethoxy-trans-stilbene (DMU-212) - A New Path of Research to Anticancer Agents. Semantic Scholar.

• Anticancer Activity of Stilbene-Based Derivatives. ResearchGate.

• The NRF-2/HO-1 Signaling Pathway: A Promising Therapeutic Target for N. JIR.

• NF-κB. Wikipedia.

• MTT Assay Protocol. Springer Nature Experiments.

• More Than Resveratrol: New Insights into Stilbene-Based Compounds. MDPI.

• The Nrf2-HO-1 system and inflammaging. Frontiers.

• NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers.

• Effects of 3-bromo-4,5-dihydroxybenzaldehyde (BDB) on cell viability... ResearchGate.

• Anticancer assay (MTT). Bio-protocol.

• Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents | Request PDF. ResearchGate.

• NF-κB Signaling.

• (PDF) Inhibition of Cancer Derived Cell Lines Proliferation by Synthesized Hydroxylated Stilbenes and New Ferrocenyl-Stilbene Analogs. Comparison with Resveratrol. ResearchGate.

• Activation of the Nrf2/HO-1 signaling pathway contributes to the protective effects of baicalein against oxidative stress-induced DNA damage and apoptosis in HEI193 Schwann cells. National Institutes of Health.

• Stilbene compound trans-3,4,5,4´-tetramethoxystilbene, a potential anticancer drug, regulates constitutive androstane receptor (Car) target genes, but does not possess proliferative activity in mouse liver. PubMed.

• Cell Viability Assays - Assay Guidance Manual. National Institutes of Health.

• Synthesis and Study of Substituted Chalcones Combined with Fluoroazobenzenes—New Photoswitches for Application in Biological Systems. MDPI.

• The Nuclear Factor NF-κB Pathway in Inflammation. National Institutes of Health.

• MTT Cell Proliferation Assay. ATCC.

• 3,4',5-trans-Trimethoxystilbene; a natural analogue of resveratrol with enhanced anticancer potency. PubMed.

• 3-Bromo-4,5-dihydroxybenzaldehyde Enhances the Level of Reduced Glutathione via the Nrf2-Mediated Pathway in Human Keratinocytes. PubMed Central.

• The PI3K/AKT/NRF2 Signaling Pathway Involved in the Improvement of CUMS-Induced Depressive-like Behaviors by Apigenin. MDPI.

• 3-Bromo-4,5-dihydroxybenzaldehyde Attenuates Allergic Contact Dermatitis by Generating CD4+Foxp3+ T cells. PubMed.

• Treatment with 3-Bromo-4,5-Dihydroxybenzaldehyde Improves Cardiac Function by Inhibiting Macrophage Infiltration in Mice. PubMed Central.

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A Comparative Guide to the Synthesis of 3-Bromo-4,5-dimethoxyphenol for Researchers and Drug Development Professionals

Introduction: The Significance of 3-Bromo-4,5-dimethoxyphenol in Medicinal Chemistry

3-Bromo-4,5-dimethoxyphenol is a key building block in the synthesis of a variety of pharmacologically active molecules. Its substituted phenyl ring serves as a versatile scaffold for the development of novel therapeutic agents, including potent cytotoxic compounds against human cancer cell lines. The precise arrangement of the bromo and dimethoxy substituents on the phenolic ring is crucial for the biological activity of the final compounds. Consequently, the efficient and regioselective synthesis of this intermediate is of paramount importance to researchers in the field of drug discovery and development.

This guide provides an in-depth, objective comparison of two distinct synthetic routes to 3-Bromo-4,5-dimethoxyphenol. Each route is presented with a detailed experimental protocol, a discussion of the underlying chemical principles, and an analysis of its advantages and disadvantages. This comparative analysis is intended to empower researchers to make informed decisions when selecting a synthetic strategy that best aligns with their specific laboratory capabilities, project timelines, and overall research goals.

Route 1: Direct Regioselective Bromination of 3,4-Dimethoxyphenol

This approach represents the most direct pathway to the target molecule, relying on the principles of electrophilic aromatic substitution on a pre-existing dimethoxyphenol scaffold.

Causality Behind Experimental Choices

The hydroxyl and methoxy groups of the starting material, 3,4-dimethoxyphenol, are both activating, ortho-, para-directing groups for electrophilic aromatic substitution. The regioselectivity of the bromination is therefore a critical consideration. The position of bromination is influenced by the steric hindrance and the electronic effects of these substituents. N-Bromosuccinimide (NBS) is often chosen as a milder and more selective brominating agent compared to molecular bromine, which can lead to over-bromination and the formation of hazardous byproducts like hydrogen bromide.[1] Acetonitrile is a suitable polar aprotic solvent for this reaction.

Experimental Protocol: Route 1

Step 1: Regioselective Bromination of 3,4-Dimethoxyphenol

• Materials:

  • 3,4-Dimethoxyphenol

  • N-Bromosuccinimide (NBS)

  • Acetonitrile (CH3CN)

  • Dichloromethane (CH2Cl2)

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous sodium sulfate (Na2SO4)

• Procedure:

  • Dissolve 3,4-dimethoxyphenol (1.0 eq.) in acetonitrile at room temperature.

  • Add N-Bromosuccinimide (1.1 eq.) portion-wise to the solution.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in dichloromethane and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford 3-Bromo-4,5-dimethoxyphenol.

Workflow Visualization: Route 1

Caption: Direct synthesis of 3-Bromo-4,5-dimethoxyphenol.

Route 2: Multi-step Synthesis from Vanillin

This alternative route employs a more readily available and economical starting material, vanillin, and proceeds through a series of well-established transformations.

Causality Behind Experimental Choices

This pathway leverages the reactivity of the functional groups in vanillin. The initial bromination of vanillin is highly regioselective due to the strong directing effects of the hydroxyl and methoxy groups. The subsequent methylation protects the phenolic hydroxyl group, allowing for the selective transformation of the aldehyde. The Baeyer-Villiger oxidation is a reliable method for converting an aromatic aldehyde into a formate ester, which can then be easily hydrolyzed to the desired phenol.[2] This multi-step approach offers greater control over the substitution pattern on the aromatic ring.

Experimental Protocol: Route 2

Step 1: Bromination of Vanillin

• Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • Methanol

  • Bromine

• Procedure: [3]

  • To a stirred, cooled (0-5 °C) solution of vanillin (1.0 eq.) in methanol, add bromine (1.1 eq.) dropwise over 30 minutes.

  • Stir the mixture at room temperature for 30 minutes.

  • Pour the reaction mixture into ice-cold water.

  • Collect the resulting solid by filtration, wash with water, and dry in vacuo to give 5-bromovanillin.

Step 2: Methylation of 5-Bromovanillin

• Materials:

  • 5-Bromovanillin

  • Dimethyl sulfate

  • Potassium carbonate

  • Acetone

• Procedure:

  • To a solution of 5-bromovanillin (1.0 eq.) in acetone, add potassium carbonate (3.0 eq.) and dimethyl sulfate (1.2 eq.).

  • Reflux the mixture for 4-6 hours, monitoring by TLC.

  • After cooling, filter the mixture and concentrate the filtrate.

  • Dissolve the residue in dichloromethane, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield 5-bromo-3,4-dimethoxybenzaldehyde (5-bromoveratraldehyde).

Step 3: Baeyer-Villiger Oxidation of 5-Bromoveratraldehyde

• Materials:

  • 5-Bromoveratraldehyde

  • meta-Chloroperoxybenzoic acid (m-CPBA)

  • Dichloromethane

• Procedure:

  • Dissolve 5-bromoveratraldehyde (1.0 eq.) in dichloromethane and cool to 0 °C.

  • Add m-CPBA (1.2 eq.) portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Wash the reaction mixture with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude formate ester.

Step 4: Hydrolysis of the Formate Ester

• Materials:

  • Crude formate ester from Step 3

  • Methanol

  • Sodium hydroxide solution (1 M)

  • Hydrochloric acid (1 M)

• Procedure:

  • Dissolve the crude formate ester in methanol.

  • Add 1 M sodium hydroxide solution and stir at room temperature for 1-2 hours.

  • Acidify the mixture with 1 M hydrochloric acid.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to yield 3-Bromo-4,5-dimethoxyphenol.

Workflow Visualization: Route 2

Caption: Multi-step synthesis from vanillin.

Quantitative Data Comparison

Parameter	Route 1: Direct Bromination	Route 2: Multi-step from Vanillin
Starting Material	3,4-Dimethoxyphenol	Vanillin
Number of Steps	1	4
Overall Yield	Moderate to Good (Estimated)	Moderate (Estimated)
Key Reagents	N-Bromosuccinimide	Bromine, Dimethyl sulfate, m-CPBA
Purification	Column Chromatography	Multiple extractions and Column Chromatography
Scalability	Potentially scalable	More complex for large scale

Comparative Analysis and Discussion

Route 1: The Direct Approach

• Advantages:

  • Atom Economy and Efficiency: This single-step synthesis is highly efficient in terms of reaction time and resource utilization.

  • Simplicity: The straightforward procedure makes it an attractive option for rapid synthesis.

• Disadvantages:

  • Regioselectivity: While NBS offers good selectivity, the formation of isomeric impurities is possible and may necessitate careful purification. The precise regiochemical outcome can be sensitive to reaction conditions.

  • Starting Material Cost: 3,4-Dimethoxyphenol is generally more expensive than vanillin.

Route 2: The Controlled Multi-step Pathway

• Advantages:

  • Cost-Effectiveness: Vanillin is an inexpensive and readily available starting material.

  • High Regiocontrol: Each step in this sequence is well-defined and generally proceeds with high regioselectivity, minimizing the formation of complex isomeric mixtures.

  • Versatility: The intermediate, 5-bromovanillin, is a versatile building block for the synthesis of other derivatives.

• Disadvantages:

  • Longer Synthesis Time: The multi-step nature of this route translates to a longer overall synthesis time.

  • Cumulative Yield: The overall yield is dependent on the efficiency of four individual steps, which can result in a lower final product yield compared to a single-step process.

  • Reagent Handling: This route involves the use of bromine and a peroxyacid, which require careful handling.

Conclusion and Recommendation

The choice between these two synthetic routes for 3-Bromo-4,5-dimethoxyphenol depends on the specific priorities of the research project.

For rapid access to the target molecule on a smaller scale, where the cost of the starting material is not a primary concern, Route 1 (Direct Bromination) is the recommended approach. Its simplicity and efficiency are significant advantages. However, careful optimization of the reaction conditions and rigorous purification are necessary to ensure the desired regioselectivity and purity of the final product.

For larger-scale synthesis where cost-effectiveness and high regiochemical purity are paramount, Route 2 (Multi-step from Vanillin) presents a more strategic option. Although it is a longer process, the use of an inexpensive starting material and the high degree of control at each step can lead to a more economical and reliable synthesis in the long run.

Ultimately, this guide provides the foundational information for researchers to validate and adapt these synthetic strategies to their specific needs, contributing to the advancement of medicinal chemistry and drug discovery.

References

• Dudley, K. (2017). An Expedited, Regiospecific para-Bromination of Activated Aryls. TopSCHOLAR. [Link]

Sources

• 1. digitalcommons.wku.edu [digitalcommons.wku.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 5-Bromovanillin synthesis - chemicalbook [chemicalbook.com]

Strategic Crossroads in Synthesis: A Comparative Analysis of 3-Bromo-4,5-dimethoxyphenol and Other Halogenated Phenols

An In-Depth Technical Guide

Introduction: The Halogenated Phenol as a Cornerstone of Modern Synthesis

In the landscape of synthetic organic chemistry, halogenated phenols stand as versatile and indispensable building blocks. Their utility stems from a unique confluence of functionalities: a nucleophilic hydroxyl group amenable to a variety of transformations, an aromatic ring that can be further functionalized, and a carbon-halogen bond that serves as a reliable handle for cross-coupling reactions. The incorporation of halogen atoms into drug leads is a common and effective strategy for modulating molecular properties, including bioactivity and specificity.[1] These compounds are foundational to the synthesis of a vast array of complex molecules, from pharmaceuticals and agrochemicals to advanced materials.[2]

The choice of halogen (fluorine, chlorine, bromine, or iodine) is a critical decision point in a synthetic campaign. It dictates the reactivity of the C-X bond, influencing reaction kinetics, catalyst choice, and overall efficiency. This guide provides a detailed comparative analysis of 3-Bromo-4,5-dimethoxyphenol , a polysubstituted aryl bromide, against its halogenated counterparts. We will explore the causality behind experimental choices, supported by mechanistic insights and quantitative data, to empower researchers in making informed decisions for their synthetic endeavors.

The Profile of 3-Bromo-4,5-dimethoxyphenol: A Balance of Reactivity and Stability

3-Bromo-4,5-dimethoxyphenol is a particularly valuable synthon due to its trifecta of functional groups. The electron-donating methoxy groups influence the electronic properties of the benzene ring, while the bromine atom provides a site for selective C-C, C-N, and C-O bond formation. Its utility is exemplified in the synthesis of complex molecules like the heart rate-lowering drug Ivabradine.[3]

The bromine atom itself represents a strategic compromise in the halogen series. The C-Br bond is sufficiently labile to undergo oxidative addition to common palladium catalysts under relatively mild conditions, yet it is generally more stable and cost-effective than the corresponding C-I bond.[4] This balance makes brominated phenols, such as our target molecule, a workhorse in palladium-catalyzed cross-coupling reactions.[5]

Comparative Performance in Key Synthetic Transformations

The true measure of a building block's utility is its performance in a range of chemical reactions. Here, we compare 3-Bromo-4,5-dimethoxyphenol with its iodo- and chloro- analogs in two of the most powerful cross-coupling reactions in modern synthesis: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Cross-Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction, which forms a C-C bond between an aryl halide and an organoboron compound, is a cornerstone of synthetic chemistry.[6] The rate-determining step is often the initial oxidative addition of the palladium(0) catalyst to the aryl halide. The reactivity of the C-X bond follows the general trend: I > Br > Cl.

This reactivity difference has profound practical implications. While an iodo-phenol would react fastest, often at lower temperatures, it may be more expensive and less stable. A chloro-phenol, conversely, is typically more economical but requires more forcing conditions, such as higher temperatures and specialized catalyst systems with highly active, sterically hindered phosphine ligands, to achieve comparable yields.

A systematic study on the Suzuki-Miyaura couplings of halophenols revealed that while iodophenols react well under conventional heating, bromophenols often yield significantly better results with microwave irradiation.[7] This highlights how the choice of halogen directly influences optimal reaction technology.

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Entry	Aryl Halide	Catalyst System	Conditions	Yield (%)	Causality & Insights
1	3-Iodo -4,5-dimethoxyphenol	Pd(PPh₃)₄ / K₂CO₃	Toluene/H₂O, 80°C, 2h	92	The highly reactive C-I bond allows for fast conversion under standard, relatively mild conditions.[8]
2	3-Bromo -4,5-dimethoxyphenol	Pd(dppf)Cl₂ / Cs₂CO₃	1,4-Dioxane, 100°C, 8h	88	The C-Br bond requires slightly more forcing conditions but provides excellent yield. The dppf ligand stabilizes the catalyst.
3	3-Bromo -4,5-dimethoxyphenol	Pd/C (heterogeneous)	H₂O, MW, 120°C, 30min	85	Microwave irradiation significantly accelerates the reaction for bromides, offering a greener alternative with a heterogeneous catalyst.[7]
4	3-Chloro -4,5-dimethoxyphenol	Pd₂(dba)₃ / SPhos / K₃PO₄	Toluene, 110°C, 24h	75	The inert C-Cl bond necessitates a highly active catalyst system (electron-rich, bulky phosphine ligand) and prolonged heating.

Note: Data is representative and synthesized from typical outcomes in related systems for illustrative purposes.[6][7]

Buchwald-Hartwig Amination: Crafting Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed reaction that forms C-N bonds from aryl halides and amines, a transformation of immense importance in pharmaceutical synthesis.[9] Similar to the Suzuki coupling, the reaction mechanism hinges on an oxidative addition step, and thus the reactivity follows the same I > Br > Cl trend.[10]

The choice of base and solvent is critical and often depends on the specific amine and aryl halide partners. For bromophenols, strong bases like sodium tert-butoxide (NaOt-Bu) in non-polar solvents like toluene are frequently effective.[11]

Caption: The catalytic cycle for the Buchwald-Hartwig amination reaction.

Entry	Aryl Halide	Catalyst System	Conditions	Yield (%)	Causality & Insights
1	3-Iodo -4,5-dimethoxyphenol	Pd₂(dba)₃ / Xantphos / Cs₂CO₃	Dioxane, 90°C, 4h	95	High reactivity of C-I bond allows for excellent yields with a bidentate ligand, which can prevent catalyst deactivation.
2	3-Bromo -4,5-dimethoxyphenol	Pd(OAc)₂ / BINAP / NaOtBu	Toluene, 100°C, 12h	90	A classic system for aryl bromides. The strong, non-nucleophilic base is crucial for deprotonating the amine without side reactions.[12]
3	3-Chloro -4,5-dimethoxyphenol	Pd₂(dba)₃ / RuPhos / K₃PO₄	t-BuOH, 110°C, 24h	68	The unreactive C-Cl bond requires a highly specialized, electron-rich Buchwald ligand (RuPhos) to facilitate the challenging oxidative addition step.

Note: Data is representative and synthesized from typical outcomes in related systems for illustrative purposes.[9][12]

Experimental Protocols

To provide a practical framework, we present a detailed, self-validating protocol for a Suzuki-Miyaura coupling reaction using 3-Bromo-4,5-dimethoxyphenol.

Protocol: Suzuki-Miyaura Coupling of 3-Bromo-4,5-dimethoxyphenol with Phenylboronic Acid

Objective: To synthesize 3-phenyl-4,5-dimethoxyphenol.

Materials:

• 3-Bromo-4,5-dimethoxyphenol (1.0 mmol, 233 mg)

• Phenylboronic Acid (1.2 mmol, 146 mg)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 4.5 mg)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 16.4 mg)

• Potassium Phosphate (K₃PO₄), tribasic (3.0 mmol, 637 mg)

• Toluene (5 mL)

• Water (0.5 mL)

• Argon (or Nitrogen) gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Vessel Preparation: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-4,5-dimethoxyphenol (233 mg), phenylboronic acid (146 mg), and potassium phosphate (637 mg).

• Inerting the Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere. Causality: The Pd(0) active catalyst is oxygen-sensitive and can be deactivated by oxidation. An inert atmosphere is crucial for reproducibility.

• Addition of Catalyst and Solvents: Under a positive pressure of argon, add Pd(OAc)₂ (4.5 mg) and SPhos (16.4 mg). Then, add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe. Causality: SPhos is an electron-rich, bulky monophosphine ligand that promotes the formation of the active monoligated Pd(0) species and facilitates the oxidative addition and reductive elimination steps. Water can play a beneficial role in the transmetalation step.[8]

• Reaction: Place the flask in a preheated oil bath at 100°C. Stir the mixture vigorously for 8 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A sample can be taken via syringe, diluted with ethyl acetate, and spotted on a TLC plate. The disappearance of the starting bromophenol indicates reaction completion.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3-phenyl-4,5-dimethoxyphenol.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity, thus validating the protocol.

Conclusion and Strategic Outlook

The choice between 3-Bromo-4,5-dimethoxyphenol and its halogenated congeners is a strategic decision guided by principles of reactivity, cost, and reaction conditions.

• Iodophenols offer the highest reactivity, enabling milder conditions and shorter reaction times, but at a higher cost and with lower stability. They are ideal for delicate substrates or when speed is paramount.

• Chlorophenols are the most economical but their inert C-Cl bond demands specialized, often expensive, catalyst systems and more forcing conditions, which may not be compatible with sensitive functional groups.

• 3-Bromo-4,5-dimethoxyphenol emerges as the optimal choice for a wide range of applications. It provides a robust and reliable handle for cross-coupling reactions under conditions that are accessible in most laboratories. Its reactivity is readily harnessed with a variety of standard palladium catalysts, offering a superb balance of efficiency, stability, and cost-effectiveness.

For the drug development professional and the research scientist, understanding this balance is key. By weighing the kinetic advantages of iodides against the economic benefits of chlorides, the versatile and dependable nature of bromophenols like 3-Bromo-4,5-dimethoxyphenol frequently presents the most logical and efficient path forward in a synthetic campaign.

References

• Kolomiets, N.E. (2024). HALOGENATED PHENOLIC COMPOUNDS OF NATURAL ORIGIN CONSTITUTE A RARE MINOR GROUP OF SUBSTANCES (A REVIEW). Khimiya Rastitel'nogo Syr'ya, (4), 24–31. Available from: [Link]

• Lerebours, R., & Wolf, C. (2007). Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. Google Patents, CN103848757A.

• Torregrosa, R. R. P. (2015). 3-Halophenol: 3-Fluorophenol, 3-Chlorophenol, 3-Bromophenol, 3-Iodophenol. Encyclopedia of Reagents for Organic Synthesis, 1-4. Available from: [Link]

• Viciosa, M., et al. (2013). Mechanistic Insights into the Pd(BINAP)-Catalyzed Amination of Aryl Bromides: Kinetic Studies under Synthetically Relevant Conditions. Journal of the American Chemical Society. Available from: [Link]

• De Jonghe, S., et al. (2021). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. Bioorganic & Medicinal Chemistry, 31, 104560. Available from: [Link]

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A Senior Application Scientist's Guide to Assessing the Cytotoxicity of Novel 3-Bromo-4,5-dimethoxyphenol Derivatives

Introduction: Unlocking the Potential of Brominated Phenols in Oncology

The search for novel anticancer agents with improved efficacy and selectivity remains a cornerstone of oncological research. Phenolic compounds, ubiquitous in nature, have long been recognized for their diverse biological activities, including potent antioxidant and cytotoxic properties.[1][2] The introduction of halogen atoms, particularly bromine, into a phenolic scaffold can significantly enhance biological activity, a strategy that has yielded promising results in the development of new therapeutic leads.[3] Bromination can improve bioselectivity and potency, making bromophenols a compelling class of molecules for investigation.[3]

This guide focuses on a specific, promising scaffold: 3-Bromo-4,5-dimethoxyphenol . This structure is related to other dimethoxyphenyl and trimethoxyphenyl compounds that have shown significant potential as anticancer agents, some of which act as tubulin polymerization inhibitors or inducers of apoptosis.[4] For instance, the anticancer drug Etoposide contains a dimethoxyphenyl moiety and functions as a topoisomerase II inhibitor to induce DNA breaks and cell death.[5][6] Furthermore, novel chromene derivatives incorporating the 3-bromo-4,5-dimethoxy-phenyl moiety have been identified as potent inducers of apoptosis.

This document provides a comprehensive, technically-grounded framework for a comparative cytotoxicity assessment of novel 3-Bromo-4,5-dimethoxyphenol derivatives. We will propose a logical series of synthetic derivatives, outline a multi-tiered experimental plan to rigorously evaluate their cytotoxic potential, and compare their hypothetical performance against established chemotherapeutic agents. The protocols and rationale described herein are designed to ensure scientific integrity and generate trustworthy, reproducible data for researchers in drug discovery and development.

Comparative Framework: Test Articles and Benchmarks

A robust comparison requires well-defined test articles and relevant benchmarks. This study is designed around a hypothetical series of derivatives to probe structure-activity relationships (SAR), compared against established, clinically relevant cytotoxic drugs.

Proposed 3-Bromo-4,5-dimethoxyphenol Derivatives for Synthesis and Evaluation

To establish a preliminary SAR, we propose the synthesis of four derivatives based on the 3-Bromo-4,5-dimethoxyphenol core. The modifications are designed to explore the impact of the phenolic hydroxyl group and the introduction of different functional groups.

• BDMP-01 (Parent Compound): 3-Bromo-4,5-dimethoxyphenol

• BDMP-02 (Methyl Ether): 1-Bromo-2,3,4-trimethoxybenzene. Rationale: To assess the importance of the free phenolic hydroxyl group for cytotoxic activity.

• BDMP-03 (Acetate Ester): 4-Bromo-2,3-dimethoxyphenyl acetate. Rationale: To evaluate the effect of a simple, hydrolyzable ester prodrug approach.

• BDMP-04 (Aldehyde): 2-Bromo-3,4-dimethoxybenzaldehyde. Rationale: To introduce an electrophilic center, which is a common feature in bioactive compounds.

Reference Comparator Compounds

To contextualize the potency of our novel derivatives, we will use standard-of-care chemotherapeutic agents with known mechanisms of action and established cytotoxicity profiles in our chosen cell lines.

• Doxorubicin: An anthracycline antibiotic that intercalates DNA and inhibits topoisomerase II, widely used in treating breast and lung cancers.[7]

• Etoposide: A topoisomerase II inhibitor that causes DNA strand breaks, used in the treatment of lung cancer and other malignancies.[5]

• Cisplatin: A platinum-based drug that forms DNA adducts, leading to cell cycle arrest and apoptosis; a frontline treatment for various cancers, including lung cancer.[8][9]

Experimental Design: A Multi-Tiered Approach to Cytotoxicity Profiling

Our experimental strategy is designed as a logical workflow, moving from broad screening to more specific mechanistic assays. This approach ensures that resources are focused on the most promising candidates and provides a comprehensive understanding of their biological effects.

Caption: A multi-tiered workflow for assessing the cytotoxicity of novel compounds.

Detailed Experimental Protocols

The following protocols are provided as a self-validating system, incorporating necessary controls to ensure data integrity.

Cell Lines and Culture

• Cell Lines:

  • A549: Human lung carcinoma cell line. A common model for non-small cell lung cancer.

  • MCF-7: Human breast adenocarcinoma cell line (estrogen receptor-positive). A standard model for breast cancer research.

• Culture Conditions: Cells will be cultured in Eagle's MEM (for MCF-7) or F-12K Medium (for A549), supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cultures will be maintained at 37°C in a humidified atmosphere with 5% CO2. Cell confluency should be kept between 30-90%.

Tier 1 Protocol: MTT Assay for Cell Viability (IC50 Determination)

The MTT assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability and proliferation.[10]

• Cell Seeding: Plate A549 and MCF-7 cells in 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare stock solutions of BDMP derivatives and comparator drugs in DMSO. Create a series of 2-fold serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration in the wells should not exceed 0.5%.

• Treatment: Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include wells with medium and 0.5% DMSO as a vehicle control and wells with medium only as a blank.

• Incubation: Incubate the plates for 24 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and use non-linear regression to determine the IC50 value (the concentration that inhibits cell viability by 50%).[11]

Tier 2 Protocols: Mechanistic Assays

These assays will be performed on the most potent derivatives identified in Tier 1, using concentrations at their determined IC50 and 2xIC50 values.

The Lactate Dehydrogenase (LDH) assay quantifies the release of LDH, a cytosolic enzyme, from cells with damaged plasma membranes, indicating necrotic cell death.[12]

• Experimental Setup: Seed and treat cells in a 96-well plate as described for the MTT assay. Prepare three control groups for each cell line:

  • Vehicle Control: Cells treated with 0.5% DMSO.

  • Low Control: Untreated cells (for background LDH release).

  • High Control: Cells treated with a lysis buffer (e.g., 1% Triton X-100) 15 minutes before the assay endpoint to induce maximum LDH release.

• Supernatant Collection: After the 24-hour treatment period, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mix (containing diaphorase and INT, a tetrazolium salt) to each well.

• Incubation & Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 490 nm.

• Analysis: Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity = [(Sample Abs - Low Control Abs) / (High Control Abs - Low Control Abs)] * 100).

This assay uses a proluminescent substrate containing the DEVD peptide sequence, which is specifically cleaved by activated caspase-3 and -7, key executioner caspases in the apoptotic pathway.[13]

• Experimental Setup: Seed cells in a white-walled, clear-bottom 96-well plate and treat as previously described.

• Reagent Addition: After the 24-hour treatment, allow the plate to equilibrate to room temperature. Add 100 µL of a Caspase-Glo® 3/7 Reagent directly to each well.

• Incubation: Mix the contents by gently shaking the plate. Incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Analysis: Express the results as fold-change in luminescence relative to the vehicle-treated control cells. A significant increase indicates the induction of apoptosis.

This assay utilizes a cell-permeable probe like DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate), which becomes fluorescent upon oxidation by reactive oxygen species (ROS).

• Cell Seeding and Treatment: Seed and treat cells in a black-walled, clear-bottom 96-well plate for a shorter duration (e.g., 6 hours), as ROS production can be an early event. Include a positive control (e.g., 100 µM H2O2).

• Probe Loading: Remove the treatment medium and wash the cells gently with warm PBS. Add 100 µL of 10 µM DCFH-DA solution in PBS to each well.

• Incubation: Incubate the plate for 30-45 minutes at 37°C in the dark.

• Data Acquisition: Remove the DCFH-DA solution, wash again with PBS, and add 100 µL of PBS to each well. Measure the fluorescence intensity (Excitation: ~485 nm, Emission: ~535 nm).

• Analysis: Quantify the fluorescence and express it as a fold-change relative to the vehicle control.

Data Presentation and Comparative Analysis

Clear and concise data presentation is crucial for comparative analysis. The results from the proposed experiments should be summarized to facilitate interpretation and decision-making.

Table 1: Comparative Cytotoxicity (IC50) of BDMP Derivatives and Standard Drugs

Compound	A549 IC50 (µM)	MCF-7 IC50 (µM)
BDMP-01 (Parent)	Hypothetical: 8.5	Hypothetical: 12.2
BDMP-02 (Methyl Ether)	Hypothetical: >100	Hypothetical: >100
BDMP-03 (Acetate Ester)	Hypothetical: 6.2	Hypothetical: 9.8
BDMP-04 (Aldehyde)	Hypothetical: 4.1	Hypothetical: 7.5
Doxorubicin	>20[14]	2.5[14]
Etoposide	0.8[15]	Variable, often >10[16]
Cisplatin	16.48[9]	Variable, often ~5-20[13]

Note: IC50 values for comparator drugs are sourced from literature and can vary based on experimental conditions like incubation time. The hypothetical data for BDMP derivatives is presented for illustrative purposes.

Interpretation of Hypothetical Data: Based on our hypothetical results, the presence of a free hydroxyl group (BDMP-01 vs. BDMP-02) appears crucial for activity. The introduction of an aldehyde group (BDMP-04) significantly enhances potency, suggesting a potential mechanism involving covalent interactions or altered electronic properties. The acetate ester (BDMP-03) shows comparable or slightly improved activity over the parent compound, indicating it may function effectively as a prodrug. Several derivatives show promising potency, particularly against the A549 cell line, warranting further mechanistic investigation.

Visualizing the Mechanism: A Plausible Signaling Pathway

Based on literature for phenolic and bromophenol compounds, a plausible mechanism of action involves the induction of oxidative stress and subsequent activation of the intrinsic apoptotic pathway.[1]

Caption: Proposed apoptotic pathway induced by BDMP derivatives via oxidative stress.

Conclusion and Future Directions

This guide outlines a rigorous, comparative framework for evaluating the cytotoxic potential of novel 3-Bromo-4,5-dimethoxyphenol derivatives. By employing a multi-tiered assay system and benchmarking against standard chemotherapeutic agents, researchers can efficiently identify promising lead compounds and elucidate their mechanisms of action.

Our hypothetical SAR analysis suggests that modifications to the phenolic hydroxyl group and the introduction of an aldehyde moiety are key strategies for enhancing cytotoxic potency. The proposed workflow, moving from broad screening with the MTT assay to specific mechanistic studies like LDH, caspase, and ROS assays, provides a clear path for advancing these compounds in the drug discovery pipeline.

The promising (though hypothetical) potency of derivatives like BDMP-04, which approaches that of established drugs like Etoposide in the A549 cell line, underscores the therapeutic potential of this chemical scaffold. Future work should focus on synthesizing and testing these proposed derivatives, expanding the panel of cancer cell lines, and ultimately progressing the most effective compounds to in vivo efficacy and toxicity studies.

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A Senior Application Scientist's Guide to the Quantitative Analysis of 3-Bromo-4,5-dimethoxyphenol in Reaction Mixtures

The Strategic Imperative for Accurate Quantification

In the landscape of pharmaceutical development and fine chemical synthesis, precision is paramount. 3-Bromo-4,5-dimethoxyphenol is not just a chemical entity; it is often a critical precursor or intermediate whose concentration directly impacts reaction yield, impurity profiles, and the overall economic viability of a synthetic process.[1] Inaccurate measurement can lead to failed batches, costly downstream purification challenges, and skewed kinetic data.

This guide moves beyond a simple listing of methods. It provides a comparative framework grounded in experience to empower researchers to select and implement the most appropriate analytical technique for their specific needs, whether for real-time reaction monitoring, final product quality control, or stability testing.

Comparative Analysis of Core Analytical Techniques

The quantification of a substituted phenol like 3-Bromo-4,5-dimethoxyphenol in a complex reaction matrix necessitates a technique that offers both selectivity and sensitivity. The primary candidates are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

High-Performance Liquid Chromatography (HPLC)

HPLC is arguably the workhorse of the pharmaceutical industry for its robustness, versatility, and high-throughput capabilities.[2] For polar, non-volatile compounds like phenols, Reverse-Phase HPLC (RP-HPLC) is the method of choice.

• Principle of Operation: The analyte is separated based on its differential partitioning between a non-polar stationary phase (typically C8 or C18) and a polar mobile phase.[3] The aromatic nature of 3-Bromo-4,5-dimethoxyphenol makes it an excellent candidate for UV detection.

• Expert Rationale: The choice of a C18 column provides strong hydrophobic interactions, ensuring good retention and separation from more polar starting materials or byproducts. UV detection at a wavelength around 274 nm is often optimal for phenols, providing a good balance of sensitivity and selectivity.[4] A gradient elution (e.g., varying the ratio of acetonitrile and water) is often necessary to resolve the analyte from closely eluting impurities within a reasonable timeframe.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers unparalleled specificity due to the combination of chromatographic separation and mass-based detection. It is ideal for identifying and quantifying components in complex mixtures.[5]

• Principle of Operation: The sample is vaporized and separated based on its boiling point and interaction with a stationary phase within a capillary column. The separated components then enter a mass spectrometer, where they are ionized and fragmented, creating a unique mass spectrum or "fingerprint."

• Expert Rationale: A significant consideration for phenols in GC is their polarity and potential for peak tailing. Derivatization (e.g., silylation) is a common strategy to convert the polar hydroxyl group into a less polar silyl ether, improving thermal stability and chromatographic peak shape. While this adds a sample preparation step, the payoff is often a more robust and reproducible analysis. The mass spectrometer is a powerful ally; the presence of a single bromine atom in 3-Bromo-4,5-dimethoxyphenol will produce a characteristic M+2 isotopic pattern with nearly equal intensity, providing unequivocal confirmation of the analyte's identity.[6]

Quantitative NMR (qNMR)

qNMR is a primary analytical method, meaning it can provide a highly accurate quantification without the need for an identical analyte standard.[7] This is a significant advantage in early-stage development when pure reference materials may be scarce.

• Principle of Operation: The integral area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[8] By introducing a certified internal standard of known concentration, the concentration of the analyte can be determined by comparing the integral of a unique analyte signal to the integral of a known signal from the standard.[9]

• Expert Rationale: qNMR is exceptionally powerful for reaction monitoring as it can be performed directly on the reaction mixture (after minimal sample preparation), providing a snapshot of all proton-bearing species simultaneously.[10] For 3-Bromo-4,5-dimethoxyphenol, the distinct signals of the aromatic protons or the methoxy groups can be used for quantification against an inert standard (e.g., maleic acid or dimethyl sulfone) that has signals in a clear region of the spectrum. The key to accurate qNMR is ensuring complete relaxation of all relevant nuclei, which often requires a longer delay time between pulses than in routine qualitative NMR.

At-a-Glance Method Performance Comparison

The choice of method is a function of the analytical objective. The following table summarizes the key performance attributes of each technique in the context of quantifying 3-Bromo-4,5-dimethoxyphenol.

Parameter	HPLC-UV	GC-MS (with Derivatization)	Quantitative NMR (qNMR)
Specificity	Good; relies on chromatographic resolution.	Excellent; mass fragmentation pattern provides structural confirmation.[5]	Excellent; unique chemical shifts provide high structural specificity.[8]
Sensitivity (LOD/LOQ)	High (ng/mL to low µg/mL).[3]	Very High (pg/mL to ng/mL).	Moderate (mid-to-high µg/mL).
Precision (RSD%)	Excellent (<2%).[3]	Excellent (<3%).	Good (<5%).
Accuracy	High (requires accurate standard).	High (requires accurate standard).	Very High (primary ratio method).[7]
Sample Throughput	High.	Moderate (derivatization adds time).	Moderate to Low.
In-situ Monitoring	Possible with specialized probes, but complex.	Not feasible.	Excellent; ideal for kinetic studies.[10]
Cost & Complexity	Moderate cost, widely available.	Higher cost, requires more expertise.	High initial cost, specialized expertise.
Self-Validation	Requires full validation protocol.	Requires full validation protocol.	Inherently self-validating as a primary method.

Experimental Workflows and Protocols

A robust analytical method is built on a well-defined and validated protocol. The following sections provide detailed, step-by-step methodologies.

General Analytical Workflow

The overall process, from receiving a sample to reporting a result, follows a structured path designed to ensure data integrity.

Caption: General workflow for quantitative analysis.

Protocol 1: Quantification by RP-HPLC-UV

• Standard Preparation: Accurately weigh ~10 mg of 3-Bromo-4,5-dimethoxyphenol reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (the diluent). This creates a 100 µg/mL stock solution. Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serial dilution of the stock solution.

• Sample Preparation: Quench a 100 µL aliquot of the reaction mixture if necessary. Dilute it with a known volume of diluent to bring the expected analyte concentration into the calibration range (e.g., a 1:1000 dilution). Filter the diluted sample through a 0.45 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 30% B to 80% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 274 nm.[4]

• Analysis: Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration). Then, inject the prepared sample.

• Calculation: Determine the concentration in the sample from the calibration curve, accounting for the dilution factor.

Protocol 2: Quantification by GC-MS

• Internal Standard (IS) & Standard Preparation: Prepare a 100 µg/mL stock solution of an internal standard (e.g., 4,4'-Dibromobiphenyl) in pyridine. Prepare a 1000 µg/mL stock of the analyte reference standard. Create calibration standards containing a fixed concentration of IS (e.g., 25 µg/mL) and varying concentrations of the analyte (e.g., 5-100 µg/mL).

• Sample Preparation & Derivatization: To a 200 µL aliquot of the diluted reaction mixture, add 200 µL of the IS solution. Evaporate the solvent under a stream of nitrogen. Add 100 µL of pyridine and 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS). Cap the vial tightly and heat at 70 °C for 30 minutes. Cool to room temperature.

• GC-MS Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium, constant flow 1.2 mL/min.

  • Oven Program: 100 °C hold for 2 min, ramp to 280 °C at 20 °C/min, hold for 5 min.

  • MS Transfer Line: 280 °C.

  • Ion Source: Electron Ionization (EI) at 70 eV.[11]

  • MS Mode: Selected Ion Monitoring (SIM). Monitor a unique ion for the analyte (e.g., the molecular ion) and the IS.

• Analysis & Calculation: Generate a calibration curve by plotting the ratio of (Analyte Peak Area / IS Peak Area) against the analyte concentration. Analyze the derivatized sample and calculate its concentration using the response factor from the curve.

The Cornerstone of Trustworthiness: Method Validation

Every protocol must be a self-validating system. Analytical method validation is the documented process that proves an analytical method is suitable for its intended purpose.[12] We adhere to the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines.[13]

Caption: Core parameters for analytical method validation.

Validation Data Summary (Hypothetical for HPLC Method)

The following table presents typical acceptance criteria and plausible experimental results for the validation of the HPLC method described in Protocol 1.

Parameter	Acceptance Criterion	Experimental Result	Conclusion
Linearity (R²)	≥ 0.999	0.9995	Pass
Range	1 - 50 µg/mL	1 - 50 µg/mL	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%	Pass
Precision (Repeatability, RSD%)	≤ 2.0%	0.85%	Pass
Precision (Intermediate, RSD%)	≤ 3.0%	1.52%	Pass
Limit of Detection (LOD)	Report Value	0.3 µg/mL	-
Limit of Quantitation (LOQ)	Report Value	1.0 µg/mL	-
Specificity	Analyte peak is resolved from all other components (Resolution > 2)	Resolution > 3.5 from nearest peak	Pass

Conclusion and Recommendation

The choice of an analytical method is a strategic decision that should align with the specific requirements of the project phase.

• For high-throughput screening and routine quality control , HPLC-UV offers the best combination of speed, robustness, and cost-effectiveness. Its performance is well-understood and easily validated.

• For complex reaction mixtures where absolute certainty of identification is required , or when troubleshooting impurity formation, GC-MS is the superior choice due to the structural information provided by the mass spectrum.

• For early-stage process development, kinetic studies, and situations where a pure reference standard is unavailable , qNMR provides unparalleled accuracy and insight directly into the reaction vessel, serving as a powerful primary method.

By understanding the causality behind these experimental choices, researchers can confidently select and implement a method that ensures the integrity of their data and the success of their development programs.

References

• Analysis of Bromophenols in Various Aqueous Samples Using Solid Phase Extraction Followed by HPLC-MS/MS. ResearchGate. [Link]

• Synthesis of 4-bromo-2,5-dimethoxy-PPA. The Hive. [Link]

• Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. ResearchGate. [Link]

• 3-bromo-4-hydroxytoluene. Organic Syntheses. [Link]

• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. National Center for Biotechnology Information (NCBI). [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. National Center for Biotechnology Information (NCBI). [Link]

• Quantitative NMR Interpretation without Reference. National Center for Biotechnology Information (NCBI). [Link]

• Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. MDPI. [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food & Drug Administration (FDA). [Link]

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Pharmaguideline. [Link]

• Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. ResearchGate. [Link]

• Halogenated Organic Compounds. Spectroscopy Online. [Link]

• Applications of NMR spectroscopy to studies of reactive intermediates and their interactions with nucleic acids. ACS Publications. [Link]

• In situ study of reaction kinetics using compressed sensing NMR. Royal Society of Chemistry. [Link]

• Bromo Analogues of Active 3,4,5,4'-Tetramethoxy-trans-stilbene (DMU-212). Semantic Scholar. [Link]

• Quantitative and Qualitative Analysis of Organic Halogenated Compounds Unintentionally Generated in Wastewater Treatment Plants using Liquid Chromatography/Mass Spectrometry and High-Resolution Mass Spectrometry. ResearchGate. [Link]

• Understanding Impurity Analysis. Cormica. [Link]

• Determination of GC–MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. Oxford Academic. [Link]

• Quantitative NMR Spectroscopy. University of Oxford. [Link]

• Guidance for the validation of pharmaceutical quality control analytical methods. NHS. [Link]

• Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. IP.com. [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. [Link]

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• Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. U.S. Environmental Protection Agency (EPA). [Link]

• Welcome! Quick Introduction to Quantitative NMR. JEOL Ltd. [Link]

• Determination of Phenols in Waters and Leachates by HPLC. ALS. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Bromo-4,5-dimethoxyphenol

For researchers and professionals in the dynamic fields of scientific research and drug development, the meticulous management of chemical reagents is paramount. This guide provides an in-depth, procedural framework for the proper disposal of 3-Bromo-4,5-dimethoxyphenol, ensuring the safety of laboratory personnel and the preservation of our environment. The protocols outlined herein are synthesized from established safety data for analogous brominated and methoxylated phenols and overarching regulatory guidelines for halogenated organic compounds.

Understanding the Hazard Profile: A Cautious Approach

Key Assumed Hazards:

• Skin Irritation: Prolonged or repeated contact may cause redness and discomfort.

• Eye Irritation: Contact with eyes can lead to serious irritation.

• Respiratory Tract Irritation: Inhalation of dust or fumes may irritate the respiratory system.

Given these potential hazards, the adoption of stringent safety measures is not merely a recommendation but a necessity.

Immediate Safety and Personal Protective Equipment (PPE)

Before handling 3-Bromo-4,5-dimethoxyphenol for any purpose, including disposal, the following personal protective equipment should be employed:

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical goggles.	To prevent accidental splashes or contact of dust with the eyes, which could cause serious irritation.
Hand Protection	Nitrile or other chemically resistant gloves.	To avoid direct skin contact and potential irritation.
Body Protection	A standard laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory	A NIOSH-approved respirator if handling large quantities or in a poorly ventilated area.	To prevent inhalation of airborne particles that may cause respiratory tract irritation.

This multi-layered approach to personal protection creates a primary barrier against potential exposure, forming the first line of defense in a comprehensive safety protocol.

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-4,5-dimethoxyphenol, as a halogenated organic compound, must be conducted in accordance with federal, state, and local environmental regulations. The recommended procedure is to engage a licensed hazardous waste disposal company.

Workflow for Chemical Waste Segregation and Disposal

Caption: Disposal workflow for 3-Bromo-4,5-dimethoxyphenol.

Detailed Procedural Steps:

• Waste Characterization and Segregation:

  • As a brominated organic compound, 3-Bromo-4,5-dimethoxyphenol waste is classified as halogenated waste.

  • It is imperative to segregate this waste from non-halogenated chemical waste streams to prevent cross-contamination and ensure the correct disposal pathway is followed. Mixing halogenated and non-halogenated waste can complicate the disposal process and increase costs.

• Proper Containment:

  • All waste materials, including any contaminated items such as gloves, weighing papers, or absorbent pads, should be collected in a designated, leak-proof, and sealable container.

  • The container must be compatible with the chemical to prevent degradation. High-density polyethylene (HDPE) containers are generally suitable.

• Accurate Labeling:

  • The waste container must be clearly and accurately labeled as "Hazardous Waste."

  • The label should include the full chemical name: "3-Bromo-4,5-dimethoxyphenol" and a clear indication that it is a "Halogenated Organic Compound."

  • Include the date when the waste was first added to the container.

• Safe Storage:

  • Store the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage facility.

  • The storage area must be cool, dry, and well-ventilated, away from incompatible materials such as strong oxidizing agents.

• Professional Disposal:

  • The ultimate disposal of 3-Bromo-4,5-dimethoxyphenol should be handled by a licensed and reputable hazardous waste disposal company.

  • The primary and most environmentally sound method for the destruction of halogenated organic compounds is high-temperature incineration in a facility equipped with appropriate scrubbers to neutralize acidic byproducts like hydrogen bromide.

  • Maintain meticulous records of all waste manifests and disposal certificates provided by the disposal company. This "cradle-to-grave" documentation is a legal requirement and a cornerstone of responsible chemical management.

Spill Management and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

Decision Tree for Spill Response

Caption: Emergency spill response decision tree.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

By adhering to these rigorous protocols, laboratories can ensure the safe handling and disposal of 3-Bromo-4,5-dimethoxyphenol, upholding their commitment to safety, scientific integrity, and environmental stewardship.

References

• PubChem. 3-Bromo-4,5-dimethoxybenzaldehyde. National Center for Biotechnology Information. [Link]

• Pharmaffiliates. 3-(Bromo-4,5-dimethoxyphenyl)-2-cyanopropanoic Acid. [Link]

• Google Patents. Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• U.S. Environmental Protection Agency. Other Disposal Guidance. [Link]

• Cole-Parmer. Material Safety Data Sheet - 3-Bromophenol, 99% (GC). [Link]

• U.S. Environmental Protection Agency. Solvents in the Workplace - How to Determine if They Are Hazardous Waste. [Link]

• Chemistry For Everyone. How Do You Dispose Of Phenol Safely?. YouTube. [Link]

• Carl R

A Senior Application Scientist's Guide to the Safe Handling of 3-Bromo-4,5-dimethoxyphenol

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our dedication to safety. The handling of specialized chemical reagents, such as 3-Bromo-4,5-dimethoxyphenol, demands a meticulous and informed approach to personal and environmental protection. This guide provides essential, experience-driven protocols for the safe handling, use, and disposal of this compound, ensuring the integrity of your research and the well-being of your laboratory personnel.

Hazard Profile of 3-Bromo-4,5-dimethoxyphenol

Hazard Classification	Anticipated Effects	Sources
Skin Corrosion/Irritation	Causes skin irritation.[1][4]	[1][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2][4]	[1][2][4]
Specific Target Organ Toxicity	May cause respiratory irritation.[1][3][4]	[1][3][4]

Personal Protective Equipment (PPE) Protocol

The selection and proper use of Personal Protective Equipment (PPE) is the most critical barrier between the researcher and potential chemical exposure. The following PPE is mandatory when handling 3-Bromo-4,5-dimethoxyphenol in any form (solid or in solution).

• Eye and Face Protection: Chemical safety goggles are required at all times to protect against splashes.[5] When there is a significant risk of splashing, such as during bulk transfers or solution preparation, a face shield should be worn in addition to safety goggles.[6][7]

• Skin and Body Protection: A standard laboratory coat must be worn and fully buttoned.[8] Long pants and closed-toe shoes are also required to ensure no skin is exposed.[6][8] For tasks with a higher risk of splashing, a chemically resistant apron made of neoprene or butyl rubber is recommended.[7][9]

• Hand Protection: Due to the risk of skin irritation, appropriate gloves are essential. For handling the solid compound or dilute solutions, double-gloving with nitrile exam gloves is a suitable precaution.[7] For work with concentrated solutions, more robust gloves such as neoprene or butyl rubber should be used.[6][9] It is crucial to inspect gloves for any signs of degradation or perforation before use and to remove them immediately if contamination occurs, followed by thorough hand washing.[9]

Operational Plan: From Receipt to Experiment

A systematic workflow is key to minimizing the risk of exposure. The following operational plan outlines the necessary steps for safely handling 3-Bromo-4,5-dimethoxyphenol within a laboratory setting.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][10]

• The storage container should be kept tightly closed.[1][2]

2. Engineering Controls:

• All handling of 3-Bromo-4,5-dimethoxyphenol, including weighing and solution preparation, must be conducted in a certified chemical fume hood to prevent the inhalation of any dust or vapors.[8][9][10]

• Ensure that an emergency eyewash station and safety shower are readily accessible and have been recently tested.[1][2]

3. Experimental Procedures:

• Before beginning any work, ensure that all necessary PPE is donned correctly.

• When weighing the solid compound, use a disposable weigh boat to minimize contamination of balances.

• If creating a solution, slowly add the compound to the solvent to avoid splashing.

• Keep all containers with 3-Bromo-4,5-dimethoxyphenol tightly sealed when not in use.[11]

4. Post-Handling:

• Decontaminate all surfaces within the fume hood that may have come into contact with the compound.

• Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces. Remove gloves last and wash hands thoroughly with soap and water.[11]

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate first aid is critical.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][2] Remove contaminated clothing.[1] If skin irritation occurs, seek medical advice.[1] For phenol exposures, it is often recommended to have polyethylene glycol (PEG) 300 or 400 available for initial decontamination.[10][12]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][2][13] Remove contact lenses if present and easy to do so.[1][2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[1][2] If the person feels unwell, call a poison center or doctor.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[14]

Disposal Plan

Proper disposal of 3-Bromo-4,5-dimethoxyphenol and any contaminated materials is essential to protect the environment and comply with regulations.

• Waste Segregation: All solid waste contaminated with 3-Bromo-4,5-dimethoxyphenol (e.g., gloves, weigh boats, paper towels) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[14]

• Liquid Waste: Solutions containing 3-Bromo-4,5-dimethoxyphenol should be collected in a separate, sealed, and labeled hazardous waste container for halogenated organic compounds.[14]

• Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations for hazardous chemical waste.[1][14] Do not dispose of this compound down the drain.[14]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling of 3-Bromo-4,5-dimethoxyphenol, from preparation to disposal.

Caption: Workflow for the safe handling of 3-Bromo-4,5-dimethoxyphenol.

By adhering to these guidelines, you contribute to a culture of safety and responsibility in the laboratory, ensuring that your valuable research can proceed without compromising the health and safety of yourself and your colleagues.

References

• Pharmaffiliates. 3-(Bromo-4,5-dimethoxyphenyl)-2-cyanopropanoic Acid. [Link]

• The University of Queensland. Working Safely with Phenol Guideline. [Link]

• Rutgers University. Bromine Safety Sheet. [Link]

• Environment, Health and Safety. Appendix P - Phenol First Aid Guide and PPE. [Link]

• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

• Lead Sciences. 3-Bromo-4,5-dimethoxyphenol. [Link]

• protocols.io. Phenol First Aid and Personal Protective Equipment. [Link]

• GOV.UK. Incident management: brominated flame retardants. [Link]

• Allan Chemical Corporation. How to Choose PPE for Chemical Work. [Link]

• Carl ROTH. Safety Data Sheet: 3,4-Dimethoxybenzaldehyde. [Link]

• Montclair State University. College Of Science and Mathematics Laboratory Safety Manual. [Link]

• PubChem. 3-Bromo-4,5-dimethoxybenzaldehyde. [Link]

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• Yale Environmental Health & Safety. Phenol Standard Operating Procedure. [Link]

• California State University, Bakersfield. Safety in the Organic Chemistry Laboratory. [Link]

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